9-Benzyl-9-borabicyclo[3.3.1]nonane

• CAS: 53317-09-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Abstract

This technical guide provides a comprehensive overview of the synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn), a versatile organoborane reagent with significant applications in organic synthesis, particularly in cross-coupling reactions. This document is intended for researchers, scientists, and professionals in drug development, offering a detailed exploration of the synthetic pathway, including the preparation of key intermediates, mechanistic insights, and step-by-step experimental protocols. The guide emphasizes scientific integrity, providing a rationale for experimental choices and citing authoritative sources to support key claims.

Introduction: The Significance of 9-Benzyl-9-BBN

9-Borabicyclo[3.3.1]nonane (9-BBN) is a highly selective hydroborating agent renowned for its steric bulk and thermal stability. The derivatization of 9-BBN to form B-alkyl and B-aryl derivatives expands its utility, enabling a wide range of carbon-carbon bond-forming reactions. Among these derivatives, 9-Benzyl-9-BBN stands out as a valuable reagent for the introduction of the benzyl group in Suzuki-Miyaura cross-coupling reactions, leading to the formation of pharmacologically relevant methylene-linked biaryl structures.

The synthesis of 9-Benzyl-9-BBN is a multi-step process that requires careful handling of air- and moisture-sensitive reagents. This guide will detail a robust and efficient synthetic route, commencing with the commercially available 9-BBN dimer.

Synthetic Strategy: A Two-Step Approach

The most effective and widely employed strategy for the synthesis of 9-Benzyl-9-BBN involves a two-step sequence. This approach offers high yields and good product purity. The overall transformation is depicted below:

physicochemical properties of 9-Benzyl-9-borabicyclo[3.3.1]nonane

An In-depth Technical Guide to the Physicochemical Properties of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Introduction

9-Benzyl-9-borabicyclo[3.3.1]nonane, often abbreviated as 9-BBN-Bn, is a significant organoborane reagent in the field of organic synthesis. As a derivative of the highly selective and stable hydroborating agent 9-borabicyclo[3.3.1]nonane (9-BBN), the benzyl-substituted variant offers unique reactivity profiles and applications.[1] The rigid bicyclic structure of the 9-BBN moiety imparts considerable steric hindrance and stability, while the benzyl group introduces functionalities that are pivotal in various synthetic transformations.[1][2]

This guide provides a comprehensive overview of the core . It is intended for researchers, scientists, and professionals in drug development who utilize organoborane chemistry. The subsequent sections will delve into its molecular structure, synthesis, handling protocols, physical and chemical characteristics, spectroscopic signature, and key applications, offering field-proven insights and detailed methodologies.

Molecular Structure and Identifiers

The structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane consists of a bicyclo[3.3.1]nonane cage with a boron atom at the bridgehead position, to which a benzyl group is attached. This configuration is fundamental to its steric profile and chemical behavior.

Chemical Structure Diagram

Caption: 2D representation of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Key Identifiers and Properties

Property	Value	Source
IUPAC Name	9-benzyl-9-borabicyclo[3.3.1]nonane	[3]
Molecular Formula	C₁₅H₂₁B	[3][4]
Molecular Weight	212.14 g/mol	[3]
Exact Mass	212.1736308 Da	[3]
CAS Number	53317-09-2	[3]
SMILES	B1(C2CCCC1CCC2)CC3=CC=CC=C3	[3][4]
InChI	InChI=1S/C15H21B/c1-2-6-13(7-3-1)12-16-14-8-4-9-15(16)11-5-10-14/h1-3,6-7,14-15H,4-5,8-12H2	[3][4]
InChIKey	IQRBNRFCRAJXJF-UHFFFAOYSA-N	[3][4]

Synthesis, Handling, and Storage

The synthesis of 9-Benzyl-9-BBN requires careful execution under inert conditions due to the sensitivity of organoborane reagents.

Primary Synthetic Routes

A common and effective method for preparing 9-Benzyl-9-BBN involves the reaction of a 9-BBN precursor with an organometallic benzyl reagent. A frequently used precursor is 9-methoxy-9-BBN, which reacts with benzylmagnesium chloride to yield the desired product.[5] Another approach involves the direct reaction of the 9-BBN dimer with specific benzylating agents under controlled conditions.

General Synthetic Workflow

Caption: Generalized workflow for the synthesis of 9-Benzyl-9-BBN.

Detailed Experimental Protocol (Illustrative)

The following protocol is a representative example for the synthesis of a B-alkyl-9-BBN derivative, which can be adapted for benzylation. All operations must be performed under an inert atmosphere of dry nitrogen or argon using standard Schlenk techniques or a glovebox.[6]

• Preparation of 9-BBN Solution: A solution of 9-BBN is prepared by dissolving the 9-BBN dimer in an anhydrous ethereal solvent like tetrahydrofuran (THF). For instance, a 0.5 M solution is commonly used.

• Reaction Setup: In a dry, nitrogen-flushed flask equipped with a magnetic stirrer, add the benzylating agent (e.g., a solution of benzylmagnesium chloride in THF).

• Addition of 9-BBN: Cool the flask to 0 °C in an ice bath. Slowly add the 0.5 M solution of 9-BBN dropwise to the stirred solution of the benzylating agent.

• Reaction: After the addition is complete, allow the mixture to warm to room temperature and stir for several hours to ensure the reaction goes to completion.

• Workup and Isolation: The reaction is carefully quenched, followed by an extraction with an organic solvent. The organic layers are combined, dried over an anhydrous salt (e.g., MgSO₄), and the solvent is removed under reduced pressure.

• Purification: The crude product is then purified, typically by column chromatography on silica gel, to yield pure 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Handling and Storage

Like its parent compound, 9-Benzyl-9-BBN is sensitive to air and moisture. While the 9-BBN dimer is a crystalline solid that can be handled briefly in air, it is recommended that all derivatives, including 9-Benzyl-9-BBN, be stored and handled strictly under an inert atmosphere to prevent degradation and the formation of potentially pyrophoric byproducts.[7] It should be stored in a cool, dry place away from oxidizing agents.

Physicochemical Characteristics

The properties of 9-Benzyl-9-BBN are a direct consequence of its unique molecular architecture.

Property	Description
Appearance	Typically a colorless oil or a white to off-white solid, depending on purity.
Melting Point	Data for the benzyl derivative is not readily available in the provided search results. For reference, the precursor 9-BBN dimer has a melting point of 150-152 °C.[1]
Boiling Point	Decomposes upon heating at atmospheric pressure. Can be distilled under high vacuum, though this is not common practice. The parent 9-BBN has a boiling point of 195°C at 12 mm Hg.[7]
Solubility	The molecule's hydrophobic bicyclic cage and aromatic benzyl group render it soluble in many common organic solvents such as tetrahydrofuran (THF), diethyl ether, dichloromethane, and toluene.[5][8]
Stability	The compound is thermally stable in an inert atmosphere. However, it is reactive towards protic solvents, air, and moisture, leading to the cleavage of the B-C bond.
Reactivity	The boron center is electron-deficient, making it a Lewis acid. The B-C (benzyl) bond is the primary site of reactivity. It can undergo transmetallation, cross-coupling reactions, and can act as a benzyl group donor.[1]

Spectroscopic Characterization

A combination of spectroscopic techniques is essential for the unambiguous identification and characterization of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: Will show characteristic signals for the aromatic protons of the benzyl group (typically in the δ 7.0–7.4 ppm range) and the aliphatic protons of the bicyclo[3.3.1]nonane framework (in the upfield region). A singlet corresponding to the benzylic CH₂ protons is also expected.

  • ¹³C NMR: Provides distinct signals for the aromatic and aliphatic carbons. The carbons of the 9-BBN moiety have been extensively studied.[7]

  • ¹¹B NMR: This is a crucial technique for boron-containing compounds. 9-Alkyl-9-BBN derivatives typically exhibit a broad singlet in the ¹¹B NMR spectrum, with a chemical shift that confirms the tri-coordinate nature of the boron atom.

• Mass Spectrometry (MS): Techniques like DART (Direct Analysis in Real Time) or ESI (Electrospray Ionization) can be used to determine the molecular weight and fragmentation pattern. The predicted monoisotopic mass is 212.17363 Da.[3][4]

• Infrared (IR) Spectroscopy: IR spectroscopy can identify the characteristic C-H stretching frequencies of the aromatic and aliphatic groups. Unlike the 9-BBN dimer, it will lack the characteristic B-H-B bridging absorption band around 1560 cm⁻¹.[7]

Applications in Organic Synthesis

9-Benzyl-9-BBN is a versatile reagent with applications stemming from the properties of both the 9-BBN scaffold and the benzyl group.

Cross-Coupling Reactions

B-alkyl-9-BBN derivatives, including the benzyl variant, are excellent partners in palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling. They can couple with a wide range of organic halides or triflates to form new carbon-carbon bonds. The reaction is tolerant of many functional groups, making it a powerful tool in complex molecule synthesis.

Caption: Role of 9-BBN-Bn in a Suzuki-Miyaura cross-coupling reaction.

Lewis Acid Catalysis

The electron-deficient boron atom allows 9-BBN derivatives to function as Lewis acids. For example, the 9-BBN dimer can catalyze the Friedel-Crafts benzylation of arenes using benzyl fluorides.[6] In this context, the 9-BBN activates the benzyl fluoride, facilitating the electrophilic aromatic substitution.[6]

Reductive Processes

While 9-BBN itself is a hydroborating agent, its "ate" complexes (e.g., lithium 9-boratabicyclo[3.3.1]nonane) are effective and selective reducing agents.[9] These complexes can selectively reduce sterically hindered tertiary alkyl halides, as well as reactive benzyl and allyl halides, to their corresponding hydrocarbons.[1][9]

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane stands out as a valuable synthetic intermediate, combining the remarkable stability and selectivity of the 9-BBN framework with the versatile reactivity of the benzyl group. Its well-defined physicochemical properties, including its solubility in common organic solvents and predictable reactivity, make it a reliable tool for advanced organic synthesis. A thorough understanding of its synthesis, handling requirements, and spectroscopic characteristics is crucial for its effective application in constructing complex molecular architectures, particularly in the realms of pharmaceutical and materials science research. The continued exploration of its reactivity will undoubtedly lead to the development of novel synthetic methodologies.

References

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• Thieme. (n.d.). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids. Retrieved from [Link]

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• American Chemical Society. (1977). 9-BBN [9-borabicyclo[3.3.1]nonane] ate complexes as a new type of reducing agent for the selective reduction of tertiary alkyl, benzyl, and allyl halides to hydrocarbons. Journal of the American Chemical Society. Retrieved from [Link]

• DrugBank. (n.d.). 9-Borabicyclo[3.3.1]Nonane. Retrieved from [Link]

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Unveiling the Elusive Structure: A Technical Perspective on 9-Benzyl-9-borabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) is a significant organoborane reagent, playing a crucial role in various organic transformations, including Suzuki-Miyaura cross-coupling reactions. While its utility in synthesis is well-documented, a detailed, publicly available crystal structure of 9-BBN-Bn remains elusive. This guide provides a comprehensive overview of the structural aspects of the parent 9-borabicyclo[3.3.1]nonane (9-BBN) scaffold, offering insights into the probable structural characteristics of its benzyl derivative. We will delve into the synthesis, spectroscopic characterization, and the pivotal role of the bicyclic framework in dictating the reactivity and selectivity of this class of compounds.

Introduction: The 9-BBN Scaffold - A Foundation of Selectivity

9-Borabicyclo[3.3.1]nonane, commonly known as 9-BBN, is a cornerstone reagent in hydroboration and other organic syntheses.[1][2] Its rigid bicyclic structure imparts exceptional thermal stability and remarkable regioselectivity in its reactions with alkenes and alkynes.[3] Unlike many other dialkylboranes, 9-BBN is a crystalline solid that exists as a dimer, connected by hydride bridges.[2][4] This dimeric form is a key feature of its solid-state structure and influences its reactivity in solution.

Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane: A Methodological Approach

The synthesis of 9-BBN derivatives, including the benzyl analog, typically involves the reaction of the 9-BBN dimer with an appropriate organometallic reagent. A general and efficient method for preparing B-substituted-9-BBNs involves the reaction of organolithium or Grignard reagents with a suitable 9-BBN precursor.

Experimental Protocol: Synthesis of 9-BBN Derivatives

A versatile route to B-alkyl and B-aryl-9-BBN compounds proceeds through the reaction of an organometallic reagent with B-methoxy-9-borabicyclo[3.3.1]nonane. The following diagram illustrates the general synthetic workflow.

Caption: Generalized synthetic workflow for B-substituted 9-BBN derivatives.

Step-by-Step Methodology:

• Preparation of the Organometallic Reagent: The corresponding organolithium or Grignard reagent of the desired substituent (in this case, benzyllithium or benzylmagnesium halide) is prepared using standard literature procedures.

• Reaction with B-Methoxy-9-BBN: The solution of the organometallic reagent is added dropwise to a solution of B-methoxy-9-borabicyclo[3.3.1]nonane in an appropriate anhydrous solvent (e.g., diethyl ether or tetrahydrofuran) at a reduced temperature (typically -78 °C to 0 °C) under an inert atmosphere.

• Formation of the 'Ate' Complex: The addition of the organometallic reagent to the boron center of B-methoxy-9-BBN leads to the formation of a tetracoordinate boron 'ate' complex.

• Elimination and Product Formation: The reaction mixture is gradually warmed to room temperature. This facilitates the elimination of lithium methoxide or the corresponding magnesium salt, yielding the desired B-substituted-9-BBN product.

• Isolation and Purification: The product is isolated through an appropriate workup procedure, which may involve filtration to remove inorganic salts, followed by removal of the solvent under reduced pressure. Further purification can be achieved by distillation or recrystallization.

Structural Insights from the Parent Compound: The 9-BBN Dimer

Although the crystal structure of 9-benzyl-9-BBN is not available, a thorough understanding of the crystal structure of the parent 9-BBN dimer provides a strong foundation for predicting the geometry of its derivatives. The crystal structure of the 9-BBN dimer has been determined by X-ray diffraction.[4]

The key structural features of the 9-BBN dimer are:

• Dimeric Structure: Two 9-BBN units are linked by two bridging hydrogen atoms, forming a B-H-B bond.

• Bicyclic Framework: Each 9-BBN monomer consists of a bicyclo[3.3.1]nonane skeleton with the boron atom at the 9-position. This framework adopts a rigid, chair-boat conformation.

• Bond Lengths and Angles: The B-H bridge bonds are significantly longer than terminal B-H bonds. The geometry around the boron atoms is distorted tetrahedral.

The following table summarizes key crystallographic parameters for the 9-BBN dimer.

Parameter	Value
Crystal System	Monoclinic
Space Group	P2₁/c
a (Å)	12.13
b (Å)	10.37
c (Å)	13.56
β (°)	114.3
Z	4

Note: These are representative values and may vary slightly depending on the specific crystallographic study.

Predicted Structural Features of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Based on the known structure of the 9-BBN dimer and general principles of organoboron chemistry, we can infer several key structural characteristics for monomeric 9-benzyl-9-BBN:

• Monomeric Nature: In the absence of hydride bridges, 9-benzyl-9-BBN is expected to be monomeric in both the solid state and in solution.

• Trigonal Planar Boron: The boron atom will be tricoordinate, adopting a trigonal planar geometry.

• B-C Bond Lengths: The endocyclic B-C bond lengths within the bicyclo[3.3.1]nonane framework are anticipated to be in the typical range for B-C single bonds. The exocyclic B-C bond to the benzyl group will also be a single bond.

• Conformation: The bicyclo[3.3.1]nonane cage is likely to maintain its rigid chair-boat conformation. The orientation of the benzyl group relative to the bicyclic system will be influenced by steric factors to minimize non-bonded interactions.

The following diagram illustrates the predicted molecular structure of 9-benzyl-9-BBN.

Caption: Predicted molecular structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Spectroscopic Characterization

In the absence of crystallographic data, spectroscopic methods are invaluable for characterizing 9-benzyl-9-BBN.

• ¹¹B NMR Spectroscopy: The ¹¹B NMR spectrum is particularly informative for organoboranes. For a tricoordinate boron species like 9-benzyl-9-BBN, a single, broad resonance is expected in the downfield region, characteristic of neutral, trigonal boron compounds. This would be in contrast to the upfield, sharper signal observed for the tetracoordinate boron in the 9-BBN dimer's hydride bridges.

• ¹H and ¹³C NMR Spectroscopy: These spectra will show characteristic signals for the protons and carbons of the bicyclo[3.3.1]nonane framework and the benzyl group. The integration and splitting patterns will be consistent with the proposed structure.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can be used to confirm the elemental composition and molecular weight of the compound.[7]

Applications in Drug Discovery and Development

The utility of 9-benzyl-9-BBN in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions, makes it a valuable tool in drug discovery.[6] The ability to form methylene-linked biaryl structures is of significant interest in medicinal chemistry, as this motif is present in numerous biologically active molecules. The predictable reactivity and selectivity of 9-BBN derivatives allow for the controlled and efficient synthesis of complex molecular architectures.

Conclusion and Future Outlook

9-Benzyl-9-borabicyclo[3.3.1]nonane stands as a testament to the synthetic power of organoborane chemistry. While a definitive crystal structure remains to be reported in the public domain, a comprehensive understanding of the parent 9-BBN dimer and spectroscopic analysis provides a robust model for its molecular geometry. The elucidation of its precise solid-state structure through single-crystal X-ray diffraction would be a valuable contribution to the field, offering deeper insights into the subtle structural factors that govern its reactivity. For researchers in synthetic and medicinal chemistry, 9-BBN-Bn will undoubtedly continue to be a reagent of choice for the construction of complex organic molecules.

References

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A Senior Application Scientist's Guide to the Spectroscopic Characterization of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn)

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Structural and Analytical Context of 9-BBN-Bn

9-BBN-Bn belongs to the class of trialkylboranes, featuring a benzyl group attached to the boron atom of the rigid bicyclo[3.3.1]nonane skeleton. The unique steric and electronic properties conferred by the 9-BBN moiety make it a highly selective and stable reagent.[2] Accurate characterization is paramount to ensure purity and confirm successful synthesis before its application in sensitive downstream reactions. This guide will detail the expected spectroscopic signatures in ¹H, ¹³C, and ¹¹B NMR, as well as the anticipated fragmentation patterns in mass spectrometry.

The synthesis of 9-BBN-Bn typically involves the reaction of a benzyl organometallic reagent (e.g., benzylmagnesium bromide or benzyllithium) with a B-alkoxy or B-halo-9-BBN derivative, or via hydroboration routes. The resulting product is a monomeric, tricoordinate borane that is sensitive to air and moisture, necessitating handling under an inert atmosphere.[3]

Below is the chemical structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Figure 1: Chemical structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for the structural elucidation of 9-BBN-Bn. Analysis should be performed using dry, deuterated solvents such as CDCl₃, C₆D₆, or THF-d₈, in an inert atmosphere (e.g., in a sealed NMR tube) to prevent degradation.[3]

¹¹B NMR Spectroscopy: The Boron Signature

Expertise & Experience: The causality behind starting with ¹¹B NMR is that it provides a direct and unambiguous window into the electronic environment of the boron atom. It quickly confirms the success of the substitution at the boron center and its coordination state.

• Expected Chemical Shift: 9-BBN-Bn is a tricoordinate, neutral borane. Its ¹¹B chemical shift is expected to appear in the characteristic downfield region for such compounds, typically between +80 and +90 ppm . This is in contrast to its common precursor, the 9-BBN dimer, which is a tetracoordinate bridged species and exhibits a much more upfield signal around +28 ppm (in C₆D₆).[4] The significant downfield shift upon substitution of a hydride bridge with an alkyl/benzyl group is a definitive indicator of the formation of the monomeric tricoordinate species. The signal for 9-BBN-Bn will be a broad singlet due to quadrupolar relaxation of the ¹¹B nucleus (I=3/2).

¹H NMR Spectroscopy: Mapping the Protons

Expertise & Experience: The ¹H NMR spectrum provides a detailed map of the proton environments. The choice of a specific deuterated solvent can be strategic; for instance, C₆D₆ can induce solvent shifts that may resolve overlapping multiplets observed in CDCl₃.

• Benzyl Group Protons (5H + 2H):

  • Aromatic Protons: The five protons of the phenyl ring are expected to appear in the typical aromatic region, approximately δ 7.0-7.4 ppm . The multiplet pattern will depend on the solvent and spectrometer resolution.

  • Benzylic Protons (CH₂): The two protons of the methylene bridge (B-CH₂-Ph) are anticipated to resonate as a singlet or a sharp multiplet further downfield than a typical benzylic group due to the direct attachment to the electropositive boron atom. An expected range would be δ 2.0-2.5 ppm .

• 9-BBN Bicyclic Protons (14H):

  • The 14 protons of the bicyclo[3.3.1]nonane skeleton will produce a series of complex, overlapping multiplets in the aliphatic region, typically between δ 1.2 and δ 2.2 ppm . Based on the spectrum of the 9-BBN dimer, one can expect broad multiplets corresponding to the various CH and CH₂ groups of the rigid cage structure.[4] Specific assignment requires advanced 2D NMR techniques (like COSY and HSQC) but is generally not necessary for routine characterization.

¹³C NMR Spectroscopy: The Carbon Skeleton

Trustworthiness: The ¹³C NMR spectrum serves as a self-validating system when paired with the ¹H NMR. The number of distinct signals and their chemical shifts should directly correspond to the proposed structure.

• Benzyl Group Carbons:

  • Aromatic Carbons: Six signals are expected for the phenyl group. The ipso-carbon (attached to the CH₂) will be around δ 140-145 ppm . The ortho, meta, and para carbons will appear in their characteristic region of δ 125-130 ppm .

  • Benzylic Carbon (CH₂): The benzylic carbon (B-CH₂) signal is expected to be very broad due to coupling with the quadrupolar boron nucleus. This is a hallmark of carbons directly attached to boron. Its chemical shift is difficult to predict precisely but would likely be in the δ 35-45 ppm range.

• 9-BBN Bicyclic Carbons:

  • Bridgehead Carbons (C1, C5): These carbons (CH) are expected to show a broad signal around δ 20-25 ppm .[4]

  • Methylene Carbons (C2, C4, C6, C8 and C3, C7): The remaining CH₂ groups of the bicyclic system will resonate in the aliphatic region, typically between δ 23-35 ppm .[4] Similar to the benzylic carbon, the bridgehead carbons (C1, C5) directly adjacent to the boron atom may also exhibit significant broadening.

Nucleus	Functional Group	Expected Chemical Shift (δ, ppm)	Expected Multiplicity / Notes
¹¹B	B-C₃	+80 to +90	Broad singlet
¹H	Phenyl (Ar-H)	7.0 - 7.4	Multiplet (5H)
Benzylic (-CH₂-)	2.0 - 2.5	Singlet or sharp multiplet (2H)
9-BBN cage (-CH-, -CH₂-)	1.2 - 2.2	Complex, overlapping multiplets (14H)
¹³C	ipso-Aromatic (Ar-C)	140 - 145	Singlet
o,m,p-Aromatic (Ar-C)	125 - 130	Multiple singlets
Benzylic (-CH₂-)	35 - 45	Very broad signal
9-BBN cage (-CH-, -CH₂-)	20 - 35	Multiple signals, some may be broad

Table 1: Summary of Expected NMR Data for 9-BBN-Bn.

Mass Spectrometry (MS): Molecular Weight and Fragmentation

Trustworthiness: High-resolution mass spectrometry (HRMS) provides the ultimate validation of the elemental composition. The measured mass should match the theoretical mass to within a few parts per million (ppm), confirming the molecular formula C₁₅H₂₁B.

• Molecular Ion (M⁺): The calculated monoisotopic mass of 9-BBN-Bn is 212.1736 Da .[5] Using a soft ionization technique like Electrospray Ionization (ESI) or Chemical Ionization (CI), one would expect to observe the protonated molecule [M+H]⁺ at m/z 213.1809 or adducts with solvent or salts (e.g., [M+Na]⁺ at m/z 235.1629).

• Fragmentation Pattern (Electron Ionization - EI): With a higher energy technique like EI, characteristic fragmentation is expected.

  • Loss of Benzyl Group: The most prominent fragmentation pathway would be the cleavage of the B-C bond to lose the benzyl radical, resulting in a fragment corresponding to the 9-BBN cation at m/z 121 .

  • Tropylium Ion: A hallmark of benzyl-containing compounds is the formation of the highly stable tropylium cation (C₇H₇⁺) at m/z 91 . This is often the base peak in the spectrum.[6][7]

  • Other Fragments: Further fragmentation of the 9-BBN cage through the loss of ethylene or other small hydrocarbon fragments is also possible.

Ion	Formula	Calculated m/z	Description
[M+H]⁺	[C₁₅H₂₂B]⁺	213.1809	Protonated Molecule (HRMS)
[M]⁺˙	[C₁₅H₂₁B]⁺˙	212.1736	Molecular Ion
[M-C₇H₇]⁺	[C₈H₁₄B]⁺	121.1182	Loss of benzyl radical
[C₇H₇]⁺	[C₇H₇]⁺	91.0542	Tropylium cation (often base peak)

Table 2: Anticipated Key Ions in the Mass Spectrum of 9-BBN-Bn.

Experimental Protocols

Authoritative Grounding: The following protocols are based on established best practices for handling air-sensitive organoborane reagents.[3][4]

NMR Sample Preparation

Figure 2: Workflow for preparing an NMR sample of 9-BBN-Bn.

• Preparation: Thoroughly oven-dry an NMR tube and cap. Transfer them into an inert atmosphere glovebox or have them ready on a Schlenk line.

• Sample Weighing: In the inert atmosphere, weigh approximately 5-10 mg of the purified 9-BBN-Bn into a small vial.

• Dissolution: Add ~0.6 mL of anhydrous deuterated solvent (e.g., C₆D₆, CDCl₃) to the vial and gently swirl to dissolve the sample.

• Transfer: Using a clean, dry syringe, transfer the solution into the NMR tube.

• Sealing: Cap the NMR tube securely. For added protection against atmospheric contamination, wrap the cap and the top of the tube with Parafilm.

• Analysis: Remove the sample from the inert atmosphere and acquire the NMR spectra without delay. Start with a quick ¹¹B spectrum, followed by ¹H and then ¹³C acquisitions.

Mass Spectrometry Sample Preparation (HRMS-ESI)

• Stock Solution: In an inert atmosphere, prepare a dilute stock solution of 9-BBN-Bn (~1 mg/mL) in an anhydrous solvent like THF or acetonitrile.

• Dilution: Immediately before analysis, create a working solution by diluting the stock solution to a final concentration of ~1-10 µg/mL using a suitable mobile phase (e.g., acetonitrile/water with 0.1% formic acid).

• Analysis: Introduce the sample into the mass spectrometer via direct infusion or LC-MS. Acquire data in positive ion mode, scanning a mass range that includes the expected m/z for the [M+H]⁺ ion (~100-400 Da).

Conclusion

While a definitive, published spectrum for 9-benzyl-9-borabicyclo[3.3.1]nonane remains elusive in the surveyed literature, this guide provides a comprehensive, experience-based framework for its characterization. By understanding the expected spectroscopic behavior based on its structural components—the benzyl group and the 9-BBN cage—and by following rigorous experimental protocols, researchers can confidently acquire and interpret the NMR and MS data for this valuable reagent. The key identifiers are a ¹¹B NMR signal in the +80 to +90 ppm range, characteristic ¹H and ¹³C signals for the benzyl and bicyclic moieties, and a high-resolution mass measurement confirming its elemental formula. This guide empowers scientists to validate the integrity of their 9-BBN-Bn, ensuring its quality for subsequent synthetic applications.

References

• Douglas, J., et al. (2017). 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. The Royal Society of Chemistry. Available at: [Link]

• Soderquist, J. A., & Brown, H. C. (n.d.). 9-borabicyclo[3.3.1]nonane dimer. Organic Syntheses Procedure. Available at: [Link]

• Yamamoto, Y., et al. (1975). 9-BBN [9-borabicyclo[3.3.1]nonane] ate complexes as a new type of reducing agent for the selective reduction of tertiary alkyl, benzyl, and allyl halides to hydrocarbons. Journal of the American Chemical Society. Available at: [Link]

• Contreras, R., et al. (2012). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids. Molecules. Available at: [Link]

• ResearchGate. (n.d.). 9-Borabicyclo[3.3.1]nonane (9-BBN). Available at: [Link]

• MassBank. (2016). Benzylamine. Available at: [Link]

• MassBank. (2008). BENZYLACETONE; EI-B; MS. Available at: [Link]

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• Flaherty, A., et al. (2005). Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. Organic Letters. Available at: [Link]

• Krishnan, S., et al. (2001). Aminoborohydrides. 13. facile reduction of N-alkyl lactams with 9- borabicyclo[3.3.1]nonane (9-BBN). Semantic Scholar. Available at: [Link]

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A Technical Guide to 9-Benzyl-9-borabicyclo[3.3.1]nonane: From Discovery to Modern Synthetic Applications

Executive Summary: The field of organoboron chemistry, pioneered by Nobel laureate Herbert C. Brown, has provided a wealth of reagents that have become indispensable in modern organic synthesis. Among these, 9-borabicyclo[3.3.1]nonane (9-BBN) stands out for its remarkable stability and selectivity. The derivatization of the 9-BBN scaffold, particularly the replacement of its hydride with a carbon-based substituent, gave rise to a new class of reagents with unique reactivity. This guide provides an in-depth exploration of a key derivative, 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-Benzyl-9-BBN). We will trace its conceptual origins from the development of 9-BBN, detail its synthesis and core properties, and provide a comprehensive overview of its historical and contemporary applications, with a primary focus on its role in palladium-catalyzed cross-coupling reactions for the synthesis of medicinally relevant compounds.

The Foundation: Herbert C. Brown and the Legacy of 9-BBN

The story of B-Benzyl-9-BBN begins with its parent hydride, 9-borabicyclo[3.3.1]nonane (9-BBN). Developed by Herbert C. Brown and his colleagues, 9-BBN emerged from the systematic exploration of hydroboration reactions.[1][2] Synthesized via the hydroboration of 1,5-cyclooctadiene with a borane source like borane dimethyl sulfide complex, 9-BBN exists as a stable, white crystalline dimer.[3][4][5]

This reagent distinguished itself from other dialkylboranes through a combination of unique properties:

• Exceptional Thermal Stability: Unlike many dialkylboranes, the 9-BBN dimer can be handled in air for brief periods and stored under an inert atmosphere at room temperature.[3]

• High Regioselectivity: The steric bulk of the bicyclic framework directs the hydroboration of alkenes to occur at the least sterically hindered position with outstanding selectivity, often exceeding 99%.[6]

• Functional Group Tolerance: 9-BBN is a mild reagent, allowing it to selectively hydroborate alkenes in the presence of a wide array of functional groups.[6]

The synthesis of the 9-BBN dimer is a cornerstone of its utility, providing a scalable and reliable route to this powerful reagent.

Figure 1: Synthesis of 9-BBN Dimer from 1,5-Cyclooctadiene.

The Evolution to B-Substituted Derivatives

While 9-BBN itself is a superb hydroborating agent, the logical next step in expanding its utility was the development of its B-substituted derivatives (B-R-9-BBN).[1] In these compounds, the reactive B-H bond is replaced by a more stable B-C bond, transforming the reagent from a hydride donor to a versatile platform for transferring the 'R' group.

These derivatives are not accessible via direct hydroboration if the 'R' group lacks a suitable precursor alkene (e.g., methyl, phenyl, benzyl).[7] Consequently, alternative synthetic strategies were developed. One of the most robust methods involves the reaction of a B-halo-9-BBN or B-alkoxy-9-BBN with an organometallic nucleophile, such as an organolithium or Grignard reagent. Another effective method involves the treatment of 9-BBN-H with organocuprates.[7] This evolution in synthetic methodology unlocked the full potential of the 9-BBN scaffold, allowing for the introduction of virtually any desired organic fragment onto the boron center.

9-Benzyl-9-BBN: Synthesis and Properties

9-Benzyl-9-BBN is a member of the B-R-9-BBN family where the 'R' group is benzyl (CH₂Ph). This specific substitution pattern makes it an ideal reagent for introducing a benzyl group in carbon-carbon bond-forming reactions.

Synthesis Protocol

A common and efficient method for the preparation of B-Benzyl-9-BBN is the reaction of the 9-BBN dimer with a benzyl Grignard reagent, such as benzylmagnesium chloride.

Figure 2: Synthesis of B-Benzyl-9-BBN via Grignard Reaction.

Step-by-Step Methodology:

• Setup: A dry, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 9-BBN dimer (1.0 eq).

• Dissolution: Anhydrous tetrahydrofuran (THF) is added via cannula to dissolve the dimer, and the resulting solution is cooled to 0 °C in an ice bath.

• Addition: A solution of benzylmagnesium chloride in THF (1.05 eq) is added dropwise from the dropping funnel over 30 minutes, maintaining the temperature at 0 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and is stirred for an additional 2 hours.

• Usage: The resulting solution of B-Benzyl-9-BBN is typically not isolated but is used directly in subsequent reactions. Its concentration can be determined via ¹¹B NMR spectroscopy.

Causality: The use of an organometallic reagent like a Grignard is necessary because a direct hydroboration route is not feasible for introducing a benzyl group. THF is the solvent of choice as it effectively solvates both the 9-BBN reagent and the Grignard reagent, facilitating the reaction.

Comparative Properties

Property	9-Borabicyclo[3.3.1]nonane (9-BBN-H)	9-Benzyl-9-borabicyclo[3.3.1]nonane
Molar Mass (monomer)	122.03 g/mol	212.14 g/mol
Primary Function	Hydroborating Agent, Reducing Agent	Benzyl Group Transfer Agent
Key Reactive Bond	B—H	B—C (exocyclic)
Primary Application	Anti-Markovnikov hydration of alkenes	Suzuki-Miyaura Cross-Coupling
Reactivity Profile	Electrophilic addition to C=C bonds	Nucleophilic partner in Pd-catalyzed cycles

Key Application: The Suzuki-Miyaura Cross-Coupling

While benzylboranes were historically considered uncommon partners in Suzuki-Miyaura reactions, the development of robust catalytic systems has established B-Benzyl-9-BBN as a highly effective reagent for the synthesis of methylene-linked biaryls.[8] These structural motifs are prevalent in pharmacologically active compounds, making this application particularly valuable for drug development professionals.[9]

The reaction couples B-Benzyl-9-BBN with a range of aryl or heteroaryl halides and triflates to form a new C(sp³)–C(sp²) bond.[8]

Reaction Mechanism

The catalytic cycle of the B-alkyl Suzuki-Miyaura coupling involves three key steps. The role of the base is crucial; it activates the organoborane by forming a more nucleophilic borate ('ate') complex, which is the active species in the transmetalation step.[10][11]

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stability and handling precautions for 9-Benzyl-9-borabicyclo[3.3.1]nonane

An In-Depth Technical Guide to the Stability and Handling of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Authored by: Gemini, Senior Application Scientist

Abstract

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-benzyl) is a versatile organoborane reagent that serves as a valuable intermediate in synthetic organic chemistry. As a derivative of the highly selective hydroborating agent 9-borabicyclo[3.3.1]nonane (9-BBN), it combines the structural rigidity and selectivity of the 9-BBN cage with the reactivity of a benzyl group.[1] This guide provides a comprehensive overview of the stability, reactivity, and critical handling precautions for 9-BBN-benzyl, intended for researchers and professionals in drug development and chemical synthesis. The protocols and information herein are synthesized from established safety data, peer-reviewed literature, and field-proven best practices to ensure operational safety and experimental integrity.

Core Characteristics and Physicochemical Properties

9-BBN-benzyl belongs to the class of trialkylboranes, which are known for their unique reactivity.[2] The bicyclic structure of the 9-BBN moiety imparts significant steric hindrance, which governs its high regioselectivity in reactions.[1][3] Unlike its parent hydride, 9-BBN-H, the boron center in 9-BBN-benzyl is trivalent and coordinatively saturated by carbon, altering its reactivity profile from a hydroborating agent to a versatile building block for carbon-carbon bond formation, most notably in Suzuki-Miyaura cross-coupling reactions.[1]

Physicochemical Data

A summary of the key physical and chemical properties of 9-Benzyl-9-borabicyclo[3.3.1]nonane is provided below.

Property	Value	Source
Molecular Formula	C₁₅H₂₁B	[4]
Molecular Weight	212.14 g/mol	[4]
Appearance	Varies (often a solid or solution)	General Knowledge
CAS Number	53317-09-2	[4]

Stability Profile and Reactivity Hazards

Understanding the stability of 9-BBN-benzyl is paramount for its safe storage and effective use. Its reactivity is dominated by the electron-deficient boron center and the nature of the boron-carbon bonds.

Thermal Stability

While the parent 9-BBN dimer is remarkably thermally stable and can be distilled at high temperatures (195 °C at 12 mm Hg), derivatives like 9-BBN-benzyl have different limitations.[5][6] Data suggests that 9-Benzyl-9-borabicyclo[3.3.1]nonane undergoes thermal decomposition at temperatures exceeding 150°C, which can lead to the release of benzyl radicals.[7] This decomposition pathway underscores the need for controlled temperature conditions during reactions and storage.

Atmospheric and Moisture Sensitivity

Air Sensitivity: Organoboranes are susceptible to oxidation. While solid 9-BBN is noted for its unusual stability in air for brief periods compared to other dialkylboranes, this tolerance is limited and does not eliminate risk.[8][9][10] It is strongly recommended that 9-BBN and its derivatives, including 9-BBN-benzyl, be handled exclusively under an inert atmosphere (e.g., argon or nitrogen) at all times to prevent the formation of pyrophoric contaminants and peroxide impurities.[6][9][11]

Water Reactivity: 9-BBN-benzyl is classified as a water-reactive compound.[4] Contact with water, including atmospheric moisture, leads to a rapid and exothermic reaction that releases flammable gas.[4] This is a critical safety consideration, as the gas released (likely hydrogen and/or methane from protonolysis of the boron-carbon bonds) can ignite, especially given the heat of the reaction. The GHS hazard statement H261 ("In contact with water releases flammable gas") is assigned to this compound.[4]

Fig 1. Key decomposition pathways for 9-BBN-Benzyl.

Pyrophoricity

A pyrophoric substance is one that ignites spontaneously in air.[12] While 9-BBN itself is not typically pyrophoric if properly purified, organoboranes as a class can be, and the potential for pyrophoric impurities exists.[6][9] Given its reactivity with air and water, 9-BBN-benzyl should be treated as potentially pyrophoric, especially if impure or when handled as a solution in a flammable solvent. All handling should be conducted with the assumption that it could ignite upon exposure to air.

Chemical Incompatibilities

To prevent hazardous reactions, 9-BBN-benzyl must be stored and handled away from the following:

• Water and moisture

• Protic solvents (alcohols, etc.)

• Strong oxidizing agents

• Acids and acid chlorides

• Peroxides

Safe Handling and Storage Protocols

A rigorous and disciplined approach to handling is essential. The following protocols are designed to mitigate the inherent risks associated with 9-BBN-benzyl.

Engineering Controls

All manipulations must be performed within a certified chemical fume hood. For transfers and reactions, the use of a controlled inert atmosphere via a glovebox or Schlenk line is mandatory. The workspace must be free of clutter and sources of ignition. An emergency shower and eyewash station must be immediately accessible.

Personal Protective Equipment (PPE)

A multi-layered PPE approach is required to provide adequate protection.

Equipment	Specification	Rationale
Lab Coat	Flame-retardant (e.g., Nomex) over a cotton base layer	Protects against fire; synthetic fibers like polyester can melt and adhere to skin.[13]
Eye Protection	Chemical safety goggles and a full-face shield	Protects against splashes and rapid reactions.
Gloves	Chemically resistant gloves (e.g., nitrile or neoprene). Inspect for integrity before use.	Prevents skin contact. Use proper removal technique to avoid contaminating skin.[14]
Footwear	Closed-toe, non-porous shoes	Protects feet from spills.

Standard Operating Procedure (SOP) for Handling

This step-by-step workflow outlines the safe handling of 9-BBN-benzyl from storage to reaction quenching.

Fig 2. A generalized workflow for the safe handling of 9-BBN-Benzyl.

Experimental Protocol Details:

• Preparation:

  • Assemble and flame-dry all glassware under high vacuum and backfill with inert gas (argon or nitrogen) at least three times.

  • Ensure all solvents and reagents are anhydrous.

  • Prepare quenching solutions and have them ready.

• Reagent Transfer:

  • If the reagent is stored cold, allow the container to warm to room temperature before opening to prevent condensation of atmospheric moisture.

  • For Solutions: Use a clean, dry syringe or a double-tipped needle (cannula) for transfer. The system must be maintained under a positive pressure of inert gas.

  • For Solids: Weigh and transfer the solid inside a glovebox.

• Reaction:

  • Cool the reaction flask in an ice bath.

  • Add the 9-BBN-benzyl solution dropwise to the reaction mixture with stirring. A rapid, exothermic reaction may occur. Maintain temperature control.

• Quenching and Workup:

  • Upon reaction completion, destroy any excess reagent in situ.

  • Cool the flask to 0°C. Slowly and carefully add a less reactive alcohol like isopropanol, followed by a cautious addition of water or aqueous solutions. Be prepared for gas evolution.

  • Never add water directly to a large amount of unreacted organoborane.

Storage Conditions

Proper storage is crucial for maintaining the reagent's integrity and for safety.

Parameter	Condition	Rationale
Atmosphere	Under a dry, inert gas (Argon or Nitrogen)	Prevents degradation from air and moisture.[9]
Temperature	Cool, dry place (refrigeration often recommended)	Slows potential decomposition.[15]
Container	Tightly sealed, appropriate container (e.g., Sure/Seal™ bottle)	Prevents leakage and atmospheric contamination.
Location	In a designated cabinet for reactive chemicals, away from ignition sources and incompatibles.	Prevents accidental mixing with incompatible materials.[11]

Emergency Procedures

Spill Response

• Evacuate the immediate area and alert personnel.

• Do NOT use water or combustible materials like paper towels.

• Cover the spill with an inert, dry absorbent material such as sand, vermiculite, or Celite.

• Using non-sparking tools, collect the absorbed material into a dry, sealable container.

• Quench the material in the container by slowly adding a non-reactive solvent (like toluene), followed by a slow, dropwise addition of isopropanol.

• Dispose of as hazardous waste.

Fire Fighting

• Small Fires: Use a Class D fire extinguisher, dry chemical powder, or smother with sand.

• NEVER USE WATER, CARBON DIOXIDE, OR HALOGENATED EXTINGUISHERS. The reagent's reactivity with water can intensify the fire.

• In case of a larger fire, evacuate and call emergency services, informing them of the specific chemical involved.

First Aid

• Skin Contact: Brush off any solid material. Rinse the affected area with copious amounts of water for at least 15 minutes and seek immediate medical attention.[11] Remove contaminated clothing under a safety shower.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.[11]

• Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[11]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.

References

• Dhar, D. N. (2007). Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn). SciSpace. [Link]

• Dhillon, R. S. (2007). Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN). Request PDF on ResearchGate. [Link]

• Kwan, E. E. (2015). Synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn). Harvard University. [Link]

• Soderquist, J. A., & Brown, H. C. (1990). 9-BORABICYCLO[3.3.1]NONANE DIMER. Organic Syntheses, 70, 169. [Link]

• Ataman Kimya. (n.d.). 9-BORABICYCLO(3,3,1)NONANE,DIMER Safety Data Sheet. [Link]

• PubChem. (n.d.). 9-Benzyl-9-borabicyclo(3.3.1)nonane. National Center for Biotechnology Information. [Link]

• Organic Syntheses. (n.d.). 9-borabicyclo[3.3.1]nonane dimer. [Link]

• Miyaura, N., & Suzuki, A. (2003). PALLADIUM-CATALYZED CROSS-COUPLING REACTION OF ORGANOBORON COMPOUNDS. Organic Syntheses, 78, 134. [Link]

• Wikipedia. (n.d.). Pyrophoricity. [Link]

• Capot Chemical. (2026). MSDS of 9-Benzyl-9-aza-bicyclo[3.3.1]nonan-3-one hydrochloride. [Link]

• Kramer, G. W., & Brown, H. C. (1976). U.S. Patent No. 3,984,479. U.S.

• LibreTexts Chemistry. (2019). 9.9: Addition of Boron Hydrides to Alkenes. Organoboranes. [Link]

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• Wikipedia. (n.d.). Organoboron chemistry. [Link]

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An In-Depth Technical Guide to the Thermal Stability of 9-Benzyl-9-borabicyclo[3.3.1]nonane Dimer

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Benzyl-9-BBN) is a versatile organoborane reagent with significant applications in organic synthesis, particularly in cross-coupling reactions and as a precursor for various functionalized molecules. Its utility is intrinsically linked to its stability under thermal stress. This guide provides a comprehensive technical overview of the thermal stability of the 9-Benzyl-9-borabicyclo[3.3.1]nonane dimer, delving into its synthesis, structural characteristics, decomposition pathways, and the analytical methods used for its thermal characterization.

Introduction to 9-Benzyl-9-borabicyclo[3.3.1]nonane

9-Borabicyclo[3.3.1]nonane (9-BBN) is a widely used hydroborating agent known for its remarkable thermal stability and selectivity.[1] In its solid form and in non-coordinating solvents, 9-BBN exists as a stable hydride-bridged dimer.[2] The substitution of one of the hydride bridges with a benzyl group yields 9-Benzyl-9-BBN, a reagent that combines the steric bulk and stability of the 9-BBN cage with the reactive potential of the benzyl moiety. This derivative is particularly valuable in Suzuki-Miyaura cross-coupling reactions for the introduction of a benzyl group.[3]

Understanding the thermal limits of 9-Benzyl-9-BBN is paramount for its effective use in synthesis, ensuring reaction integrity and preventing undesired side reactions arising from decomposition. This guide will explore the key factors governing its thermal behavior.

Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane

The synthesis of 9-Benzyl-9-BBN is typically achieved through the reaction of the parent 9-BBN dimer with a suitable benzylating agent. Organometallic reagents, such as benzyl Grignard reagents or benzyllithium, are effective for this transformation.[3]

Causality Behind Experimental Choices

The choice of a Grignard or organolithium reagent is dictated by the desire for a clean and high-yielding reaction. These reagents provide a nucleophilic benzyl group that readily displaces a hydride on the boron atom of the 9-BBN monomer, which is in equilibrium with the dimer in solution. The reaction is typically performed in an inert, anhydrous ether solvent like diethyl ether or tetrahydrofuran (THF) to prevent quenching of the highly reactive organometallic reagent and to solubilize the 9-BBN dimer. Low temperatures are initially employed to control the exothermicity of the reaction.

Detailed Step-by-Step Methodology: Synthesis via Grignard Reagent

This protocol describes a representative synthesis of 9-Benzyl-9-BBN from the 9-BBN dimer and benzylmagnesium chloride.

Materials:

• 9-Borabicyclo[3.3.1]nonane dimer (9-BBN dimer)

• Benzyl chloride

• Magnesium turnings

• Anhydrous diethyl ether (Et₂O) or tetrahydrofuran (THF)

• Anhydrous hexanes

• Iodine crystal (for Grignard initiation)

• Standard Schlenk line and glassware

• Magnetic stirrer and heating mantle

Procedure:

• Preparation of Benzylmagnesium Chloride:

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and nitrogen inlet, place magnesium turnings (1.1 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • Add a small portion of anhydrous diethyl ether to cover the magnesium.

  • In the dropping funnel, prepare a solution of benzyl chloride (1.0 equivalent) in anhydrous diethyl ether.

  • Add a small amount of the benzyl chloride solution to initiate the Grignard reaction, which is indicated by the disappearance of the iodine color and gentle refluxing.

  • Once initiated, add the remaining benzyl chloride solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the Grignard reagent.[4]

  • Allow the solution to cool to room temperature. The concentration of the Grignard reagent can be determined by titration if desired.

• Synthesis of 9-Benzyl-9-BBN:

  • In a separate flame-dried Schlenk flask under a nitrogen atmosphere, suspend the 9-BBN dimer (1.0 equivalent) in anhydrous diethyl ether.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add the freshly prepared benzylmagnesium chloride solution (1.0 equivalent) to the stirred 9-BBN suspension via cannula or dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2-4 hours.

  • The reaction progress can be monitored by ¹¹B NMR spectroscopy, observing the disappearance of the signal for the 9-BBN dimer (around δ 28 ppm) and the appearance of a new signal for the product.

• Work-up and Isolation:

  • The resulting mixture contains a precipitate of magnesium salts. Allow the precipitate to settle.

  • Carefully transfer the supernatant solution containing the product to another dry Schlenk flask via cannula.

  • Wash the precipitate with a small amount of anhydrous diethyl ether and combine the washings with the supernatant.

  • Remove the solvent under reduced pressure to obtain the crude 9-Benzyl-9-BBN.

  • The product can be further purified by recrystallization from a minimal amount of anhydrous hexanes at low temperature.

Diagram of Synthesis Workflow:

Caption: Workflow for the synthesis of 9-Benzyl-9-BBN.

Structural Characteristics

While the dimeric structure of the parent 9-BBN, featuring two bridging hydrides, is well-established through X-ray crystallography and spectroscopy, the precise structure of the 9-Benzyl-9-BBN dimer is less definitively documented in readily available literature. It is plausible that it exists in equilibrium between a monomer and a dimer. In the dimeric form, it is hypothesized to retain a hydride bridge, with the benzyl group occupying a terminal position on one of the boron atoms.

Spectroscopic techniques are crucial for characterizing the structure:

• ¹¹B NMR Spectroscopy: The ¹¹B NMR spectrum of 9-Benzyl-9-BBN would be expected to show a signal shifted from that of the parent 9-BBN dimer (δ ≈ 28 ppm), reflecting the change in the electronic environment around the boron atom due to the presence of the benzyl group.

• ¹H NMR Spectroscopy: The ¹H NMR spectrum would show characteristic signals for the benzyl protons and the protons of the bicyclo[3.3.1]nonane framework.

• Infrared (IR) Spectroscopy: The presence of a B-H-B bridge in the dimer would give rise to a characteristic absorption band in the IR spectrum, typically around 1560-1600 cm⁻¹.[2] The absence or significant shift of this band in the spectrum of 9-Benzyl-9-BBN would provide insight into its dimeric structure.

Thermal Stability and Decomposition

The thermal stability of 9-Benzyl-9-BBN is a critical parameter for its application in organic synthesis, where reactions are often conducted at elevated temperatures.

Decomposition Temperature and Mechanism

Available data indicates that the thermal decomposition of 9-Benzyl-9-borabicyclo[3.3.1]nonane occurs at temperatures above 150 °C.[5] The primary decomposition pathway is believed to involve the homolytic cleavage of the boron-benzyl bond, leading to the formation of benzyl radicals.

Proposed Decomposition Pathway:

Caption: Proposed thermal decomposition of 9-Benzyl-9-BBN.

The generated benzyl radicals can then participate in a variety of secondary reactions, such as hydrogen abstraction from the solvent or other molecules, or radical coupling to form bibenzyl. The remaining 9-BBN radical fragment can also undergo further reactions.

Influence of the Benzyl Group

The presence of the benzyl group influences the thermal stability compared to the parent 9-BBN dimer. The B-C bond of the benzyl group is generally weaker than the B-H-B bridge, making it more susceptible to homolytic cleavage at elevated temperatures. In contrast, the 9-BBN dimer itself is remarkably thermally stable and can be distilled at 195 °C under reduced pressure without significant decomposition.[6][7]

Quantitative Thermal Analysis

Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) are powerful techniques to quantitatively assess the thermal stability of 9-Benzyl-9-BBN.

• Thermogravimetric Analysis (TGA): TGA measures the change in mass of a sample as a function of temperature. For 9-Benzyl-9-BBN, a TGA thermogram would show a mass loss corresponding to the departure of the benzyl group and any other volatile decomposition products. The onset temperature of this mass loss provides a quantitative measure of the decomposition temperature.

• Differential Scanning Calorimetry (DSC): DSC measures the heat flow into or out of a sample as a function of temperature. A DSC thermogram can reveal endothermic events such as melting and decomposition, as well as exothermic events. For 9-Benzyl-9-BBN, one would expect to observe an endotherm corresponding to its melting point, followed by an endotherm or exotherm associated with its decomposition.

Thermal Property	9-BBN Dimer	9-Benzyl-9-BBN Dimer (Predicted/Reported)
Melting Point (°C)	152-155[8]	Not explicitly reported, expected to be in a similar range
Decomposition Onset (°C)	>200[1]	>150[5]
Decomposition Products	Rearrangement products	Benzyl radicals, 9-BBN radical fragments

Note: The data for 9-Benzyl-9-BBN is based on limited available information and predictions. Experimental verification is necessary for precise values.

Experimental Protocol: Thermogravimetric Analysis (TGA)

This protocol outlines the general procedure for analyzing the thermal stability of 9-Benzyl-9-BBN using TGA.

Instrumentation:

• Thermogravimetric Analyzer (TGA)

• Inert atmosphere (e.g., nitrogen or argon)

• Sample pans (e.g., alumina or platinum)

• Microbalance

Procedure:

• Sample Preparation: In an inert atmosphere glovebox, accurately weigh a small amount of the purified 9-Benzyl-9-BBN (typically 5-10 mg) into a TGA sample pan.

• Instrument Setup:

  • Place the sample pan in the TGA furnace.

  • Purge the furnace with a high flow rate of inert gas (e.g., 100 mL/min) for at least 30 minutes to ensure an oxygen-free environment.

  • Set the heating program: typically a linear ramp from room temperature to a final temperature well above the expected decomposition point (e.g., 300 °C) at a controlled rate (e.g., 10 °C/min).

• Data Acquisition:

  • Start the heating program and record the sample mass as a function of temperature.

• Data Analysis:

  • Plot the mass (%) versus temperature (°C) to obtain the TGA curve.

  • Determine the onset temperature of decomposition, which is the temperature at which significant mass loss begins.

  • Calculate the percentage of mass loss corresponding to the decomposition event.

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane dimer is a valuable synthetic reagent whose utility is dependent on its thermal stability. While sharing the robust bicyclic framework of its parent compound, the presence of the benzyl group introduces a point of thermal lability. Decomposition, occurring at temperatures above 150 °C, proceeds via the formation of benzyl radicals. A thorough understanding of its synthesis, structural properties, and thermal decomposition profile, as outlined in this guide, is essential for researchers and drug development professionals to effectively and safely utilize this reagent in their synthetic endeavors. Further detailed structural and thermal analyses would be beneficial to provide a more complete picture of this important organoborane.

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The Reactivity of 9-Benzyl-9-borabicyclo[3.3.1]nonane with Protic Solvents: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-benzyl) is a versatile organoborane reagent with significant applications in organic synthesis. Its reactivity is largely defined by the nature of the boron-carbon bond. This technical guide provides an in-depth exploration of the reactivity of 9-BBN-benzyl with a range of protic solvents, including alcohols, water, and amines. The discussion delves into the mechanistic pathways, kinetic considerations, and practical implications of these reactions, offering valuable insights for researchers in synthetic chemistry and drug development.

Introduction: The Significance of 9-Benzyl-9-BBN

9-Borabicyclo[3.3.1]nonane (9-BBN) is a highly valued hydroborating agent in organic synthesis, celebrated for its remarkable regio-, chemo-, and stereoselectivity.[1] The B-alkyl and B-aryl derivatives of 9-BBN, such as 9-benzyl-9-BBN, serve as important intermediates for a variety of chemical transformations, including cross-coupling reactions and the synthesis of functionalized organic molecules.[2][3] The benzyl group, in particular, introduces unique electronic and steric properties to the 9-BBN moiety, influencing its stability and reactivity.

The core of 9-BBN-benzyl's reactivity with protic solvents lies in the cleavage of the boron-benzyl bond, a process known as protonolysis. This reaction is fundamental to understanding the stability of the reagent under various conditions and for its strategic use in synthetic pathways where the benzyl group is transferred or removed.

The General Mechanism of Protonolysis

The reaction of 9-BBN-benzyl with a protic solvent (H-X, where X can be OR, OH, NHR, etc.) proceeds through the cleavage of the boron-carbon (B-C) bond and the formation of a new boron-heteroatom (B-X) bond and toluene. The generally accepted mechanism involves the coordination of the protic solvent to the Lewis acidic boron center, followed by the transfer of a proton to the benzyl group's benzylic carbon.

Figure 1: General mechanism of 9-BBN-benzyl protonolysis.

Reactivity with Alcohols (Alcoholysis)

The reaction of 9-BBN-benzyl with alcohols leads to the formation of 9-alkoxy-9-BBN derivatives and toluene. This transformation is a key step in the synthesis of various boronic esters and related compounds.

Mechanistic Considerations

The alcoholysis of 9-BBN-benzyl is believed to proceed through a four-centered transition state. The alcohol's hydroxyl group acts as a nucleophile, coordinating to the boron atom, while the acidic proton is transferred to the benzyl group's carbon atom. The steric hindrance around the boron atom and the nature of the alcohol can influence the reaction rate.

Experimental Protocol: Synthesis of 9-Methoxy-9-BBN

A standard laboratory procedure for the synthesis of 9-methoxy-9-BBN from a B-alkyl-9-BBN derivative involves methanolysis.[1]

Procedure:

• A solution of 9-benzyl-9-BBN in an inert solvent (e.g., THF) is prepared under an inert atmosphere (e.g., nitrogen or argon).

• Anhydrous methanol is added dropwise to the solution at room temperature.

• The reaction mixture is stirred for a specified period, and the progress is monitored by techniques such as ¹¹B NMR spectroscopy.

• The solvent and toluene are removed under reduced pressure to yield the 9-methoxy-9-BBN product.

Figure 2: Workflow for 9-methoxy-9-BBN synthesis.

Reactivity with Water (Hydrolysis)

Solutions of B-alkyl-9-BBN derivatives are known to be reactive towards water.[4] This reactivity is a critical consideration for the handling and storage of these compounds.

Mechanism of Hydrolysis

The hydrolysis of 9-BBN-benzyl follows a similar protonolytic pathway as alcoholysis. Water acts as the protic solvent, leading to the formation of 9-hydroxy-9-BBN (borinic acid) and toluene. The initial product, 9-hydroxy-9-BBN, can exist in equilibrium with its anhydride, (9-BBN)₂O.

Quantitative Data

Protic Solvent	Product(s)	Relative Reactivity
Methanol	9-Methoxy-9-BBN, Toluene	Moderate to High
Water	9-Hydroxy-9-BBN, Toluene	High
Primary Amines	9-Amino-9-BBN, Toluene	Moderate
Secondary Amines	9-Amino-9-BBN, Toluene	Lower than primary amines

Table 1: Summary of Reactivity of 9-Benzyl-9-BBN with Protic Solvents.

Reactivity with Amines

The reaction of 9-BBN-benzyl with primary and secondary amines results in the formation of 9-amino-9-BBN derivatives and toluene. This reaction is a valuable method for the synthesis of aminoboranes.

Dehydrocoupling vs. Protonolysis

It is important to distinguish the reaction of B-alkyl-9-BBN derivatives with amines from the dehydrocoupling reaction of 9-BBN-H with amines. In the case of 9-BBN-benzyl, the reaction is a protonolysis where the B-C bond is cleaved. In contrast, the reaction of 9-BBN-H with amines is a dehydrocoupling reaction that involves the cleavage of the B-H and N-H bonds to form a B-N bond and hydrogen gas.[5]

Influence of Amine Structure

The reactivity of amines with 9-BBN-benzyl is influenced by the steric hindrance and basicity of the amine. Primary amines generally react more readily than more sterically hindered secondary amines. The reaction with tertiary amines is not typically observed as they lack a proton for the protonolysis reaction.

Figure 3: Reaction of 9-BBN-benzyl with an amine.

Conclusion and Future Perspectives

The reactivity of 9-benzyl-9-borabicyclo[3.3.1]nonane with protic solvents is a cornerstone of its application in organic synthesis. The protonolysis of the boron-benzyl bond provides a reliable pathway for the formation of a variety of 9-substituted-9-BBN derivatives, which are valuable intermediates in their own right. Understanding the mechanisms and kinetics of these reactions allows for their strategic application in the synthesis of complex molecules.

Future research in this area could focus on obtaining detailed kinetic data for the protonolysis of 9-BBN-benzyl with a wider range of protic solvents under various conditions. Such studies would enable a more quantitative understanding of the factors governing the reactivity of the B-C bond and facilitate the development of new synthetic methodologies. Furthermore, exploring the catalytic cleavage of the B-C bond in the presence of protic solvents could open new avenues for more efficient and sustainable chemical transformations.

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The Lewis Acidity of 9-Benzyl-9-borabicyclo[3.3.1]nonane: A Framework for Evaluation and Application

An In-depth Technical Guide:

Abstract

9-Borabicyclo[3.3.1]nonane (9-BBN) is a cornerstone reagent in organic synthesis, prized for its stability and selectivity. The introduction of a benzyl group at the 9-position (9-BBN-Bn) creates a versatile organoborane with a distinct electronic and steric profile. A quantitative understanding of its Lewis acidity—the ability of the boron center to accept an electron pair—is paramount for predicting its reactivity and effectively deploying it in sophisticated chemical transformations. This guide provides a comprehensive framework for assessing the Lewis acidity of 9-BBN-Bn, detailing both the theoretical underpinnings and the practical, field-proven experimental workflows. We will explore established spectroscopic and computational methods, contextualize the probable Lewis acidity of 9-BBN-Bn against benchmark boranes, and examine its role in catalysis and Frustrated Lewis Pair (FLP) chemistry, where its Lewis acidic character is functionally critical.

Part 1: Quantifying Lewis Acidity: A Multi-faceted Approach

The concept of Lewis acidity, while qualitatively simple, presents significant challenges for universal quantitative scaling. No single method can perfectly capture the nuances of acid-base interactions across all substrates and solvent systems.[1][2] Therefore, a robust assessment relies on a combination of complementary experimental and computational techniques. The choice of method is causal; spectroscopic methods provide a measure of effective Lewis acidity in solution, reflecting the interaction with a specific probe, while computational methods offer insights into the intrinsic acidity of the molecule in the gas phase.

1.1 Experimental Quantification via NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy offers powerful, non-destructive methods for probing Lewis acid-base interactions directly in the solution phase.

The Gutmann-Beckett Method This widely adopted technique provides a convenient and reliable scale of Lewis acidity based on the concept of the Acceptor Number (AN).[2][3] It employs triethylphosphine oxide (Et₃PO, TEPO), a strong Lewis base, as a probe molecule. The oxygen atom of TEPO coordinates to the Lewis acidic boron center, causing a downfield shift in the ³¹P NMR signal. The magnitude of this chemical shift change (Δδ³¹P) is directly proportional to the strength of the Lewis acid.[2]

The Acceptor Number is calculated using the formula: AN = 2.21 × (δₛₐₘₚₗₑ − 41.0) where δₛₐₘₚₗₑ is the ³¹P chemical shift of the TEPO-borane adduct in a weakly coordinating solvent like dichloromethane or benzene, and 41.0 ppm is the reference chemical shift of free TEPO in hexane.[3] Higher AN values signify greater Lewis acidity.

The Childs Method An alternative NMR-based technique, the Childs method, uses the α,β-unsaturated aldehyde trans-crotonaldehyde as the probe.[4][5] The coordination of the Lewis acid to the carbonyl oxygen induces a downfield shift in the ¹H NMR signals of the aldehyde's protons. The change in the chemical shift of the β-proton (H3) is often used to establish a relative Lewis acidity scale.[2]

While useful, the Childs method has recognized limitations. The weak donor strength of crotonaldehyde restricts its applicability to stronger Lewis acids, and the exposed protons of the probe are susceptible to secondary interactions (e.g., hydrogen bonding, anisotropic effects) that can obscure a pure measurement of Lewis acidity.[4][6]

Comparative Analysis of Borane Lewis Acidity While specific experimental data for 9-Benzyl-9-BBN is not prevalent in the literature, its Lewis acidity can be reliably estimated by comparing it to well-characterized boranes. The benzyl group is generally considered to be weakly electron-donating or electronically neutral compared to the highly electron-withdrawing pentafluorophenyl group in B(C₆F₅)₃, a well-known strong borane Lewis acid. Consequently, 9-BBN-Bn is expected to be a significantly milder Lewis acid than B(C₆F₅)₃ but potentially stronger than trialkylboranes due to the influence of the rigid bicyclic framework.

Lewis Acid	Probe	Solvent	Δδ (ppm)	Acceptor Number (AN)	Reference(s)
B(C₆F₅)₃	Et₃PO	C₆D₆	29.66	~82	[3][7]
BF₃·OEt₂	Et₃PO	CH₂Cl₂	-	89	[3]
BBr₃	Et₃PO	CH₂Cl₂	-	106	[2]
AlCl₃	Et₃PO	CH₂Cl₂	-	87	[3]
9-BBN-Bn (Expected)	Et₃PO	CH₂Cl₂/C₆D₆	Lower than B(C₆F₅)₃	Moderate	-

Table 1: Experimentally determined Acceptor Numbers for benchmark Lewis acids, providing a scale for estimating the Lewis acidity of 9-BBN-Bn.

1.2 Computational Quantification: Ion Affinity Scales

Computational chemistry provides powerful tools for calculating the intrinsic Lewis acidity of a molecule, free from solvent effects. Ion affinities are thermodynamic quantities that represent the enthalpy change of an association reaction in the gas phase.

Fluoride Ion Affinity (FIA) The Fluoride Ion Affinity (FIA) is defined as the negative of the enthalpy change (–ΔH) for the reaction of a Lewis acid with a fluoride ion (F⁻) to form a fluoroborate complex.[8][9] LA + F⁻ → [LA-F]⁻ A more positive FIA value indicates a stronger Lewis acid.[10][11] This metric is particularly relevant for boranes, given boron's high affinity for fluorine.[12]

Hydride Ion Affinity (HIA) Similarly, the Hydride Ion Affinity (HIA) measures the affinity of the Lewis acid for a hydride ion (H⁻). For most boranes, HIA and FIA values show very similar trends and are both considered reliable indicators of Lewis acidity.[9][13] Discrepancies can arise for boranes with strongly back-donating substituents (like -F or -OH), but this is less of a concern for 9-BBN-Bn.[13]

Lewis Acid	Hydride Affinity (HIA) (kcal/mol)	Fluoride Affinity (FIA) (kcal/mol)	Reference(s)
BI₃	100.8	97.4	[13]
BBr₃	94.2	92.9	[13]
BCl₃	83.1	86.2	[13]
B(C₆F₅)₃	81.3	-	[7]
BF₃	69.1	77.0	[13]
BH₃	76.5	70.8	[13]
9-BBN-Bn (Expected)	Moderate	Moderate	-

Table 2: Calculated gas-phase Hydride and Fluoride Ion Affinities for benchmark boranes. These intrinsic values provide a solvent-free comparison of Lewis acid strength.

Part 2: Experimental Protocols for Lewis Acidity Determination

The trustworthiness of any experimental claim rests upon a detailed and reproducible methodology. The following protocols are designed as self-validating systems for researchers seeking to quantify the Lewis acidity of 9-BBN-Bn or related organoboranes.

2.1 Workflow for the Gutmann-Beckett Method

Caption: Workflow for determining Lewis acidity via the Gutmann-Beckett method.

Detailed Step-by-Step Protocol (Gutmann-Beckett Method):

• Materials & Reagents:

  • 9-Benzyl-9-BBN (or other borane of interest)

  • Triethylphosphine oxide (TEPO)

  • Anhydrous, deuterated, non-coordinating solvent (e.g., Benzene-d₆, Toluene-d₈, CH₂Cl₂)

  • NMR tubes with J. Young valves or septa

  • Inert atmosphere glovebox or Schlenk line

• Preparation (All steps under inert atmosphere):

  • Causality: Rigorous exclusion of air and moisture is critical, as boranes can be pyrophoric and both boranes and TEPO can react with water, which would compromise the measurement.

  • Prepare a stock solution of the borane (e.g., 0.1 M in C₆D₆).

  • Prepare a stock solution of TEPO (e.g., 0.1 M in C₆D₆).

  • Reference Sample: In an NMR tube, add a precise volume of the TEPO stock solution (e.g., 50 µL, 0.005 mmol) and dilute with the pure deuterated solvent (e.g., 550 µL).

  • Adduct Sample: In a separate NMR tube, add a precise volume of the borane stock solution (e.g., 500 µL, 0.05 mmol). Add a precise volume of the TEPO stock solution to achieve a slight excess of borane (e.g., 450 µL of a 0.1 M solution for a 1.1:1 ratio of Borane:TEPO) to ensure all TEPO is complexed. Alternatively, and more commonly, use a slight excess of TEPO (1:1.1 Borane:TEPO) to ensure complete borane complexation, which is validated by the absence of free borane signals in other NMR spectra (e.g., ¹¹B NMR).

• NMR Acquisition:

  • Acquire a proton-decoupled ³¹P NMR spectrum for both the reference and adduct samples. Use an external reference (e.g., 85% H₃PO₄) or an internal standard if desired.

  • Ensure the sample has reached thermal equilibrium inside the probe before acquisition.

• Data Analysis:

  • Process the spectra and accurately determine the chemical shift (δ) of the main phosphorus signal in each sample.

  • The signal for the reference sample is δᵣₑ𝒻. In C₆D₆, this will be near 36-38 ppm. The value of 41.0 ppm is specific to hexane.[3] It is best practice to use the experimentally determined shift of your probe in your chosen solvent as the reference point for calculating Δδ.

  • The signal for the adduct sample is δₐᏧᏧᵤ𝒸ₜ.

  • Calculate the chemical shift difference: Δδ = δₐᏧᏧᵤ𝒸ₜ - δᵣₑ𝒻 .

  • If using the formal Acceptor Number scale referenced to hexane, the AN can be calculated. More commonly, the Δδ value itself is used to build a relative scale of acidity.

Part 3: The Role of Lewis Acidity in the Chemistry of 9-BBN Derivatives

The quantified Lewis acidity of 9-BBN-Bn is not merely a physical constant; it is a direct predictor of its chemical behavior, particularly in modern catalytic and stoichiometric transformations.

3.1 Frustrated Lewis Pair (FLP) Chemistry

A Frustrated Lewis Pair (FLP) is a combination of a sterically encumbered Lewis acid and a Lewis base that are unable to form a classical dative bond adduct due to mutual steric repulsion.[14] This "frustration" leaves both the acidic and basic sites available to cooperatively activate small molecules that would otherwise be unreactive, such as H₂, CO₂, and olefins.

9-BBN derivatives are excellent Lewis acid components for FLPs. The bicyclic framework provides significant steric bulk around the boron center. When paired with a bulky phosphine (e.g., P(t-Bu)₃) or amine, the resulting FLP can readily activate dihydrogen.[15][16] The Lewis acidity of the borane is a critical factor: it must be strong enough to polarize the H-H bond, facilitating its heterolytic cleavage by the Lewis base, but not so reactive as to overcome the steric barrier or engage in side reactions. The moderate Lewis acidity of 9-BBN-Bn makes it an ideal candidate for such applications.

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An In-depth Technical Guide to the Electronic Structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-benzyl) is a pivotal organoborane reagent, valued for its unique combination of steric bulk and the electronic character of the benzyl substituent. This guide provides a comprehensive examination of the electronic structure of 9-BBN-benzyl, a critical aspect that dictates its reactivity and utility in modern organic synthesis, particularly in cross-coupling reactions. While direct experimental and computational data for this specific derivative are not extensively published, this document synthesizes information from closely related B-substituted 9-BBN analogs and foundational principles of organoboron chemistry to construct a robust and predictive model of its electronic properties. We will delve into the nature of the boron center's Lewis acidity, the intricacies of the boron-carbon bond, and the frontier molecular orbitals that govern its chemical behavior. This guide is intended to serve as an authoritative resource for researchers leveraging 9-BBN-benzyl in synthetic endeavors and for those with a fundamental interest in the electronic underpinnings of organoborane chemistry.

Introduction: The Significance of 9-BBN Derivatives in Synthesis

9-Borabicyclo[3.3.1]nonane (9-BBN) has established itself as a cornerstone reagent in hydroboration and subsequent chemical transformations due to its remarkable thermal stability and exceptional regioselectivity.[1] The derivatization of the 9-position with various organic substituents, such as a benzyl group, gives rise to a class of compounds with tailored reactivity profiles. 9-Benzyl-9-BBN, in particular, is a valuable precursor in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds with high efficiency.[2]

The electronic structure of the boron atom in 9-BBN-benzyl is the central determinant of its chemical personality. The three-coordinate boron atom possesses a vacant p-orbital, rendering it Lewis acidic and electrophilic. The nature of the benzyl substituent, with its sp²-hybridized benzylic carbon and associated π-system, significantly modulates the electronic environment of the boron center compared to simple alkyl or aryl groups. Understanding this interplay is paramount for predicting and controlling the outcomes of reactions involving this reagent.

This guide will systematically explore the key facets of the electronic structure of 9-BBN-benzyl, providing both theoretical frameworks and practical, field-proven insights.

The Boron Center: A Locus of Lewis Acidity

The defining electronic feature of 9-Benzyl-9-BBN is the Lewis acidic nature of the tricoordinate boron atom. This acidity is a direct consequence of the vacant p-orbital on the boron, which can readily accept a pair of electrons from a Lewis base.

Factors Influencing Lewis Acidity

The benzyl group is generally considered to be weakly electron-donating through induction. However, the potential for hyperconjugation between the B-C bond and the phenyl ring's π-system can also influence the electron density at the boron center. Comparative studies on the Lewis acidity of various boranes have provided a framework for understanding these effects.[3][4]

Experimental Probes of Lewis Acidity

The Lewis acidity of organoboranes can be experimentally determined through various methods, including:

• Gutmann-Beckett Method: This technique involves the use of a Lewis base probe, typically triethylphosphine oxide (Et₃PO), and monitoring the change in the ³¹P NMR chemical shift upon coordination to the borane. A larger change in chemical shift indicates a stronger Lewis acid.

• Fluoride Ion Affinity (FIA): This computational method calculates the energy released upon the binding of a fluoride ion to the Lewis acid in the gas phase.

• Hydride Ion Affinity (HIA): Similar to FIA, this method calculates the affinity of the borane for a hydride ion.

While specific data for 9-BBN-benzyl is not available, studies on other Lewis acidic boranes demonstrate the utility of these methods in quantifying and comparing Lewis acidity.[5][6]

The Boron-Carbon Bond: A Covalent yet Polarized Linkage

The nature of the covalent bond between the boron atom and the benzylic carbon is a critical aspect of the electronic structure of 9-BBN-benzyl. This bond is polarized, with the carbon atom being more electronegative than the boron atom, leading to a partial positive charge on the boron and a partial negative charge on the carbon.

Natural Bond Orbital (NBO) Analysis

Natural Bond Orbital (NBO) analysis is a powerful computational tool used to understand the distribution of electron density in molecules and the nature of chemical bonds.[7][8] An NBO analysis of 9-BBN-benzyl would provide quantitative insights into:

• Natural Atomic Charges: Revealing the extent of charge separation across the B-C bond.

• Hybridization: Determining the hybridization of the boron and carbon atomic orbitals involved in the bond.

• Donor-Acceptor Interactions: Quantifying the stabilizing interactions between filled (donor) and empty (acceptor) orbitals, which can provide insights into hyperconjugation effects.

Studies on other organoboranes have shown that the B-C bond is predominantly a single σ-bond with significant polarization.[9][10] The NBO analysis would likely show a significant contribution from the carbon p-orbital and the boron sp²-hybrid orbital to the B-C bonding orbital.

Frontier Molecular Orbitals: The Key to Reactivity

The reactivity of 9-BBN-benzyl is primarily governed by its frontier molecular orbitals: the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO).[11]

• LUMO: The LUMO is expected to be localized predominantly on the vacant p-orbital of the boron atom. This low-energy empty orbital makes the boron center the primary site for nucleophilic attack. The energy of the LUMO is a direct indicator of the compound's electrophilicity; a lower LUMO energy corresponds to a stronger electrophile.

• HOMO: The HOMO is likely to be associated with the π-system of the benzyl group. The energy of the HOMO reflects the molecule's ability to donate electrons.

The energy gap between the HOMO and LUMO (the HOMO-LUMO gap) is a crucial parameter that relates to the kinetic stability of the molecule. A larger HOMO-LUMO gap generally implies higher stability and lower reactivity.[12] Computational studies on triarylboranes provide valuable insights into the nature and energy of these frontier orbitals.[13]

Spectroscopic Characterization: Windows into the Electronic Structure

Spectroscopic techniques provide invaluable experimental data that directly probe the electronic environment of the nuclei within a molecule.

¹¹B NMR Spectroscopy

¹¹B NMR spectroscopy is arguably the most direct experimental technique for assessing the electronic environment of the boron atom. The chemical shift (δ) of the ¹¹B nucleus is highly sensitive to the electron density and coordination number of the boron center.

For tricoordinate organoboranes, the ¹¹B NMR chemical shifts typically appear in the range of +20 to +90 ppm. The ¹¹B NMR chemical shift of the 9-BBN dimer is approximately +28.7 ppm.[14] For B-alkyl-9-BBN derivatives, the chemical shifts are generally found in a narrow range.[1] Based on data for related compounds, the ¹¹B chemical shift for 9-Benzyl-9-BBN is expected to be in a similar region, with the precise value influenced by the electronic effects of the benzyl group. The formation of a Lewis acid-base adduct with a donor solvent or reagent would result in a significant upfield shift in the ¹¹B NMR spectrum, indicative of the change from a tricoordinate to a tetracoordinate boron center.

¹³C NMR Spectroscopy

The ¹³C NMR chemical shifts of the carbon atoms in the 9-BBN framework and the benzyl group also provide valuable information about the electronic structure. The chemical shift of the benzylic carbon directly attached to the boron will be particularly informative. The symmetry of the 9-BBN cage can also be assessed, as asymmetric substitution can lead to distinct signals for otherwise equivalent carbons in the bicyclic system.[1]

Structural Analysis: The Geometric Manifestation of Electronic Effects

The three-dimensional structure of 9-BBN-benzyl, including bond lengths and angles, is a direct consequence of its underlying electronic structure.

X-ray Crystallography

A single-crystal X-ray diffraction study of 9-BBN-benzyl would provide definitive information on its solid-state structure. Key parameters of interest would be:

• B-C bond length: This would provide a direct measure of the boron-benzyl bond distance.

• Coordination geometry around the boron atom: This would confirm the trigonal planar geometry expected for a tricoordinate borane.

• Conformation of the bicyclo[3.3.1]nonane cage: This would reveal any distortions induced by the benzyl substituent.

While a crystal structure for 9-Benzyl-9-BBN is not publicly available, structures of other 9-BBN derivatives have been reported, providing a basis for comparison.[15][16]

Experimental Protocols

The following are generalized protocols for the characterization of the electronic structure of 9-Benzyl-9-BBN.

Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane

A common method for the synthesis of B-alkyl-9-BBN derivatives is the hydroboration of an alkene with 9-BBN-H. For 9-Benzyl-9-BBN, a more direct route involving the reaction of a benzyl organometallic reagent with a B-halo-9-BBN precursor is typically employed.

Protocol:

• In a flame-dried, nitrogen-purged flask, dissolve B-methoxy-9-BBN in an anhydrous, non-protic solvent such as THF.

• Cool the solution to 0 °C in an ice bath.

• Slowly add a solution of benzylmagnesium chloride or benzyllithium in an appropriate solvent (e.g., diethyl ether or THF) to the stirred B-methoxy-9-BBN solution.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction progress by ¹¹B NMR spectroscopy, observing the disappearance of the starting material signal and the appearance of the product signal.

• Upon completion, the product can be used in situ or isolated by standard workup procedures, which may involve removal of salts by filtration and solvent evaporation under reduced pressure. All manipulations should be carried out under an inert atmosphere.

NMR Spectroscopic Analysis

¹¹B NMR Spectroscopy:

• Prepare a sample by dissolving a small amount of 9-BBN-benzyl in a deuterated solvent (e.g., C₆D₆, CDCl₃, or THF-d₈) in an NMR tube under an inert atmosphere.

• Acquire the ¹¹B NMR spectrum using a high-field NMR spectrometer.

• Use a boron trifluoride etherate (BF₃·OEt₂) external standard for chemical shift referencing.

¹³C NMR Spectroscopy:

• Prepare a sample as described for ¹¹B NMR spectroscopy.

• Acquire a proton-decoupled ¹³C NMR spectrum.

• Long acquisition times may be necessary to observe the carbon atoms directly bonded to boron due to quadrupolar relaxation.

Computational Modeling

Density Functional Theory (DFT) Calculations:

• Construct the 3D structure of 9-Benzyl-9-BBN using a molecular modeling software package.

• Perform a geometry optimization using a suitable DFT functional (e.g., B3LYP) and basis set (e.g., 6-311+G(d,p)).

• Perform a frequency calculation to confirm that the optimized structure corresponds to a local minimum on the potential energy surface (no imaginary frequencies).

• From the optimized geometry, perform a single-point energy calculation to obtain the molecular orbitals (HOMO and LUMO) and their energies.

• Conduct an NBO analysis to determine natural atomic charges, bond orders, and hybridization.

Visualizations

Diagram of the Electronic Structure Concept

Caption: Key electronic features of 9-Benzyl-9-BBN.

Workflow for Characterization

Caption: Workflow for characterizing 9-BBN-benzyl's electronic structure.

Conclusion

The electronic structure of 9-Benzyl-9-borabicyclo[3.3.1]nonane is a nuanced interplay of the inherent Lewis acidity of its tricoordinate boron center, the steric and electronic influence of the bicyclic framework, and the unique properties of the benzyl substituent. While a complete experimental dataset for this specific molecule is not yet available in the public domain, a comprehensive understanding can be constructed through the analysis of analogous compounds and the application of modern computational and spectroscopic techniques. The vacant p-orbital on the boron atom defines its role as an electrophile and a Lewis acid, while the polarized B-C bond and the frontier molecular orbitals dictate its reactivity in key synthetic transformations. This guide provides a foundational framework for researchers to understand and predict the behavior of 9-BBN-benzyl, thereby enabling its more effective application in the synthesis of complex molecules relevant to the pharmaceutical and materials science industries.

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• The Organic Chemistry Tutor. (2024, January 25). Introduction to HOMO LUMO Interactions in Organic Chemistry [Video]. YouTube. [Link]

• Griffin, K., & Otoo, B. (2025). Exploring 7-BBH as an alternative to 9-BBN. Bridgewater College Digital Commons. [Link]

• Haque, S., Al-Ghamdi, A. A., & Al-Hartomy, O. A. (2025). Computational insights into the electronic, chemical, and thermodynamic properties of borazine and its derivatives. ResearchGate. [Link]

• Wang, H., & Gabbaï, F. P. (2021). Reactivity study of Lewis superacidic carborane-based analogue of 9-bromo-9-borafluorene towards Lewis bases. Dalton Transactions, 50(30), 10419-10427. [Link]

• Psofogiannakis, G. M., & Froudakis, G. E. (2007). Ab Initio Molecular Orbital Study on the Electronic Structures and Reactivity of Boron-Substituted Carbon. The Journal of Physical Chemistry C, 111(13), 4977-4984. [Link]

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Protocols & Analytical Methods

Application Note: 9-Benzyl-9-borabicyclo[3.3.1]nonane in Suzuki-Miyaura Coupling for the Synthesis of Methylene-Linked Biaryls

Abstract

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern synthetic chemistry, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2] While traditionally used for C(sp²)–C(sp²) bond formation, its application in C(sp²)–C(sp³) coupling has expanded the synthetic toolkit significantly. This guide focuses on the application of 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-Bn-9-BBN), a key organoborane reagent, for the synthesis of diarylmethanes (methylene-linked biaryls). These structural motifs are prevalent in pharmacologically active compounds. This document provides an in-depth look at the reaction mechanism, practical advantages, detailed experimental protocols, and troubleshooting for researchers in synthetic chemistry and drug development.

Introduction: The Significance of B-Benzyl-9-BBN

Benzylboranes have historically been uncommon partners in Suzuki-Miyaura reactions.[3] However, the development of robust protocols using B-Benzyl-9-BBN has unlocked a direct and reliable route to methylene-linked biaryls. The 9-borabicyclo[3.3.1]nonane (9-BBN) scaffold provides unique stability and reactivity to the benzyl group it carries.[2][4] Unlike many other organoboranes, B-alkyl-9-BBN reagents exhibit high reactivity and are excellent partners for coupling with less reactive electrophiles.[1] This makes B-Bn-9-BBN particularly valuable for coupling with a wide array of aryl and heteroaryl halides and triflates, including those that are sterically hindered or electronically deactivated.[3]

Mechanism of Action: A Closer Look at Transmetalation

The catalytic cycle of the Suzuki-Miyaura reaction comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination. The transmetalation step, where the organic group is transferred from boron to the palladium center, is often rate-limiting and is the most complex phase of the cycle.[5][6]

For B-alkyl-9-BBN derivatives like B-Bn-9-BBN, the presence of a base is critical. The reaction does not proceed efficiently with the neutral borane. Instead, the base (typically a hydroxide or alkoxide) attacks the Lewis acidic boron atom to form a tetracoordinate boronate "ate" complex (e.g., [HO(Bn)-9-BBN]⁻).[7] This boronate is significantly more nucleophilic and is the active species in the transmetalation step.

There are two primary proposed pathways for transmetalation:[5][6]

• The Boronate Pathway: The activated boronate complex displaces the halide on the Pd(II) center.

• The Oxo-Palladium Pathway: The halide on the arylpalladium(II) complex is first substituted by a hydroxide or alkoxide from the base. This generates a highly reactive hydroxo-Pd(II) species which then readily reacts with the organoborane.[8]

Computational and experimental studies suggest that for B-alkyl-9-BBN systems, the formation of a hydroxo-palladium intermediate is a key feature, which then reacts with the borane to form a pre-transmetalation intermediate, leading to the transfer of the benzyl group.[5][7]

Caption: The catalytic cycle for the Suzuki-Miyaura coupling.

Key Advantages of Using B-Benzyl-9-BBN

• High Stability: The bicyclic structure of 9-BBN imparts significant thermal and steric stability, making the reagent easier to handle compared to other organoboranes.[4] The dimer is reasonably air-stable for short periods.[4][9]

• Broad Substrate Scope: B-Bn-9-BBN successfully couples with a wide range of aryl/heteroaryl electrophiles, including bromides, chlorides, and triflates.[3] This versatility is crucial in complex molecule synthesis.

• Access to Important Motifs: Provides a direct route to methylene-linked biaryls, which are challenging to synthesize using other methods but are important structures in medicinal chemistry.[3]

• High Reactivity: 9-BBN derivatives are among the most reactive boron species, making them suitable for coupling with challenging or less reactive electrophiles.[1]

Experimental Protocol: General Procedure

This protocol provides a general method for the palladium-catalyzed Suzuki-Miyaura coupling of B-Benzyl-9-BBN with aryl halides or triflates.

4.1. Reagents and Equipment

• Reagents: B-Benzyl-9-BBN (can be purchased or prepared), Aryl/Heteroaryl Halide or Triflate, Palladium Catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂), Ligand (e.g., SPhos, if using Pd(OAc)₂), Base (e.g., K₃PO₄, NaOH, Cs₂CO₃), Anhydrous Solvent (e.g., THF, Dioxane, Toluene).

• Equipment: Schlenk flask or reaction vial, magnetic stirrer, heating mantle or oil bath, condenser, nitrogen or argon gas line, standard glassware for workup and purification (separatory funnel, rotary evaporator, chromatography column).

4.2. Step-by-Step Protocol

Safety Note: Organoboranes and palladium catalysts should be handled in a well-ventilated fume hood. Anhydrous solvents and inert atmosphere techniques are required.

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add the aryl halide/triflate (1.0 equiv), the palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and any additional ligand (if required, e.g., SPhos, 4-10 mol%).

• Reagent Addition: Add B-Benzyl-9-BBN (typically 1.1-1.5 equiv) to the flask, followed by the anhydrous solvent (e.g., THF).

• Base Addition: Add the base (typically 2.0-3.0 equiv). For solid bases like K₃PO₄, add it directly. For aqueous bases like NaOH, prepare a solution (e.g., 3M) and add it to the reaction mixture. The presence of water can often accelerate the reaction.[10]

• Reaction: Heat the mixture to the desired temperature (typically 65-100 °C) and stir vigorously for the required time (2-24 hours). Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute with an organic solvent like ethyl acetate or diethyl ether.

  • Carefully add 30% hydrogen peroxide (H₂O₂) to oxidize any residual borane. Caution: This can be exothermic. Stir for 30-60 minutes.

  • Wash the organic layer sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate.

• Purification: Filter the drying agent and concentrate the solvent under reduced pressure using a rotary evaporator. Purify the crude product by flash column chromatography on silica gel to obtain the desired methylene-linked biaryl.

Caption: A typical experimental workflow for the coupling reaction.

Data Presentation: Reaction Scope and Conditions

B-Bn-9-BBN has been shown to be effective with a variety of coupling partners. The choice of catalyst, ligand, and base can be optimized for specific substrates.[3]

Electrophile (Ar-X)	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
4-Bromotoluene	Pd(PPh₃)₄	K₃PO₄	THF	75	16	95
4-Chloroanisole	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene	100	16	88
1-Bromo-2-nitrobenzene	Pd(PPh₃)₄	K₃PO₄	THF	75	2	93
2-Bromopyridine	Pd(PPh₃)₄	K₃PO₄	THF	75	16	85
4-Triflyloxyacetophenone	Pd(PPh₃)₄	Cs₂CO₃	THF	75	16	78

Data adapted from Flaherty, A. et al., Org. Lett. 2005.[3]

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane is a highly effective and versatile reagent for the Suzuki-Miyaura synthesis of methylene-linked biaryls. Its stability and broad substrate scope make it an invaluable tool for accessing pharmacologically relevant chemical space.[3] A thorough understanding of the reaction mechanism, particularly the base-mediated activation of the borane for transmetalation, is key to optimizing reaction conditions and achieving high yields. The protocols and data presented herein provide a solid foundation for researchers to successfully implement this powerful C(sp²)–C(sp³) cross-coupling reaction in their synthetic endeavors.

References

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• Vedejs, E., & Chapman, R. W. (1994). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. Journal of Organic Chemistry, ACS Publications. Retrieved from [Link]

• Amatore, C., et al. (2006). Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions. ResearchGate. Retrieved from [Link]

• Flaherty, A., et al. (2005). Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. PubMed. Retrieved from [Link]

• Di Franco, T., & Hu, X. (2013). Suzuki–Miyaura Cross-Coupling Reactions of Unactivated Alkyl Halides Catalyzed by a Nickel Pincer Complex. Synlett. Retrieved from [Link]

• Cativiela, C., et al. (2012). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids. Molecules. Retrieved from [Link]

• Faza, O. N., & Alonso, D. A. (2012). The Suzuki-Miyaura reaction after the Nobel prize. RUA - Universidad de Alicante. Retrieved from [Link]

• Soderquist, J. A., & Brown, H. C. (1981). 9-borabicyclo[3.3.1]nonane dimer. Organic Syntheses. Retrieved from [Link]

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• Thomas, S., & Collins, J. C. (2001). Aminoborohydrides. 13. facile reduction of N-alkyl lactams with 9- borabicyclo[3.3.1]nonane (9-BBN). Semantic Scholar. Retrieved from [Link]

• Thapa, S., et al. (2003). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor. Retrieved from [Link]

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• Brown, H. C. (1979). 9-Borabicyclo[3.3.1]nonane (9-BBN). ResearchGate. Retrieved from [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, RSC Publishing. Retrieved from [Link]

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Introduction: The Strategic Importance of Benzylation in Synthesis

An Application Guide to Palladium-Catalyzed Benzyl Group Transfer Using 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn)

The introduction of a benzyl group into a molecular framework is a cornerstone transformation in organic synthesis, particularly in the development of pharmaceuticals and biologically active compounds. The resulting diarylmethane and related structures are prevalent motifs in numerous therapeutic agents.[1] While classical methods for benzylation exist, they often lack the functional group tolerance required for complex molecule synthesis.[2] The advent of palladium-catalyzed cross-coupling reactions, specifically the Suzuki-Miyaura coupling, has provided a powerful and versatile alternative.[1][3]

This guide focuses on the application of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) as a highly effective reagent for benzyl group transfer. The 9-BBN moiety is renowned for its remarkable thermal stability, ease of handling compared to other boranes, and the high selectivity it imparts in chemical transformations.[4][5][6] By leveraging 9-BBN-Bn in a Suzuki-Miyaura type coupling, researchers can achieve efficient C(sp²)-C(sp³) bond formation under conditions compatible with a wide array of sensitive functional groups.

Core Principle: The Suzuki-Miyaura Catalytic Cycle

The transfer of the benzyl group from 9-BBN-Bn to an aryl or vinyl electrophile is orchestrated by a palladium catalyst. The reaction proceeds through a well-established catalytic cycle, which is fundamental to understanding the role of each reagent and optimizing reaction conditions.

Mechanism of Benzyl Group Transfer

The generally accepted mechanism involves three key stages:

• Oxidative Addition: A low-valent Palladium(0) complex reacts with an organic halide (or triflate), inserting itself into the carbon-halogen bond. This forms a new, planar Palladium(II) intermediate.

• Transmetalation: This is the critical step where the benzyl group is transferred. A base is required to activate the 9-BBN-Bn reagent, forming a more nucleophilic tetracoordinate borate "ate" complex.[7][8] This complex then transfers the benzyl group to the Palladium(II) center, displacing the halide.

• Reductive Elimination: The two organic groups on the palladium center (the aryl/vinyl group and the newly transferred benzyl group) couple and are expelled from the palladium. This step forms the desired carbon-carbon bond and regenerates the active Palladium(0) catalyst, allowing the cycle to continue.[3]

Caption: The catalytic cycle for the Pd-catalyzed benzylation.

Detailed Experimental Protocol

This protocol provides a general procedure for the cross-coupling of an aryl bromide with 9-benzyl-9-BBN. Reaction scale and purification methods may need to be adapted based on the specific substrate.

Materials and Equipment

• Glassware: Schlenk flask or oven-dried round-bottom flask, condenser, magnetic stir bar.

• Reagents:

  • Aryl halide (e.g., Aryl Bromide, 1.0 equiv)

  • 9-Benzyl-9-BBN (1.1 - 1.5 equiv)

  • Palladium Catalyst: PdCl₂(dppf) (1-5 mol%) is a common choice.[8]

  • Base: Potassium Phosphate (K₃PO₄), often as a hydrate, or an aqueous solution (2.0 - 3.0 equiv).[8][9]

  • Solvent: Anhydrous THF, Dioxane, or Toluene.

• Setup: Schlenk line or glovebox for maintaining an inert atmosphere (Nitrogen or Argon).

• Purification: Silica gel for column chromatography, standard organic solvents (hexanes, ethyl acetate).

Step-by-Step Procedure

Caption: A typical workflow for the benzylation protocol.

• Reaction Setup: Assemble an oven-dried Schlenk flask containing a magnetic stir bar under a positive pressure of inert gas (Nitrogen or Argon).

• Charging the Flask: To the flask, add the aryl halide (1.0 equiv), the palladium catalyst (e.g., PdCl₂(dppf), 0.03 equiv), and the base (e.g., K₃PO₄, 3.0 equiv).

• Adding 9-BBN-Bn: Add the 9-Benzyl-9-BBN (1.2 equiv). If it is a solid, add it with the other solids. If it is a solution, it will be added with the solvent.

• Solvent Addition: Add anhydrous solvent (e.g., THF) via syringe. The reaction mixture is typically set to a concentration of 0.1-0.5 M with respect to the limiting reagent.

• Reaction Execution: Heat the mixture to reflux (typically 65-80 °C for THF) and stir vigorously.

• Monitoring: Monitor the reaction's progress by periodically taking aliquots (via syringe) and analyzing them by TLC or GC-MS.

• Workup: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water. Separate the organic layer, and wash it sequentially with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to yield the pure benzylated product.

Safety and Handling Precautions

• Inert Atmosphere: 9-BBN and its derivatives should be handled under an inert atmosphere as they can be sensitive to air and moisture.[5] While solid 9-BBN dimer is remarkably stable, it's best practice to minimize air exposure.[6][10]

• Solvents: Use anhydrous solvents to prevent the quenching of reagents and ensure optimal catalytic activity.

• Palladium Catalysts: Palladium compounds can be toxic and should be handled with appropriate personal protective equipment (gloves, safety glasses) in a well-ventilated fume hood.

Representative Data and Scope

The 9-BBN-Bn protocol is effective for a range of aryl and vinyl electrophiles. The table below summarizes representative outcomes for this type of transformation.

Entry	Electrophile (Ar-X)	Product (Ar-Bn)	Typical Yield	Notes
1	4-Bromoanisole	4-Methoxy-1-benzyldiphenyl	>90%	Electron-rich arenes couple efficiently.
2	4-Bromobenzonitrile	4-Benzylbenzonitrile	>85%	Tolerates electron-withdrawing groups like nitriles.
3	3-Bromopyridine	3-Benzylpyridine	>80%	Heteroaromatic substrates are generally well-tolerated.
4	1-Bromo-4-(trifluoromethyl)benzene	1-Benzyl-4-(trifluoromethyl)benzene	>90%	Robust towards strongly deactivating groups.
5	Benzyl Bromide	1,2-Diphenylethane	~30-70%	Can be used for sp³-sp³ coupling, though yields may vary.[9]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
No or Low Conversion	1. Inactive Catalyst2. Insufficient Base/Water3. Wet Solvents/Reagents4. Low Reaction Temperature	1. Use fresh catalyst or a different ligand.2. Use hydrated K₃PO₄ or add a small amount of water; the reaction is often accelerated by water.[8]3. Ensure all solvents are rigorously dried and reagents are handled under inert conditions.4. Increase temperature or switch to a higher-boiling solvent like dioxane.
Formation of Side Products	1. Homocoupling of Aryl Halide2. Protodeboronation of 9-BBN-Bn3. Catalyst Decomposition	1. Ensure a slight excess of the borane reagent; check catalyst/ligand choice.2. Ensure the system is anhydrous before the base is added.3. Use a more robust ligand or add a co-ligand like triphenylarsine for challenging substrates.[8]
Difficulty in Purification	1. Residual Boron Byproducts2. Similar Polarity of Product and Starting Material	1. An oxidative workup (e.g., with NaOH/H₂O₂) can convert boron species into more polar borates that are easily removed in the aqueous phase.2. Optimize chromatography conditions (try different solvent systems or silica alternatives).

Conclusion

The palladium-catalyzed cross-coupling of 9-Benzyl-9-BBN provides a reliable and high-yielding method for the synthesis of benzylated arenes and heteroarenes. Its operational simplicity, coupled with the stability of the 9-BBN reagent and tolerance for a broad range of functional groups, establishes it as an essential tool for researchers in synthetic chemistry and drug discovery. Understanding the underlying catalytic mechanism is key to troubleshooting and adapting the protocol for new and challenging molecular targets.

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Introduction: The Unique Role of the 9-BBN Scaffold in Benzyl Group Transfer

An In-Depth Guide to the Applications of 9-Benzyl-9-borabicyclo[3.3.1]nonane in Organic Synthesis

9-Borabicyclo[3.3.1]nonane (9-BBN) is a cornerstone reagent in organic chemistry, renowned for its exceptional regioselectivity and stereoselectivity in the hydroboration of alkenes and alkynes.[1][2][3] Its sterically demanding bicyclic structure directs the boron atom to the less hindered carbon of a double or triple bond, a principle that has been exploited in countless synthetic strategies.[2][4] 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-benzyl-9-BBN) is a specialized derivative where a benzyl group is directly attached to the boron atom. This modification transforms the reagent from a hydroborating agent into a versatile benzyl group donor.

This guide provides a detailed exploration of the primary applications of B-benzyl-9-BBN and related benzylic boranes in modern organic synthesis. We will delve into its critical role in carbon-carbon bond formation via Suzuki-Miyaura cross-coupling, its function as a Lewis acid catalyst in Friedel-Crafts reactions, and the broader context of synthesizing valuable benzylic boronic esters. The protocols and mechanistic discussions are designed for researchers and drug development professionals seeking to leverage the unique reactivity of this powerful synthetic tool.

Core Application: Benzyl Group Transfer in Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a Nobel Prize-winning methodology for forming C-C bonds.[5] While traditionally used for C(sp²)-C(sp²) bond formation, significant advances have enabled C(sp²)-C(sp³) couplings, a transformation of immense interest to the pharmaceutical industry for increasing the three-dimensional character of drug candidates.[5] B-Alkyl-9-BBN derivatives, including B-benzyl-9-BBN, are highly effective reagents for transferring sp³-hybridized carbon groups.[5][6]

Principle and Mechanistic Insight

The transfer of a benzyl group from B-benzyl-9-BBN to an aryl or vinyl halide is achieved through a palladium-catalyzed cycle. The key challenge in B-alkyl Suzuki couplings is the slow rate of transmetalation.[5] The mechanism, illustrated below, involves three primary stages:

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (Ar-X) bond, forming a Pd(II) complex. This step generally proceeds with inversion of stereochemistry for benzylic halides.[6][7]

• Transmetalation: This is the crucial group transfer step. A base (e.g., a hydroxide or alkoxide) activates the organoborane by forming a more nucleophilic tetracoordinate "ate" complex, [Bn-9-BBN-OR]⁻.[8] This complex then transfers the benzyl group to the Pd(II) center, displacing the halide. The Lewis acidity of the boron in the 9-BBN scaffold plays a critical role in facilitating the formation of this reactive borate complex.[8]

• Reductive Elimination: The two organic groups (aryl and benzyl) on the palladium center couple and are eliminated from the metal, forming the final product and regenerating the Pd(0) catalyst. This step retains the stereochemistry of the coupling partners.[7]

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling of B-benzyl-9-BBN.

Data Presentation: Representative B-Alkyl Suzuki-Miyaura Couplings

The conditions for B-alkyl Suzuki couplings are well-documented and serve as an excellent template for reactions involving B-benzyl-9-BBN.

Aryl Halide	B-Alkyl-9-BBN Derivative	Catalyst / Ligand	Base	Solvent	Time (h)	Yield (%)	Reference
1-Bromonaphthalene	B-octyl-9-BBN	PdCl₂(dppf)	K₃PO₄	Dioxane/H₂O	16	85
2-Bromopyridine	B-hexyl-9-BBN	Pd(PPh₃)₄	K₃PO₄	THF	2	98
4-Bromoacetophenone	B-decyl-9-BBN	PdCl₂(dppf)	K₂CO₃	Toluene/H₂O	12	91

Experimental Protocol: General Procedure for B-Alkyl Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for B-alkyl-9-BBN derivatives and is applicable to B-benzyl-9-BBN.[5][6]

Objective: To couple an aryl bromide with a B-alkyl-9-BBN derivative.

Materials:

• Aryl bromide (1.0 mmol)

• B-alkyl-9-BBN (1.2 mmol, 1.2 equiv) as a 0.5 M solution in THF

• Palladium catalyst (e.g., PdCl₂(dppf), 0.03 mmol, 3 mol%)

• Base (e.g., K₃PO₄, 3.0 mmol, 3.0 equiv)

• Anhydrous solvent (e.g., dioxane or THF, 5 mL)

• Degassed water (1 mL)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl bromide (1.0 mmol), palladium catalyst (0.03 mmol), and base (3.0 mmol).

• Solvent Addition: Add the anhydrous organic solvent (5 mL) and degassed water (1 mL) via syringe.

• Reagent Addition: Add the solution of B-alkyl-9-BBN in THF (2.4 mL, 1.2 mmol) dropwise to the stirred mixture at room temperature.

• Reaction: Heat the reaction mixture to reflux (typically 80-100 °C) and monitor its progress by TLC or GC-MS. Reactions are often complete within 2-16 hours.

• Workup: Cool the reaction to room temperature. Dilute the mixture with ethyl acetate (20 mL) and water (20 mL). Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

Causality and Trustworthiness:

• Inert Atmosphere: Pd(0) catalysts are oxygen-sensitive. An inert atmosphere is critical to prevent catalyst degradation and ensure high yields.

• Base Selection: A base is essential for the formation of the reactive borate complex, which accelerates the transmetalation step.[8] K₃PO₄ is a common choice that works well in many systems.

• Ligand Choice: For C(sp³)-C(sp²) couplings, bulky, electron-rich phosphine ligands like the one in dppf (1,1'-Bis(diphenylphosphino)ferrocene) are often used to promote reductive elimination and prevent side reactions like β-hydride elimination.[5]

Application 2: Lewis Acid-Catalyzed Friedel-Crafts Benzylation

While organoboranes are typically viewed as nucleophile precursors in cross-coupling, the boron atom in 9-BBN derivatives is a Lewis acid. This property can be harnessed to activate substrates for electrophilic aromatic substitution. A notable application is the 9-BBN-induced Friedel-Crafts benzylation of arenes using benzyl fluorides.[9]

Principle and Mechanism

In this reaction, the 9-BBN dimer acts as a catalyst to activate the C-F bond of a benzyl fluoride. The Lewis acidic boron atom coordinates to the fluorine, weakening the C-F bond and promoting the formation of a benzyl cation or a highly polarized intermediate. This electrophilic species is then attacked by an electron-rich arene to form the benzylated product.

Caption: Proposed workflow for 9-BBN-catalyzed Friedel-Crafts benzylation.

Experimental Protocol: 9-BBN-Induced Benzylation of an Arene

This protocol is based on the work of Piers and coworkers.[9]

Objective: To perform the Friedel-Crafts benzylation of 1,4-dimethoxybenzene with a benzyl fluoride.

Materials:

• 1-(tert-butyl)-4-(fluoromethyl)benzene (8.3 mg, 0.05 mmol)

• 1,4-dimethoxybenzene (7.6 mg, 0.055 mmol, 1.1 equiv)

• 9-BBN dimer (6.2 mg, 0.025 mmol, 0.5 equiv)

• Anhydrous dichloromethane (CH₂Cl₂) (0.4 mL)

Procedure:

• Reactant Solution: In a dry vial under an inert atmosphere, dissolve the benzyl fluoride (0.05 mmol) and the arene (0.055 mmol) in CH₂Cl₂ (0.2 mL).

• Catalyst Solution: In a separate dry vial, dissolve the 9-BBN dimer (0.025 mmol) in CH₂Cl₂ (0.2 mL).

• Reaction Initiation: Add the 9-BBN solution to the solution of the reactants at room temperature with stirring.

• Reaction: Stir the mixture at room temperature. The reaction is typically complete within 30 minutes.[9]

• Workup and Purification: The product can be isolated by direct filtration through a short plug of basic alumina using a suitable eluent (e.g., hexanes/ethyl acetate) followed by solvent removal.

Causality and Trustworthiness:

• Substrate Choice: Benzyl fluorides are used because the C-F bond is strong, requiring Lewis acid activation. This prevents background uncatalyzed reactions.

• Catalyst Loading: The reaction proceeds with a substoichiometric amount of 9-BBN, indicating a catalytic cycle, though the exact nature of the turnover is complex.

• Solvent: Dichloromethane is an ideal non-coordinating solvent that does not interfere with the Lewis acidity of the 9-BBN.

Application 3: Synthesis of Benzylic Boronic Esters

Benzylic boronic esters are exceptionally valuable intermediates in organic synthesis, serving as more stable and easily handled precursors for cross-coupling reactions compared to the corresponding B-alkyl-9-BBNs.[10][11][12] While B-benzyl-9-BBN is a specific product, the methodologies for creating the broader class of benzylic boranes are highly relevant and often involve 9-BBN chemistry.

Principle and Synthetic Strategies

Several methods exist for the synthesis of benzylic boronic esters:

• Metal-Catalyzed Cross-Coupling: The reaction of benzylic halides with bis(pinacolato)diboron (B₂pin₂) using a palladium or copper catalyst is a common and effective method.[12][13]

• Hydroboration of Vinylarenes: The hydroboration of styrenes and other vinylarenes with borane reagents can produce benzylic boronic esters.[12] While hydroboration with reagents like 9-BBN typically yields the anti-Markovnikov product (boron on the terminal carbon), specialized catalytic systems can achieve Markovnikov selectivity to afford the desired benzylic boronate.[12]

• C-H Borylation: Direct, transition-metal-catalyzed borylation of benzylic C-H bonds is a modern and atom-economical approach.[12]

Caption: Common synthetic pathways to access versatile benzylic boronic esters.

Experimental Protocol: Palladium-Catalyzed Borylation of a Benzyl Halide

This protocol describes a reliable method for synthesizing a pinacol benzylic boronate ester.[13][14]

Objective: To synthesize a benzyl boronic ester from a benzyl halide and B₂pin₂.

Materials:

• Benzyl halide (e.g., benzyl bromide, 1.0 mmol)

• Bis(pinacolato)diboron (B₂pin₂) (1.1 mmol, 1.1 equiv)

• Palladium catalyst (e.g., Pd(dba)₂, 0.03 mmol, 3 mol%)

• Phosphine ligand (e.g., P(t-Bu)₃ or SPhos, 0.06 mmol, 6 mol%)

• Base (e.g., KOAc or K₃PO₄, 1.5 mmol, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., dioxane or toluene, 5 mL)

Procedure:

• Reaction Setup: In a glovebox or under an inert atmosphere, combine the benzyl halide (1.0 mmol), B₂pin₂ (1.1 mmol), palladium catalyst (0.03 mmol), ligand (0.06 mmol), and base (1.5 mmol) in a Schlenk tube.

• Solvent Addition: Add the anhydrous, degassed solvent (5 mL) via syringe.

• Reaction: Seal the tube and heat the mixture (typically 80-100 °C) with stirring for 12-24 hours. Monitor the reaction by GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with diethyl ether or ethyl acetate (25 mL) and filter through a pad of Celite to remove palladium black and salts.

• Purification: Concentrate the filtrate under reduced pressure. The resulting crude product is often purified by flash column chromatography on silica gel to yield the pure benzylic boronic ester. Note that some benzylic boronic esters can be sensitive to hydrolysis on silica gel.[10]

Safety and Handling

Organoboranes, including 9-BBN and its derivatives, require careful handling.

• Air and Moisture Sensitivity: While the 9-BBN dimer is reasonably stable in air for short periods, solutions and other organoboranes should be handled under an inert atmosphere (Nitrogen or Argon) using Schlenk line or glovebox techniques to prevent degradation.[15]

• Flammability: Solvents commonly used, such as THF and dioxane, are highly flammable.

• Toxicity: Always consult the Safety Data Sheet (SDS) for the specific reagents being used. Handle all chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane is a highly valuable reagent that extends the synthetic utility of the 9-BBN scaffold beyond hydroboration. Its primary application as a benzyl group donor in Suzuki-Miyaura cross-coupling reactions provides a robust method for constructing C(sp²)-C(sp³) bonds, which are crucial motifs in medicinal chemistry. Furthermore, the inherent Lewis acidity of the 9-BBN moiety can be exploited to catalyze unique transformations such as Friedel-Crafts benzylation. Understanding the principles and protocols associated with B-benzyl-9-BBN and the broader class of benzylic boranes empowers chemists to design and execute sophisticated synthetic strategies for the construction of complex molecules.

References

• Pearson+. (2024). The bulky borane 9-BBN was developed to enhance the selectivity o...
• Benchchem. 9-Benzyl-9-borabicyclo[3.3.1]nonane | 53317-09-2.
• Smolecule. 9-Benzyl-9-borabicyclo[3.3.1]nonane.
• Aggarwal, V. K., et al. (2017). Enantiospecific Synthesis of ortho-Substituted Benzylic Boronic Esters by a 1,2-Metalate Rearrangement/1,3-Borotropic Shift Sequence. Journal of the American Chemical Society.
• Thomas, S. P., et al. (2018). Rapid, Homogenous, B-Alkyl Suzuki–Miyaura Cross-Coupling of Boronic Esters. PMC - NIH.
• Myers, A. G. Research Group. The Suzuki Reaction.
• ResearchGate. (2019). Synthesis of chiral benzylic boronic esters.
• Organic Chemistry Portal. Benzylboronic acid or boronate synthesis.
• Singleton, D. A., et al. (2003). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. The Journal of Organic Chemistry - ACS Publications.
• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
• Organic Chemistry Portal. Brown Hydroboration.
• Piers, W. E., et al. (2015). 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. The Royal Society of Chemistry.
• Ashenhurst, J. (2013). Hydroboration Oxidation of Alkenes. Master Organic Chemistry.
• Pearson+. (2024). The bulky borane 9-BBN was developed to enhance the selectivity o...
• ResearchGate. (2025). Electrosynthesis of Benzylboronic Acids and Esters.
• El Bialy, S. A. A., et al. (2009). Synthesis of benzyloxycyanophenylboronic esters. ResearchGate.

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Application Notes and Protocols: 9-Benzyl-9-borabicyclo[3.3.1]nonane as a Premier Reagent for C-C Bond Formation

Introduction: The Unique Advantages of B-Benzyl-9-BBN in Modern Synthesis

In the landscape of synthetic organic chemistry, the formation of carbon-carbon (C-C) bonds remains a cornerstone of molecular construction. For researchers and drug development professionals, the efficiency, selectivity, and functional group tolerance of C-C bond-forming methodologies are paramount. Among the vast arsenal of organoborane reagents, 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-Benzyl-9-BBN) has emerged as a particularly valuable tool. Its unique structural features, combining the steric bulk of the 9-borabicyclo[3.3.1]nonane (9-BBN) moiety with the reactivity of a benzyl group, offer distinct advantages in key transformations such as the Suzuki-Miyaura cross-coupling and conjugate addition reactions.

The 9-BBN cage imparts remarkable stability and regio- and stereoselectivity, while the benzylic C(sp³)-B bond provides a versatile handle for the introduction of a benzyl group—a common motif in pharmacologically active compounds and advanced materials. This guide provides an in-depth exploration of B-Benzyl-9-BBN's applications, offering detailed mechanistic insights and field-proven protocols to empower researchers in their synthetic endeavors.

Core Application I: Suzuki-Miyaura Cross-Coupling for the Synthesis of Diaryl- and Heteroarylmethanes

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a powerful method for forging C-C bonds. B-Benzyl-9-BBN serves as an excellent pronucleophile for the transfer of a benzyl group to a variety of aryl and heteroaryl halides and triflates, providing access to medicinally relevant diaryl- and heteroarylmethane structures.

Mechanistic Rationale: A Step-by-Step Look at the Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura coupling involves a catalytic cycle comprising three key steps: oxidative addition, transmetalation, and reductive elimination.[1] Understanding this cycle is crucial for optimizing reaction conditions.

Caption: Figure 1: Simplified Catalytic Cycle of the Suzuki-Miyaura Reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the aryl-halide (or triflate) bond, forming a Pd(II) intermediate. The reactivity order for the halide is generally I > Br > Cl.[1]

• Transmetalation: This is the crucial step where the benzyl group is transferred from the boron atom to the palladium center. A base is required to activate the organoborane, forming a more nucleophilic "ate" complex, which facilitates the transfer of the benzyl group to the palladium(II) complex.[2]

• Reductive Elimination: The coupled product, the diaryl- or heteroarylmethane, is eliminated from the palladium complex, regenerating the active Pd(0) catalyst to continue the cycle.[1]

Experimental Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling of B-Benzyl-9-BBN with Aryl Halides

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• B-Benzyl-9-BBN (can be prepared in situ or used as a commercially available solution)

• Aryl or heteroaryl halide/triflate

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable ligand like SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃, or aqueous NaOH)

• Anhydrous solvent (e.g., THF, dioxane, or toluene)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line or glovebox)

Procedure:

• Reaction Setup: In a dry, inert atmosphere-flushed flask, combine the aryl or heteroaryl halide (1.0 equiv), the palladium catalyst (e.g., 2-5 mol% Pd(OAc)₂), and the ligand (e.g., 4-10 mol% SPhos).

• Reagent Addition: Add the base (2.0-3.0 equiv). If using a solid base, ensure it is finely powdered.

• Solvent and Borane Addition: Add the anhydrous solvent, followed by the solution of B-Benzyl-9-BBN (1.1-1.5 equiv).

• Reaction Conditions: Stir the mixture at an elevated temperature (typically 80-110 °C) and monitor the reaction progress by TLC or GC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel.

Data Presentation: Scope of the Suzuki-Miyaura Coupling with B-Benzyl-9-BBN

The following table summarizes representative examples of the Suzuki-Miyaura coupling of B-Benzyl-9-BBN with various aryl and heteroaryl halides, demonstrating the broad scope and efficiency of this methodology.

Entry	Aryl/Heteroaryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
1	4-Bromotoluene	Pd(PPh₃)₄	K₃PO₄	Toluene	100	92
2	1-Bromo-4-methoxybenzene	Pd(OAc)₂/SPhos	Cs₂CO₃	Dioxane	100	95
3	4-Chlorobenzonitrile	Pd(OAc)₂/SPhos	K₃PO₄	Toluene/H₂O	100	88
4	2-Bromopyridine	Pd(PPh₃)₄	aq. NaOH	THF	80	85
5	3-Bromothiophene	Pd(OAc)₂/SPhos	K₃PO₄	Dioxane	100	90
6	1-Bromo-2-naphthalene	Pd(PPh₃)₄	Cs₂CO₃	Toluene	110	89

Yields are for isolated products and are representative. Actual yields may vary depending on the specific reaction conditions and substrate.

Core Application II: Conjugate Addition for the Formation of β-Benzylated Carbonyl Compounds

The 1,4-conjugate addition of organometallic reagents to α,β-unsaturated carbonyl compounds is a fundamental C-C bond-forming reaction. B-Benzyl-9-BBN, in the presence of a suitable catalyst, can act as a source of a benzyl nucleophile for the conjugate addition to enones and other Michael acceptors.

Mechanistic Considerations: Rhodium and Copper-Catalyzed Pathways

Both rhodium and copper catalysts are effective in promoting the conjugate addition of organoboranes. The general mechanism involves the formation of a metal-benzyl species that undergoes 1,4-addition to the enone.

Sources

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• 2. Asymmetric boron conjugate addition to α,β-unsaturated carbonyl compounds catalyzed by CuOTf/Josiphos under non-alkaline conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols: Stereoselective Reactions with 9-Benzyl-9-borabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of 9-Benzyl-9-BBN in Modern Stereoselective Synthesis

9-Borabicyclo[3.3.1]nonane (9-BBN) is a cornerstone reagent in organic chemistry, renowned for its exceptional chemo- and regioselectivity in hydroboration reactions.[1][2] Its derivatives, such as 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN), extend the utility of this robust scaffold, offering a stable and efficient means to introduce a benzyl group into complex molecules. While not a chiral reagent in itself, 9-Bn-9-BBN is a critical player in the broader field of stereoselective synthesis. Its primary application lies in the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction to form C(sp³)–C(sp²) carbon-carbon bonds.[3]

A key feature of this transformation is its stereoretentive nature. Mechanistic studies have demonstrated that the transfer of the alkyl group from the boron atom to the palladium center proceeds with complete retention of configuration at the carbon atom attached to boron.[4][5] This characteristic is of paramount importance in stereoselective synthesis, as it ensures that the stereochemical integrity of a pre-existing chiral center at the benzylic position is maintained throughout the coupling process. Consequently, 9-Bn-9-BBN serves as an invaluable tool for the construction of complex, enantioenriched molecules, particularly those containing the prevalent diarylmethane motif found in numerous pharmaceuticals and biologically active compounds.[6]

This guide provides an in-depth exploration of the synthesis and application of 9-Bn-9-BBN in stereoselective reactions, with a focus on the Suzuki-Miyaura cross-coupling. Detailed protocols, mechanistic insights, and a summary of its synthetic utility are presented to empower researchers in leveraging this versatile reagent for their synthetic endeavors.

Mechanistic Insights: The Stereoretentive Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a powerful method for carbon-carbon bond formation, catalyzed by a palladium complex. The generally accepted catalytic cycle involves three key steps: oxidative addition, transmetalation, and reductive elimination.[7] In the context of B-alkyl-9-BBN reagents, the transmetalation step is crucial for the stereochemical outcome.

The reaction is initiated by the oxidative addition of an aryl halide to a Pd(0) complex, forming a Pd(II) species. For the subsequent transmetalation to occur, the organoborane must be activated by a base. The base reacts with the B-alkyl-9-BBN to form a more nucleophilic "ate" complex, [HO(Bn)-9-BBN]⁻.[4] This "ate" complex then transfers the benzyl group to the Pd(II) center. It is during this step that the stereochemistry is preserved. The transfer of the alkyl group from boron to palladium is believed to proceed through a four-centered transition state, which dictates the retention of configuration at the benzylic carbon.[5] Finally, reductive elimination from the resulting diorganopalladium(II) complex yields the desired cross-coupled product and regenerates the Pd(0) catalyst.

Figure 1: Simplified catalytic cycle of the stereoretentive Suzuki-Miyaura cross-coupling of B-Benzyl-9-BBN with an aryl halide.

Experimental Protocols

Protocol 1: Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN)

This protocol describes the synthesis of 9-Bn-9-BBN from 9-methoxy-9-borabicyclo[3.3.1]nonane (9-MeO-9-BBN) and a benzyl-Grignard or -lithium reagent.

Materials:

• 9-Methoxy-9-borabicyclo[3.3.1]nonane (9-MeO-9-BBN)

• Benzylmagnesium chloride (or benzyllithium) solution in a suitable solvent (e.g., THF, diethyl ether)

• Anhydrous pentane or hexane

• Anhydrous diethyl ether

• Anhydrous tetrahydrofuran (THF)

• Standard Schlenk line and glassware

• Magnetic stirrer and stir bars

• Syringes and needles

Procedure:

• Reaction Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a reflux condenser under an inert atmosphere (nitrogen or argon).

• Reagent Addition: To the flask, add a solution of 9-MeO-9-BBN (1.0 equiv) in anhydrous pentane.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Grignard/Lithium Reagent Addition: Slowly add a solution of benzylmagnesium chloride or benzyllithium (1.0 equiv) to the cooled 9-MeO-9-BBN solution via syringe. A precipitate of the intermediate "ate" complex may form.

• Warming and Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-16 hours. During this time, the initial precipitate may redissolve, and a new precipitate of the alkoxide byproduct (e.g., LiOMe or Mg(OMe)Cl) will form.

• Work-up:

  • Remove the solvent under reduced pressure.

  • Add anhydrous pentane or hexane to the residue and stir to precipitate the inorganic salts.

  • Filter the mixture through a cannula or a filter frit under an inert atmosphere to separate the solution of 9-Bn-9-BBN from the solid byproducts.

  • Wash the solid residue with additional anhydrous pentane or hexane to ensure complete extraction of the product.

• Isolation: Combine the filtrates and remove the solvent under reduced pressure to yield 9-Bn-9-BBN as a solid or oil, which can be used in subsequent reactions without further purification.

Causality and Experimental Choices:

• Inert Atmosphere: Organoboranes are sensitive to air and moisture, hence the strict requirement for anhydrous conditions and an inert atmosphere to prevent decomposition.

• Low-Temperature Addition: The initial addition at -78 °C controls the reactivity of the organometallic reagent and promotes the formation of the "ate" complex.

• Solvent Choice: The use of a non-polar solvent like pentane or hexane facilitates the precipitation of the inorganic salt byproducts, simplifying the purification.

Protocol 2: Stereoretentive Suzuki-Miyaura Cross-Coupling of 9-Bn-9-BBN with Aryl Halides

This protocol is adapted from the work of Flaherty et al. and describes a general procedure for the palladium-catalyzed cross-coupling of 9-Bn-9-BBN with a variety of aryl and heteroaryl halides.[3]

Materials:

• 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN) (1.1 equiv)

• Aryl or heteroaryl halide (1.0 equiv)

• Palladium catalyst: Pd(PPh₃)₄ (0.05 equiv) or Pd(OAc)₂ (0.05 equiv) with SPhos (0.1 equiv)

• Base: Aqueous solution of K₂CO₃ (2 M, 3.0 equiv) or Cs₂CO₃ (3.0 equiv)

• Solvent: Toluene/Ethanol mixture (e.g., 3:1) or Dioxane

• Standard Schlenk tubes or reaction vials

• Magnetic stirrer and stir bars

• Heating block or oil bath

Procedure:

• Reaction Setup: To a flame-dried Schlenk tube or reaction vial, add the aryl halide (1.0 equiv), the palladium catalyst, and ligand (if applicable) under an inert atmosphere.

• Reagent Addition: Add the solvent, followed by the base.

• Addition of 9-Bn-9-BBN: Add a solution of 9-Bn-9-BBN (1.1 equiv) in the reaction solvent to the mixture.

• Reaction: Seal the vessel and heat the reaction mixture to 80-100 °C with vigorous stirring for 12-24 hours. Monitor the reaction progress by TLC or GC-MS.

• Work-up:

  • Cool the reaction to room temperature.

  • Dilute the mixture with an organic solvent such as ethyl acetate and water.

  • Separate the organic layer and wash it with brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the desired diarylmethane.

Causality and Experimental Choices:

• Catalyst and Ligand Selection: The choice of palladium catalyst and ligand is crucial for reaction efficiency. For challenging substrates, such as aryl chlorides or sterically hindered partners, more active catalyst systems like Pd(OAc)₂ with a bulky, electron-rich phosphine ligand (e.g., SPhos) are often employed to facilitate the oxidative addition step.[3]

• Base: The base is essential for the formation of the boronate "ate" complex, which is the active nucleophile in the transmetalation step. The choice of base can influence the reaction rate and yield.

• Solvent: A mixture of a non-polar solvent like toluene and a polar protic solvent like ethanol can be beneficial. The polar solvent can help to dissolve the inorganic base and facilitate the reaction.

Figure 2: Experimental workflow for the synthesis and application of 9-Bn-9-BBN.

Data Presentation: Suzuki-Miyaura Coupling of 9-Bn-9-BBN

The following table summarizes the results of the palladium-catalyzed cross-coupling of B-Benzyl-9-BBN with a variety of aryl and heteroaryl halides, demonstrating the broad scope of this reaction. The data is adapted from Flaherty et al.[3]

Entry	Aryl Halide	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromoacetophenone	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	95
2	4-Bromobenzonitrile	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	92
3	Methyl 4-bromobenzoate	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	85
4	1-Bromo-4-nitrobenzene	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	78
5	4-Bromoanisole	Pd(OAc)₂/SPhos	Cs₂CO₃	Dioxane	100	16	88
6	2-Bromopyridine	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	82
7	3-Bromopyridine	Pd(PPh₃)₄	K₂CO₃	Toluene/EtOH	80	16	85
8	5-Bromo-2-methoxypyridine	Pd(OAc)₂/SPhos	Cs₂CO₃	Dioxane	100	16	91
9	4-Chlorotoluene	Pd(OAc)₂/SPhos	Cs₂CO₃	Dioxane	100	16	75

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane is a highly effective reagent for the synthesis of diarylmethanes via the stereoretentive Suzuki-Miyaura cross-coupling reaction. Its stability, ease of preparation, and the high yields achieved in its coupling reactions make it an attractive choice for applications in pharmaceutical and materials science research. The protocols and data presented herein provide a comprehensive guide for the utilization of 9-Bn-9-BBN in stereoselective synthesis, underscoring its importance as a tool for the construction of complex molecular architectures with high fidelity.

References

• Flaherty, A., Trunkfield, A., & Barton, W. (2005). Palladium-Catalyzed Cross-Coupling of B-Benzyl-9-borabicyclo[3.3.1]nonane to Furnish Methylene-Linked Biaryls. Organic Letters, 7(22), 4975–4978. [Link]

• Kwan, E. E. (2015). Synthesis of 9-borabicyclo[3.3.1]nonane (9-BBN). [Link]

• Matos, K., & Soderquist, J. A. (1998). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. The Journal of Organic Chemistry, 63(3), 461–470. [Link]

• Macmillan Group Meeting. (2005). B-Alkyl Suzuki Couplings. [Link]

• Molander, G. A., & Brown, A. R. (2011). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. ACS Catalysis, 1(9), 1052-1061. [Link]

• Organic Syntheses. (1980). 9-BORABICYCLO[3.3.1]NONANE DIMER. Organic Syntheses, 59, 20. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• Molander, G. A., & Brown, A. R. (2011). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. ACS Catalysis, 1(9), 1052-1061. [Link]

• Royal Society of Chemistry. (2018). 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. [Link]

• Organic Syntheses. (2011). PALLADIUM-CATALYZED CROSS-COUPLING REACTION OF B-ALKYL-9-BORABICYCLO[3.3.1]NONANES WITH 1-ALKENYL AND ARYL HALIDES OR TRIFLATES. Organic Syntheses, 88, 207. [Link]

• Crudden, C. M. (2014). Stereospecific and Stereoselective Suzuki–Miyaura Cross-Coupling Reactions. In New Trends in Cross-Coupling. Royal Society of Chemistry. [Link]

• Zhang, Y., & Rovis, T. (2021). Enantioselective Synthesis of N-Benzylic Heterocycles by Ni/Photoredox Dual Catalysis. Journal of the American Chemical Society, 143(31), 12014–12020. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

• Fürstner, A., & Seidel, G. (1998). Suzuki Reactions with B-Allyl-9-Borabicyclo[3.3.1]nonane (B-Allyl-9-BBN). Synlett, 1998(02), 161-162. [Link]

• ChemOrgChem. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| [Video]. YouTube. [Link]

• Suzuki, A. (1999). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 75(6), 145-153. [Link]

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Application Notes & Protocols: Palladium-Catalyzed Cross-Coupling with B-Benzyl-9-BBN for the Synthesis of Methylene-Linked Biaryls

Abstract

This guide provides a comprehensive overview and detailed protocols for the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction utilizing B-Benzyl-9-Borabicyclo[3.3.1]nonane (B-Benzyl-9-BBN). This specific application of the broader Suzuki-Miyaura reaction is a powerful tool for the formation of C(sp²)-C(sp³) bonds, yielding pharmacologically significant methylene-linked biaryl structures. We will delve into the mechanistic underpinnings of this reaction, provide field-proven insights into optimizing reaction conditions, and present step-by-step protocols for researchers, scientists, and drug development professionals.

Introduction: The Significance of B-Benzyl-9-BBN in Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, celebrated for its mild conditions and broad functional group tolerance.[1][2] While traditionally associated with the coupling of aryl or vinyl boronic acids, the use of alkylboranes, such as B-Alkyl-9-BBN derivatives, has expanded the reaction's scope to include the formation of C(sp²)-C(sp³) linkages.[3] B-Benzyl-9-BBN, in particular, has emerged as a valuable reagent for introducing a benzyl group, a common motif in biologically active compounds.[4][5]

The use of the 9-BBN moiety offers distinct advantages. Its bulky, bicyclic structure enhances the stability of the organoborane reagent and often imparts high regioselectivity in its preparation via hydroboration.[6] In the context of the Suzuki-Miyaura reaction, B-Benzyl-9-BBN has been successfully coupled with a range of aryl and heteroaryl bromides, chlorides, and triflates.[4] This application note will elucidate the key parameters for achieving high yields and purity in these transformations.

Mechanistic Insights: The Palladium Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction involves a three-step catalytic cycle: oxidative addition, transmetalation, and reductive elimination.[7][8]

• Oxidative Addition: The cycle begins with the oxidative addition of an aryl halide (Ar-X) to a low-valent palladium(0) complex, forming a Pd(II) intermediate.[9]

• Transmetalation: This is the crucial step where the organic group is transferred from the boron atom to the palladium center. The presence of a base is essential for this step. The base activates the organoborane, forming a more nucleophilic borate complex ([R-B(OR')₃]⁻), which facilitates the transfer of the benzyl group to the palladium(II) complex.[10]

• Reductive Elimination: The newly formed diorganopalladium(II) complex undergoes reductive elimination, forming the desired C-C bond of the product and regenerating the catalytically active Pd(0) species.[7]

Figure 1: Simplified Catalytic Cycle

Experimental Considerations and Optimization

The success of the palladium-catalyzed cross-coupling with B-Benzyl-9-BBN hinges on the careful selection of several key parameters.

Catalyst and Ligand Selection

The choice of palladium source and ligand is critical for achieving high catalytic activity. While Pd(PPh₃)₄ can be effective, catalyst systems generated in situ from a palladium precursor like Pd(OAc)₂ and a phosphine ligand often provide superior results, especially for less reactive aryl chlorides.[4] Bulky, electron-rich phosphine ligands, such as SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl), have been shown to be particularly effective in promoting both the oxidative addition and reductive elimination steps.[4]

The Role of the Base

A base is crucial for the transmetalation step.[10] A variety of inorganic bases can be employed, with the choice often depending on the specific substrates and solvent system. Common bases include:

• Potassium Phosphate (K₃PO₄): Often used in its hydrated form, it is effective in many Suzuki-Miyaura couplings involving alkylboranes.[11]

• Cesium Carbonate (Cs₂CO₃): A strong base that can be particularly effective for challenging couplings.

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH): Typically used as aqueous solutions, which can accelerate the reaction.[11]

The presence of water can significantly accelerate the reaction rate when using inorganic bases.[11]

Solvent Systems

The choice of solvent is important for solubilizing the reactants and catalyst, as well as influencing the reaction rate. Common solvents include:

• Tetrahydrofuran (THF): A versatile solvent for many Suzuki-Miyaura reactions.

• Dioxane: Often used for higher temperature reactions.

• Toluene: A common non-polar solvent.

• Dimethylformamide (DMF): A polar aprotic solvent that can be beneficial in certain cases.[12]

Often, a mixture of an organic solvent and water is used to facilitate the dissolution of the inorganic base and promote the reaction.

Detailed Experimental Protocols

Safety Precautions: B-Benzyl-9-BBN and its precursor, 9-BBN, can be pyrophoric and should be handled under an inert atmosphere (e.g., nitrogen or argon).[13] All solvents should be anhydrous and degassed prior to use to prevent catalyst deactivation.

Preparation of B-Benzyl-9-BBN

B-Benzyl-9-BBN is commercially available as a solution in THF.[14] However, it can also be prepared in situ.

General Protocol for Palladium-Catalyzed Cross-Coupling

This protocol provides a general starting point for the cross-coupling of an aryl halide with B-Benzyl-9-BBN. Optimization may be required for specific substrates.

Figure 2: Experimental Workflow

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• B-Benzyl-9-BBN (0.5 M solution in THF, 1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 0.02 mmol, 2 mol%)

• SPhos (0.04 mmol, 4 mol%)

• Potassium phosphate, tribasic (K₃PO₄, 3.0 mmol, 3.0 equiv)

• Anhydrous, degassed Toluene (5 mL)

• Degassed water (0.5 mL)

Procedure:

• To a dry Schlenk flask equipped with a magnetic stir bar and reflux condenser, add the aryl halide (1.0 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (3.0 mmol).

• Evacuate and backfill the flask with an inert gas (nitrogen or argon) three times.

• Add the anhydrous, degassed toluene (5 mL) and degassed water (0.5 mL) via syringe.

• Stir the mixture at room temperature for 15 minutes.

• Add the B-Benzyl-9-BBN solution (1.2 mmol in THF) dropwise via syringe.

• Heat the reaction mixture to 80-100 °C and stir for 12-24 hours.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, wash with brine (20 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Data Presentation: Typical Reaction Conditions

The following table summarizes typical reaction conditions for the palladium-catalyzed cross-coupling of B-Benzyl-9-BBN with various aryl halides.[4]

Aryl Halide (Ar-X)	Catalyst System	Base	Solvent	Temp (°C)	Yield (%)
4-Bromotoluene	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	95
4-Chloroanisole	Pd(OAc)₂ / SPhos	K₃PO₄	Toluene/H₂O	100	88
1-Bromo-4-nitrobenzene	Pd(PPh₃)₄	K₃PO₄	THF/H₂O	80	92
2-Bromopyridine	Pd(OAc)₂ / SPhos	Cs₂CO₃	Dioxane	100	85
Methyl 4-bromobenzoate	Pd(PPh₃)₄	K₃PO₄	THF/H₂O	80	90

Troubleshooting and Field-Proven Insights

• Low Yields: If low yields are observed, consider increasing the catalyst loading or switching to a more active ligand system (e.g., from Pd(PPh₃)₄ to Pd(OAc)₂/SPhos). Ensure that all reagents and solvents are anhydrous and that the reaction is performed under a strictly inert atmosphere.

• Incomplete Reaction: An incomplete reaction may indicate insufficient heating or reaction time. Increasing the temperature (within the stability limits of the reactants) or extending the reaction time may improve conversion.

• Side Reactions: The formation of homocoupled products (Ar-Ar or Ph-CH₂-CH₂-Ph) can sometimes occur. This may be minimized by using the appropriate stoichiometry of reactants and ensuring efficient stirring.

• Substrate Scope: Electron-rich and sterically hindered aryl halides may require more forcing conditions (higher temperatures, more active catalyst systems). Conversely, electron-poor aryl halides are generally more reactive.

Conclusion

The palladium-catalyzed cross-coupling of B-Benzyl-9-BBN is a robust and versatile method for the synthesis of methylene-linked biaryls. By understanding the underlying mechanism and carefully selecting the reaction parameters, researchers can effectively utilize this reaction to construct complex molecules with high efficiency and functional group tolerance. The protocols and insights provided in this application note serve as a valuable resource for scientists engaged in organic synthesis and drug discovery.

References

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• ResearchGate. (n.d.). Synthetic applications. Bn=benzyl; 9‐BBN=9‐borabicyclo[3.3.1]nonane.[Link]

• Billingsley, K. L., & Buchwald, S. L. (2005). Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. Organic Letters, 7(22), 4975-4978. [Link]

• Chemistry LibreTexts. (2023, August 2). 2.2: Pd-Catalyzed Cross Coupling Reactions. [Link]

• Royal Society of Chemistry. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• Miyaura, N., & Suzuki, A. (2011). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Organic Syntheses, 88, 207. [Link]

• Google Patents. (n.d.).

• ResearchGate. (2013). Selection of boron reagents for Suzuki–Miyaura coupling. [Link]

• Chebny, V. J., Dhar, D., & Hartwig, J. F. (2006). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. The Journal of Organic Chemistry, 71(13), 4879-4889. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• WordPress.com. (2017, December 23). 9-BBN Applications. [Link]

• The Nobel Prize. (2010, October 6). PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. [Link]

• Cambridge University Press. (n.d.). Suzuki Coupling. [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. [Link]

• The Royal Society of Chemistry. (n.d.). 9-borabicyclo[3.3.1]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. [Link]

• National Institutes of Health. (n.d.). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. [Link]

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Organic Syntheses. (n.d.). 9-borabicyclo[3.3.1]nonane dimer. [Link]

• Organic Syntheses. (n.d.). A Publication of Reliable Methods for the Preparation of Organic Compounds. [Link]

• ResearchGate. (2025). Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN. [Link]

• National Institutes of Health. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. [Link]

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• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols: Synthesis of Methylene-Linked Biaryls using 9-Benzyl-9-borabicyclo[3.3.1]nonane

Introduction: The Significance of Methylene-Linked Biaryls and the Role of 9-Benzyl-9-BBN

Methylene-linked biaryls, or diarylmethanes, are a cornerstone structural motif in a multitude of pharmacologically active compounds, natural products, and advanced materials. Their synthesis is of paramount importance to researchers in medicinal chemistry and drug development. Traditional methods for forging the C(sp²)–C(sp³) bond in these structures often face challenges related to functional group tolerance, reaction conditions, and substrate scope.

The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for carbon-carbon bond formation.[1] While typically employed for C(sp²)–C(sp²) linkages, its application to the synthesis of diarylmethanes using C(sp³)-hybridized organoboranes offers a compelling alternative. This guide focuses on the use of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN) as a robust and effective coupling partner in the Suzuki-Miyaura reaction for the synthesis of a diverse range of methylene-linked biaryls.[2]

9-Bn-9-BBN is a stable and readily accessible organoborane reagent that serves as an excellent benzyl group donor. The bicyclic structure of 9-BBN imparts significant stability and predictable reactivity to the reagent.[3] The palladium-catalyzed coupling of 9-Bn-9-BBN with aryl and heteroaryl halides or triflates provides a reliable and high-yielding pathway to unsymmetrical diarylmethanes, accommodating a wide array of functional groups.[2][4]

Mechanistic Insights: The Suzuki-Miyaura Catalytic Cycle

The synthesis of methylene-linked biaryls using 9-Bn-9-BBN proceeds via a well-established Suzuki-Miyaura catalytic cycle. This process involves a palladium catalyst that cycles between the Pd(0) and Pd(II) oxidation states. The fundamental steps are oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition: The catalytic cycle is initiated by the oxidative addition of an aryl halide (Ar-X) to a coordinatively unsaturated Pd(0) complex. This step forms a Pd(II) intermediate. The reactivity of the aryl halide generally follows the trend I > Br > OTf > Cl.[5]

• Transmetalation: In this crucial step, the benzyl group is transferred from the boron atom of 9-Bn-9-BBN to the palladium center. This process is typically facilitated by a base, which activates the organoborane, forming a borate complex that is more nucleophilic.[2][7] The benzyl group displaces the halide on the palladium, forming a new Pd(II) species bearing both the aryl and benzyl fragments.

• Reductive Elimination: The final step involves the reductive elimination of the diarylmethane product from the Pd(II) complex. This C-C bond-forming step regenerates the catalytically active Pd(0) species, which can then re-enter the catalytic cycle.[8]

Caption: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

Experimental Protocols

Protocol 1: Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN)

This protocol describes a general method for the preparation of 9-Bn-9-BBN from its precursor, 9-borabicyclo[3.3.1]nonane (9-BBN). The synthesis involves the reaction of 9-BBN with a suitable benzylating agent, such as benzyl potassium or a benzyl Grignard reagent. All operations should be performed under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents.

Materials:

• 9-Borabicyclo[3.3.1]nonane (9-BBN) dimer

• Benzyl chloride or benzyl bromide

• Magnesium turnings or potassium hydride

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Standard Schlenk line or glovebox equipment

Step-by-Step Procedure:

• Preparation of the Benzylating Agent (Example with Grignard Reagent):

  • In a flame-dried, three-necked flask equipped with a reflux condenser, dropping funnel, and magnetic stirrer, add magnesium turnings (1.2 equivalents).

  • Add a small crystal of iodine to activate the magnesium.

  • Slowly add a solution of benzyl chloride (1.0 equivalent) in anhydrous THF via the dropping funnel to initiate the Grignard reaction.

  • Once the reaction has started (as evidenced by heat evolution and disappearance of the iodine color), add the remaining benzyl chloride solution dropwise to maintain a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 1-2 hours to ensure complete formation of the benzylmagnesium chloride.

• Reaction with 9-BBN:

  • In a separate flame-dried Schlenk flask, dissolve the 9-BBN dimer (1.0 equivalent based on the monomer) in anhydrous THF.

  • Cool the 9-BBN solution to 0 °C in an ice bath.

  • Slowly add the freshly prepared benzylmagnesium chloride solution to the stirred 9-BBN solution via a cannula.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 2-4 hours.

• Work-up and Isolation:

  • The reaction progress can be monitored by ¹¹B NMR spectroscopy.

  • Once the reaction is complete, the solvent can be removed under reduced pressure to yield the crude 9-Bn-9-BBN.

  • The product is often used in situ for the subsequent coupling reaction. If isolation is required, it should be handled under an inert atmosphere as organoboranes can be sensitive to air and moisture.

Protocol 2: Palladium-Catalyzed Synthesis of Methylene-Linked Biaryls

This protocol is a general procedure for the Suzuki-Miyaura cross-coupling of 9-Bn-9-BBN with aryl or heteroaryl halides/triflates.[2] The reaction conditions, particularly the choice of catalyst, ligand, and base, may require optimization for specific substrates.

Materials:

• 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN) (1.1 - 1.5 equivalents)

• Aryl or heteroaryl halide/triflate (1.0 equivalent)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%) or a combination of a palladium source and a ligand (e.g., Pd(OAc)₂ with SPhos, 2-5 mol%)

• Base (e.g., K₃PO₄, Cs₂CO₃, 2-3 equivalents)

• Anhydrous solvent (e.g., dioxane, toluene, or THF)

• Degassed water (if using an aqueous base system)

Step-by-Step Procedure:

• Reaction Setup:

  • To a flame-dried Schlenk tube or round-bottom flask, add the aryl halide/triflate, palladium catalyst, ligand (if separate), and base under an inert atmosphere.

  • Add the anhydrous solvent, and if applicable, degassed water.

  • Add the solution of 9-Bn-9-BBN in the same solvent.

• Reaction Execution:

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

  • Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). Reaction times can vary from a few hours to 24 hours depending on the reactivity of the substrates.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with an organic solvent such as ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • The crude product can be purified by flash column chromatography on silica gel to afford the desired methylene-linked biaryl.

Sources

• 1. US3984479A - Preparation of 9-BBN - Google Patents [patents.google.com]
• 2. Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 8. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols: Hydroboration of Alkenes with 9-Benzyl-9-borabicyclo[3.3.1]nonane

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Introduction: The Strategic Advantage of 9-BBN in Alkene Functionalization

In the landscape of synthetic organic chemistry, the hydroboration-oxidation of alkenes stands as a cornerstone transformation, enabling the anti-Markovnikov hydration of carbon-carbon double bonds. While various borane reagents can achieve this, 9-borabicyclo[3.3.1]nonane (9-BBN) has emerged as a reagent of exceptional utility due to its remarkable selectivity.[1][2] This colorless, solid organoborane compound, existing as a hydride-bridged dimer, offers unparalleled regio- and chemoselectivity, particularly in complex molecular settings.[3]

The steric bulk of the 9-BBN moiety is a key determinant of its high regioselectivity, directing the boron atom to the less sterically hindered carbon of the alkene with exceptional fidelity.[4][5] This characteristic is particularly advantageous in the selective functionalization of terminal alkenes, even in the presence of internal double bonds.[6][7] Furthermore, 9-BBN exhibits excellent thermal stability and is less sensitive to atmospheric oxygen compared to other dialkylboranes, rendering it a more manageable reagent in a laboratory setting.[2]

While 9-BBN itself is a powerful hydroborating agent, the focus of this guide is on a specific derivative: 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) . This reagent introduces a benzyl group onto the boron atom, which can be strategically employed in subsequent cross-coupling reactions or other transformations, expanding the synthetic utility beyond simple oxidation to alcohols. This document provides a comprehensive overview of the hydroboration of alkenes using 9-BBN-Bn, detailing the underlying mechanistic principles, offering field-proven experimental protocols, and exploring the scope and limitations of this valuable synthetic tool.

Mechanistic Insights: A Tale of Steric Control and Concerted Addition

The hydroboration of an alkene with 9-BBN proceeds through a concerted, syn-addition of the B-H bond across the double bond.[5][8] The reaction is believed to proceed via a four-membered transition state. The remarkable regioselectivity observed with 9-BBN is a direct consequence of its sterically demanding bicyclic structure.

The kinetics of hydroboration with 9-BBN can vary depending on the reactivity of the alkene substrate. For more reactive alkenes, the rate-determining step is often the dissociation of the 9-BBN dimer into its monomeric form.[9] With less reactive alkenes, the reaction of the monomer with the alkene becomes the rate-limiting step.[9]

The general mechanism can be visualized as follows:

Caption: General mechanism of alkene hydroboration with 9-BBN.

The benzyl group in 9-BBN-Bn does not directly participate in the initial hydroboration step but plays a crucial role in subsequent functionalization of the resulting organoborane.

Experimental Protocol: Hydroboration of a Terminal Alkene with 9-BBN-Bn

This protocol provides a detailed, step-by-step methodology for the hydroboration of a generic terminal alkene, followed by an oxidative workup to yield the corresponding primary alcohol. This serves as a foundational procedure that can be adapted for subsequent transformations of the B-alkyl-9-BBN intermediate.

Materials and Reagents:

• 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) solution (typically 0.5 M in THF)

• Terminal alkene

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (NaOH) solution (e.g., 3 M aqueous)

• Hydrogen peroxide (H₂O₂) solution (e.g., 30% aqueous)

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., diethyl ether or ethyl acetate)

• Standard laboratory glassware (round-bottom flask, dropping funnel, condenser, etc.)

• Inert atmosphere setup (e.g., nitrogen or argon manifold)

Procedure:

• Reaction Setup:

  • Assemble a dry, three-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, a dropping funnel, and a nitrogen or argon inlet.

  • Flame-dry the glassware under a stream of inert gas and allow it to cool to room temperature.

• Hydroboration:

  • To the flask, add the terminal alkene (1.0 eq) and anhydrous THF.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add the 9-BBN-Bn solution (1.1 eq) to the stirred alkene solution via the dropping funnel over a period of 15-30 minutes. The slow addition helps to control any exotherm and maintain selectivity.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Stir the reaction for an additional 2-4 hours at room temperature to ensure complete hydroboration. The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) by taking small aliquots.

• Oxidative Workup (for conversion to alcohol):

  • Cool the reaction mixture back to 0 °C in an ice bath.

  • Caution: The following steps can be exothermic. Proceed with care.

  • Slowly and carefully add the aqueous NaOH solution to the reaction mixture.

  • Follow this with the dropwise addition of the hydrogen peroxide solution. Maintain the temperature below 20 °C during the addition.

  • After the addition is complete, remove the ice bath and stir the mixture vigorously at room temperature for 1-2 hours, or until the oxidation is complete (often indicated by the disappearance of the organoborane intermediate on TLC). The mixture may become biphasic.

• Extraction and Purification:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous layer with an organic solvent (e.g., diethyl ether, 3 x 20 mL).

  • Combine the organic layers and wash with brine (1 x 20 mL).

  • Dry the combined organic layers over anhydrous MgSO₄ or Na₂SO₄.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • Purify the crude product by flash column chromatography on silica gel to obtain the pure primary alcohol.

Workflow Visualization

Caption: Suzuki-Miyaura cross-coupling of a B-Alkyl-9-BBN-Bn intermediate.

This two-step sequence of hydroboration followed by cross-coupling allows for the efficient and stereoselective synthesis of complex organic molecules.

Troubleshooting and Expert Insights

• Incomplete Reaction: If the hydroboration does not go to completion, ensure that the 9-BBN-Bn solution has not degraded. Solutions of 9-BBN can be sensitive to prolonged storage. [10]The quality of the reagent can be tested on a simple, reactive alkene like 1-octene.

• Low Yields during Workup: Emulsion formation can be an issue during the extractive workup. Addition of brine can help to break up emulsions. [11]Ensure the oxidation is complete before extraction, as residual boranes can complicate purification.

• Safety Precautions: 9-BBN and its derivatives are air-sensitive and can be pyrophoric. [12]Always handle these reagents under an inert atmosphere. The oxidative workup with hydrogen peroxide and sodium hydroxide is exothermic and should be performed with caution, especially on a large scale.

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane is a powerful and versatile reagent for the hydroboration of alkenes. Its exceptional regioselectivity, coupled with the synthetic utility of the resulting organoborane intermediates, makes it an invaluable tool for researchers in organic synthesis and drug development. By understanding the mechanistic principles and adhering to carefully designed protocols, scientists can effectively leverage 9-BBN-Bn to construct complex molecular architectures with high precision and efficiency.

References

• Elsherbini, M., Huynh, F., Dunbabin, A., Allemann, R. K., & Barrow, A. S. (2018). Selective Hydroboration–Oxidation of Terminal Alkenes under Flow Conditions. Chemistry – A European Journal, 24(45), 11423-11426. [Link]

• Pearson+. (2024). The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep. [Link]

• Orgoly. (2021). 9-BBN. [Link]

• Elsherbini, M., Huynh, F., Dunbabin, A., Allemann, R. K., & Barrow, A. S. (2018). Selective Hydroboration–Oxidation of Terminal Alkenes under Flow Conditions. Chemistry – A European Journal, 24(45), 11423-11426. [Link]

• University of Missouri–St. Louis. (n.d.). Hydroboration-Oxidation of Alkenes. [Link]

• Organic Chemistry Portal. (n.d.). Brown Hydroboration. [Link]

• Dhillon, R. S. (2007). Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn). Springer. [Link]

• Asymmetric Synthesis. (n.d.). Hydroboration of Alkenes. Master Organic Chemistry. [Link]

• Common Organic Chemistry. (n.d.). 9-Borabicyclo[3.3.1]nonane [9-BBN]. [Link]

• Organic Syntheses. (n.d.). bicyclo[3.3.1]nonan-9-one. [Link]

• Brown, H. C., Chandrasekharan, J., & Wang, K. K. (1980). Hydroboration Kinetics: Unusual Kinetics for the Reaction of 9-borabicyclo[3.3.1]nonane With Representative Alkenes. Proceedings of the National Academy of Sciences of the United States of America, 77(2), 698–702. [Link]

• Dhillon, R. S. (2007). Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN). Request PDF. [Link]

• Reddit. (2020). Troublesome hydroboration (9-BBN). r/Chempros. [Link]

• Kwan, E. E. (2015). (1) synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn). [Link]

• American Journal of Undergraduate Research. (2017). 9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane. [Link]

• ResearchGate. (n.d.). 9-Borabicyclo[3.3.1]nonane (9-BBN). [Link]

• Wikipedia. (n.d.). 9-Borabicyclo(3.3.1)nonane. [Link]

• FAQ. (n.d.). What are the applications and synthesis methods of 9-Borabicyclo[3.3.1]nonane?. [Link]

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Application Notes and Protocols: Catalytic Applications of 9-Benzyl-9-borabicyclo[3.3.1]nonane Derivatives

Prepared for: Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the 9-BBN Scaffold in Catalysis

9-Borabicyclo[3.3.1]nonane (9-BBN) and its derivatives represent a cornerstone in modern organic synthesis, prized for their remarkable stability, selectivity, and predictable reactivity. The rigid bicyclic structure of 9-BBN imparts significant steric hindrance, which is masterfully exploited to achieve high regioselectivity in hydroboration reactions.[1][2][3] The benzyl derivative, 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn), extends this utility, serving as a valuable precursor and participant in a variety of catalytic transformations. This document provides an in-depth guide to the catalytic applications of 9-BBN-Bn and related derivatives, offering detailed protocols and mechanistic insights to empower researchers in their synthetic endeavors.

As a tricoordinate organoborane, 9-BBN-Bn functions as a Lewis acid, capable of forming stable acid-base complexes with electron-donating species.[1][4] This fundamental property underpins its role in various catalytic cycles. The interaction involves the donation of a lone pair of electrons into the vacant p-orbital of the boron atom, leading to the formation of a tetracoordinate boron center.[4] This guide will delve into specific applications where this and other properties of the 9-BBN scaffold are leveraged to achieve efficient and selective chemical transformations.

Suzuki-Miyaura Cross-Coupling Reactions: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura cross-coupling reaction is a paramount tool for the formation of carbon-carbon bonds, and 9-BBN derivatives, including 9-BBN-Bn, are highly effective partners in these transformations.[1][5] B-Benzyl-9-BBN can be successfully coupled with a wide array of aryl and heteroaryl bromides, chlorides, and triflates to generate medicinally relevant methylene-linked biaryl structures.[5]

Mechanistic Rationale

The catalytic cycle of the Suzuki-Miyaura reaction involving a 9-BBN derivative is initiated by the oxidative addition of an aryl halide to a palladium(0) complex. The resulting organopalladium(II) species then undergoes transmetalation with the 9-BBN derivative. A base is typically required to facilitate this step by forming a more nucleophilic "ate" complex with the organoborane.[6] The subsequent reductive elimination from the dialkylpalladium(II) intermediate furnishes the desired cross-coupled product and regenerates the palladium(0) catalyst.

Figure 1: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling of B-Benzyl-9-BBN with an aryl halide.

Experimental Protocol: Palladium-Catalyzed Cross-Coupling of B-Benzyl-9-BBN with Aryl Bromides

This protocol is adapted from established procedures for Suzuki-Miyaura couplings involving 9-alkyl-9-BBN derivatives.[6][7]

Materials:

• B-Benzyl-9-BBN (or generated in situ)

• Aryl bromide

• Palladium catalyst: Pd(PPh₃)₄ or Pd(OAc)₂ with a suitable ligand (e.g., SPhos)[5]

• Base: K₃PO₄[7]

• Solvent: Dioxane or THF[7]

• Anhydrous, deoxygenated conditions (Nitrogen or Argon atmosphere)

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, add the aryl bromide (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.03 mmol, 3 mol%), and the base (e.g., K₃PO₄, 3.0 mmol).

• Reagent Addition: Add a solution of B-Benzyl-9-BBN (1.1 mmol) in the chosen anhydrous solvent (e.g., dioxane, 5 mL).

• Reaction Conditions: Stir the reaction mixture at 60-80 °C and monitor the progress by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction to room temperature. Dilute with a suitable organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

Data Summary: Representative Suzuki-Miyaura Couplings with 9-Alkyl-9-BBN Derivatives

Entry	Alkyl Iodide	9-Alkyl-9-BBN Derivative	Product	Yield (%)
1	1-Iododecane	9-Butyl-9-BBN	Tetradecane	64
2	Neopentyl iodide	9-Octyl-9-BBN	2,2-Dimethylundecane	45
3	1-Iodo-3-cyanopropane	9-Hexyl-9-BBN	4-Cyanononane	58
4	1-Iododecane	9-[(E)-1-Hexenyl]-9-BBN	(E)-5-Hexadecene	64
5	1-Iododecane	9-Phenyl-9-BBN	Decylbenzene	55

Data adapted from Miyaura, N. et al.[7]

Friedel-Crafts Benzylation: A Metal-Free Approach to Diarylmethanes

While not a direct catalytic application of 9-BBN-Bn itself, the parent compound, 9-BBN, serves as an effective mediator for the Friedel-Crafts benzylation of arenes with benzyl fluorides, providing a metal-free route to valuable diarylmethane structures.[8][9] This highlights the broader utility of the 9-BBN scaffold in facilitating important synthetic transformations.

Mechanistic Insights

In this process, the 9-BBN dimer acts as a Lewis acid, activating the benzyl fluoride.[4][8] This activation facilitates the subsequent nucleophilic attack by the arene, leading to the formation of the diarylmethane product. The proposed mechanism involves the formation of a Lewis acid-base complex between the 9-BBN and the benzyl fluoride, which enhances the electrophilicity of the benzylic carbon.[10]

Figure 2: Conceptual workflow for 9-BBN mediated Friedel-Crafts benzylation.

Experimental Protocol: 9-BBN-Induced Benzylation of Arenes with Benzyl Fluorides

This protocol is based on the work of Piers and coworkers.[8]

Materials:

• 9-BBN dimer

• Benzyl fluoride derivative

• Arene (used as both reactant and solvent in some cases)

• Anhydrous dichloromethane (CH₂Cl₂)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Reaction Setup: In an inert atmosphere glovebox or using Schlenk techniques, prepare a solution of the benzyl fluoride (0.05 mmol) in the arene (0.2 mL) and anhydrous CH₂Cl₂ (0.2 mL).

• Catalyst Addition: To the above mixture, add a solution of 9-BBN dimer (0.025 mmol) in anhydrous CH₂Cl₂ (0.2 mL).

• Reaction Conditions: Stir the reaction mixture at room temperature. Monitor the reaction progress by ¹⁹F NMR spectroscopy.

• Work-up and Purification: Upon completion, filter the reaction mixture through a short plug of basic alumina or silica gel, eluting with hexanes to isolate the diarylmethane product.

Data Summary: 9-BBN-Induced Benzylation of Various Arenes

Entry	Benzyl Fluoride	Arene	Product	Yield (%)
1	1-(Fluoromethyl)-2-methylbenzene	Benzene-d₆	1-(Benzhydryl)-2-methylbenzene	91
2	4-(Fluoromethyl)-1,1'-biphenyl	Benzene-d₆	4-Benzhydryl-1,1'-biphenyl	89
3	1-(tert-Butyl)-4-(fluoromethyl)benzene	Mesitylene	1-(tert-Butyl)-4-((2,4,6-trimethylbenzyl)methyl)benzene	96
4	1-(tert-Butyl)-4-(fluoromethyl)benzene	Fluorobenzene	Mixture of o-, m-, and p-isomers	80
5	1-(tert-Butyl)-4-(fluoromethyl)benzene	Thiophene	2-(4-(tert-Butyl)benzyl)thiophene	87

Data sourced from Browne, D. L. et al.[8]

C-H Borylation: Direct Functionalization of Heteroarenes

The direct borylation of C-H bonds is a powerful strategy for the synthesis of organoboron compounds. Recent advancements have demonstrated that 9-BBN can be employed in the catalytic intermolecular C-H borylation of heteroarenes.[11] This method provides access to heteroaryl-BBN compounds, which are valuable intermediates in organic synthesis.

Mechanistic Considerations

This transformation is catalyzed by metal complexes, such as those of zinc or aluminum, and involves an unusual σ-bond metathesis step.[11] The reaction proceeds via a metal-aryl intermediate, which then reacts with the dimeric form of 9-BBN, (H-BBN)₂. This contrasts with conventional C-H borylation reactions that typically involve monomeric borane reagents.[11]

Figure 3: Simplified pathway for the catalytic C-H borylation of heteroarenes with 9-BBN.

General Protocol for Catalytic C-H Borylation of Thiophenes

This is a representative protocol based on the findings of Thomas and coworkers.[11]

Materials:

• Thiophene derivative

• (H-BBN)₂

• Catalyst system: NacNacZnH and an ammonium salt activator (e.g., [(DMT)H][B(C₆F₅)₄])

• Anhydrous solvent (e.g., benzene)

• Inert atmosphere glovebox

Procedure:

• Catalyst Preparation: In a glovebox, combine the NacNacZnH catalyst and the ammonium salt activator in the chosen anhydrous solvent.

• Reaction Mixture: To the activated catalyst solution, add the thiophene substrate and (H-BBN)₂.

• Reaction Conditions: Stir the reaction mixture at the optimized temperature (e.g., 80 °C) for the specified time.

• Analysis: Monitor the formation of the borylated product by NMR spectroscopy or other suitable analytical techniques.

Other Catalytic Roles and Applications

The utility of the 9-BBN scaffold extends beyond the aforementioned applications.

• Metal-Free Catalysis: The 9-BBN dimer, (H-9-BBN)₂, has been identified as the first metal-free catalyst for the monohydroboration of carbodiimides using pinacol borane.[1] This is particularly advantageous in applications where residual metal contamination is a concern.

• Selective Reductions: "Ate" complexes of 9-BBN are effective reducing agents for the conversion of tertiary alkyl, benzyl, and allyl halides to their corresponding hydrocarbons.[1][12] These reagents exhibit notable selectivity, preferentially reducing sterically hindered and reactive halides.[1]

Conclusion

9-Benzyl-9-borabicyclo[3.3.1]nonane and its parent compound, 9-BBN, are exceptionally versatile reagents with a broad spectrum of catalytic applications. Their unique structural and electronic properties enable highly selective transformations, from the construction of complex carbon skeletons via Suzuki-Miyaura coupling to the metal-free activation of C-F and C-H bonds. The protocols and mechanistic insights provided in this guide are intended to serve as a valuable resource for researchers engaged in synthetic organic chemistry, facilitating the strategic application of these powerful tools in the development of novel molecules and materials.

References

• Palladium-Catalyzed Alkyl-Alkyl Cross-Coupling Reaction of 9-Alkyl-9-BBN Derivatives with Iodoalkanes Possessing β-Hydrogens. - SciSpace. [Link]

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• Regioselective C-H Borylation of C (sp2)-H Bond | Madridge Publishers. [Link]

• Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN - ResearchGate. [Link]

• 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides - The Royal Society of Chemistry. [Link]

• BF3.OEt2-Mediated Benzylation of Arenes and Heteroarenes with Benzyl Ether Derivatives. [Link]

• ChemInform Abstract: Suzuki Reactions of Extended Scope: The “9-MeO-9-BBN Variant” as a Complementary Format for Cross-Coupling - ResearchGate. [Link]

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• (1) synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn) - Eugene E. Kwan. [Link]

• 9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane - American Journal of Undergraduate Research. [Link]

• Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed. [Link]

• 9-Borabicyclo[3.3.1]nonane, 9-BBN - Organic Chemistry Portal. [Link]

• 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides | Request PDF - ResearchGate. [Link]

• Ligand non-innocence and an unusual σ-bond metathesis step enables catalytic borylation using 9-borabicyclo-[3.3.1]-nonane - RSC Publishing. [Link]

• 9-BBN [9-borabicyclo[3.3.1]nonane] ate complexes as a new type of reducing agent for the selective reduction of tertiary alkyl, benzyl, and allyl halides to hydrocarbons - ACS Publications. [Link]

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Application Notes &amp; Protocols: The Strategic Role of 9-Benzyl-9-borabicyclo[3.3.1]nonane in Natural Product Synthesis

An in-depth guide for researchers, scientists, and drug development professionals on the application of 9-Benzyl-9-borabicyclo[3.3.1]nonane in the synthesis of natural products.

Introduction: Beyond Hydroboration - The Versatility of 9-BBN Derivatives

9-Borabicyclo[3.3.1]nonane (9-BBN) is a highly versatile and commercially available hydroborating agent celebrated for its exceptional stability, and remarkable regio-, chemo-, and stereoselectivity.[1][2][3] While its primary use is in the hydroboration of alkenes and alkynes, the resulting organoborane intermediates, such as 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-benzyl-9-BBN), are powerful nucleophilic partners in carbon-carbon bond-forming reactions.[1][4] This capability is particularly crucial in the field of natural product synthesis, where the construction of complex molecular architectures with high precision is paramount.

B-benzyl-9-BBN serves as a key precursor for generating the benzyl fragment in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This transformation allows for the strategic formation of C(sp²)–C(sp³) bonds, creating diarylmethane and related motifs that are prevalent in a wide range of biologically active natural products and pharmaceuticals.[5][6][7] The high functional group tolerance and mild reaction conditions associated with 9-BBN derivatives make them ideal for use in the late stages of a total synthesis, preserving complex stereochemistry and sensitive functionalities.[5][8]

Section 1: The Suzuki-Miyaura Cross-Coupling - A Cornerstone of Modern Synthesis

The Suzuki-Miyaura cross-coupling reaction is a fundamental tool in modern organic synthesis for the formation of C-C bonds.[9] The reaction typically involves an organoboron compound, an organic halide or triflate, a palladium catalyst, and a base.[6][10] The use of B-alkyl-9-BBN derivatives, including B-benzyl-9-BBN, has significantly broadened the scope of this reaction to include the coupling of alkyl groups.[8]

The Catalytic Cycle: A Mechanistic Overview

The reaction proceeds through a well-established catalytic cycle involving a Pd(0)/Pd(II) system.

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the organic halide (Ar-X), forming a Pd(II) complex.[9][10]

• Transmetalation: The base activates the organoborane (B-Bn-9-BBN), forming a more nucleophilic borate 'ate' complex.[8][11] This complex then transfers the benzyl group to the Pd(II) center, displacing the halide. This step proceeds with retention of stereochemistry at the carbon center.[10][11]

• Reductive Elimination: The resulting diorganopalladium(II) complex undergoes reductive elimination to form the desired C-C bond (Ar-Bn) and regenerate the active Pd(0) catalyst, which re-enters the catalytic cycle.[9][10]

Caption: General workflow for a key fragment coupling in Epothilone synthesis.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling of an Advanced Fragment

This protocol describes a general procedure for the palladium-catalyzed coupling of a B-alkyl-9-BBN derivative (formed in situ from a terminal alkene fragment) with a vinyl iodide fragment, a key step in constructing the carbon skeleton of Epothilone B.

Materials:

• Alkene Fragment (1.0 equiv)

• 9-BBN dimer (0.55 equiv, as it's a dimer)

• Vinyl Iodide Fragment (1.2 equiv)

• Palladium(II) chloride bis(diphenylphosphino)ferrocene complex (PdCl₂(dppf)) (0.03 equiv)

• Potassium phosphate, tribasic (K₃PO₄) (3.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen gas

• Standard glassware for anhydrous reactions

Procedure:

Part A: In Situ Formation of the B-Alkyl-9-BBN Intermediate

• Setup: To an oven-dried, two-necked round-bottom flask equipped with a magnetic stir bar, condenser, and argon inlet, add the Alkene Fragment (1.0 equiv).

• Dissolution: Add anhydrous THF via syringe to dissolve the fragment.

• Hydroboration: Add 9-BBN dimer (0.55 equiv) to the solution at room temperature. The reaction is typically stirred for 2-4 hours.

  • Causality: 9-BBN is used for its high regioselectivity, ensuring the boron adds to the terminal carbon of the alkene (anti-Markovnikov addition) with minimal side products, which is critical for the subsequent coupling step.[1][2]

• Monitoring: The progress of the hydroboration can be monitored by TLC or by quenching a small aliquot with an oxidizing agent (e.g., NaOH/H₂O₂) and observing the formation of the corresponding primary alcohol by GC-MS.

Part B: Suzuki-Miyaura Cross-Coupling

• Reagent Addition: To the flask containing the freshly prepared B-Alkyl-9-BBN solution, add the Vinyl Iodide Fragment (1.2 equiv), PdCl₂(dppf) (0.03 equiv), and K₃PO₄ (3.0 equiv).

• Solvent Addition: Add anhydrous DMF via syringe. The amount of DMF should be sufficient to ensure all reagents are dissolved (typically to achieve a 0.1 M concentration with respect to the limiting reagent).

  • Causality: DMF is a polar aprotic solvent that facilitates the dissolution of the potassium phosphate and the palladium catalyst, promoting the transmetalation step.[12]

• Degassing: Degas the reaction mixture by bubbling argon through the solution for 10-15 minutes.

• Reaction: Heat the mixture to 50-60 °C and stir under an argon atmosphere.

  • Causality: Moderate heating increases the rate of the catalytic cycle, particularly the often rate-limiting oxidative addition and reductive elimination steps, without causing decomposition of sensitive functional groups present in the advanced fragments.

• Monitoring: Monitor the reaction progress by TLC until the starting vinyl iodide is consumed (typically 6-12 hours).

Part C: Work-up and Purification

• Cooling: Once the reaction is complete, cool the mixture to room temperature.

• Quenching: Quench the reaction by adding a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extraction: Transfer the mixture to a separatory funnel and extract three times with ethyl acetate.

• Washing: Combine the organic layers and wash sequentially with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica gel to afford the pure coupled product.

Trustworthiness & Self-Validation: The protocol's success relies on maintaining strictly anhydrous and oxygen-free conditions, especially during the hydroboration and coupling steps, to prevent protodeboronation of the intermediate and deactivation of the palladium catalyst. The purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS) to validate the successful C-C bond formation and structural integrity.

Conclusion and Future Outlook

9-Benzyl-9-borabicyclo[3.3.1]nonane and its related B-alkyl-9-BBN derivatives are indispensable reagents in the synthesis of complex natural products. Their predictable reactivity, high selectivity, and compatibility with a broad range of functional groups allow for the strategic and efficient construction of key carbon-carbon bonds. [1][2]The application of this methodology in challenging total syntheses, such as that of Epothilone B, underscores its power and reliability. As synthetic targets become increasingly complex, the continued development and application of organoboron chemistry will undoubtedly play a central role in advancing the fields of drug discovery and development. [13][14][15]

References

• Beyond Hydroboration: Versatile Roles of 9-BBN in Modern Synthesis. Boron Molecular.[Link]

• Organoboron Compounds. Encyclopedia.pub.[Link]

• Organoboron chemistry. Wikipedia.[Link]

• The Boron Advantage: The Evolution and Diversification of Boron's Applications in Medicinal Chemistry. MDPI.[Link]

• Expanding Roles for Organoboron Compounds – Versatile and Valuable Molecules for Synthetic, Biological and Medicinal Chemistry. ConnectSci.[Link]

• An Efficient Total Synthesis of (-)-Epothilone B. PubMed.[Link]

• ORGANOBORON COMPOUNDS AND THEIR USES IN ORGANIC SYNTHESIS. DergiPark.[Link]

• 9-borabicyclo[3.3.1]nonane dimer. Organic Syntheses Procedure.[Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts.[Link]

• CROSS-COUPLING REACTION OF 9-ALKYL-9-BBN WITH 1-ALKENYL- AND ARYL HALIDES. Organic Syntheses Procedure.[Link]

• Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN). Request PDF on ResearchGate.[Link]

• Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. University of Windsor.[Link]

• Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn). SciSpace.[Link]

• The bulky borane 9-BBN was developed to enhance the selectivity of hydroboration reactions. Pearson+.[Link]

• Suzuki cross-coupling. Chemistry LibreTexts.[Link]

• The Keck Synthesis of Epothilone B. Organic Chemistry Portal.[Link]

• Synthesis of epothilones A and B in solid and solution phase. PubMed.[Link]

• Suzuki–Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. PMC - NIH.[Link]

• Total synthesis of (–)-epothilone B. Chemical Communications (RSC Publishing).[Link]

• B-Alkyl Suzuki Couplings. Macmillan Group Meeting.[Link]

• Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. ACS Publications.[Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 9-Benzyl-9-borabicyclo[3.3.1]nonane

Welcome to the technical support center for 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of using these powerful reagents, improve reaction yields, and troubleshoot common experimental hurdles. The advice herein is based on established chemical principles and field-proven insights to ensure the reliability and success of your synthetic endeavors.

Introduction to 9-BBN Derivatives in Synthesis

9-Borabicyclo[3.3.1]nonane (9-BBN) is a highly regioselective hydroborating agent, prized for its ability to add to the least sterically hindered carbon of an alkene or alkyne.[1][2] This selectivity stems from its bulky bicyclic structure.[3] The resulting B-alkyl-9-BBN compounds are versatile intermediates for a variety of transformations, most notably the Suzuki-Miyaura cross-coupling reaction to form new carbon-carbon bonds.[3][4] 9-Benzyl-9-BBN is a specific derivative used in these sequences. This guide will address common issues encountered during hydroboration and subsequent cross-coupling reactions.

Troubleshooting Guide: From Low Yields to Side Reactions

This section addresses specific problems in a question-and-answer format, providing both solutions and the underlying scientific reasoning.

Category 1: Low or No Product Formation

Question: My hydroboration reaction is not proceeding, or the yield is very low. What are the most common causes?

Answer: This is a frequent issue, often rooted in reagent quality or reaction setup. Here’s a systematic approach to diagnosing the problem:

• Reagent Integrity is Paramount: Solutions of 9-BBN in THF are notoriously prone to decomposition over time, especially if exposed to moisture or air.[5][6] The active B-H bond will react with water.[7]

  • Troubleshooting Step: Test the activity of your 9-BBN solution. A simple method is to take a small aliquot, quench it with an oxidative workup (NaOH/H₂O₂), and analyze the result. You should expect to see 1,5-cyclooctanediol, the product from the 9-BBN backbone. If this is absent or impure, the reagent is likely degraded.[6]

  • Recommendation: Whenever possible, use freshly purchased solutions or prepare them from solid 9-BBN dimer, which is more stable for long-term storage under an inert atmosphere.[6][8]

• Anhydrous and Inert Conditions: Organoboranes are sensitive to both oxygen and water.[7]

  • Troubleshooting Step: Ensure your solvent (typically THF) is freshly distilled and anhydrous. All glassware should be oven-dried, and the reaction must be conducted under a positive pressure of an inert gas like argon or nitrogen.[4][9]

• Substrate Reactivity: While 9-BBN is highly reactive with terminal alkenes, its reaction with internal or sterically hindered alkenes can be significantly slower.[10][11]

  • Troubleshooting Step: For sluggish reactions with internal alkenes, consider increasing the reaction temperature (e.g., refluxing in THF) or extending the reaction time.[4] Monitor the reaction progress by taking aliquots, quenching them, and analyzing via TLC or GC-MS.

Question: My Suzuki-Miyaura coupling using a B-alkyl-9-BBN intermediate is failing. Where should I focus my optimization efforts?

Answer: A failing Suzuki coupling is typically due to issues within the catalytic cycle: catalyst activation, oxidative addition, transmetalation, or reductive elimination.[12][13]

• Catalyst and Ligand Choice: The palladium source and its coordinating ligand are critical.

  • Causality: The ligand stabilizes the palladium center and facilitates the key steps of the catalytic cycle. For hindered or electron-rich coupling partners, bulky and electron-rich phosphine ligands (e.g., Buchwald ligands like SPhos, XPhos, or others like dppf) are often necessary to promote efficient oxidative addition and reductive elimination.[13][14]

  • Recommendation: If using a standard catalyst like Pd(PPh₃)₄ fails, switch to a more robust system. A combination of a palladium precatalyst like Pd(OAc)₂ or Pd₂(dba)₃ with a specialized ligand is a common strategy. See the table below for starting points.

• Base and Solvent System: The base is not merely a spectator; it is essential for activating the organoborane for transmetalation.

  • Causality: The base reacts with the B-alkyl-9-BBN to form a more nucleophilic "ate" complex, which is required to transfer the alkyl group to the palladium center.[13] The solubility and strength of the base are crucial.

  • Recommendation: Strong, aqueous bases like NaOH or K₃PO₄ are effective.[4][13] The presence of some water can be beneficial by improving the solubility of the base and facilitating the formation of the active boronate species.[13] A mixed solvent system like Dioxane/H₂O or THF/H₂O is common.

• Temperature: Many Suzuki couplings require elevated temperatures to overcome the activation energy for the various steps in the catalytic cycle.

  • Recommendation: If the reaction is sluggish at room temperature, gradually increase the heat to reflux.[4][13]

Optimization Parameters for Suzuki-Miyaura Coupling

Parameter	Standard Conditions	Alternative for Difficult Couplings	Rationale
Catalyst	Pd(PPh₃)₄	Pd(OAc)₂ or Pd₂(dba)₃ + Ligand	Pre-catalyst/ligand systems offer more tunability and are often more active.[13]
Ligand	PPh₃	XantPhos, SPhos, XPhos, dppf	Bulky, electron-rich ligands facilitate oxidative addition of challenging substrates.[13][14]
Base	Na₂CO₃, K₂CO₃	K₃PO₄, Cs₂CO₃, aq. NaOH	Stronger bases promote the formation of the reactive boronate "ate" complex required for transmetalation.[4][13]
Solvent	Toluene, THF	Dioxane/H₂O, THF/H₂O	Polar, aqueous mixtures can improve base solubility and reaction rates.[13]

Category 2: Significant Side Product Formation

Question: I'm observing significant protodeboronation of my B-alkyl-9-BBN intermediate. How can I minimize this?

Answer: Protodeboronation, the cleavage of the C-B bond by a proton source, is a common side reaction, especially under harsh basic conditions or with sensitive substrates.[13]

• Use Milder Bases: Strong bases in the presence of water can accelerate the undesired cleavage of the C-B bond.

  • Recommendation: Switch to milder bases like potassium fluoride (KF) or potassium carbonate (K₂CO₃).[13]

• Control Temperature: Elevated temperatures can also increase the rate of protodeboronation.

  • Recommendation: Run the reaction at the lowest temperature that allows for a reasonable rate of the desired coupling reaction.[13]

• Use a Base-Free Variant (for specific cases): An alternative Suzuki protocol, the "9-MeO-9-BBN variant," can be employed. This method involves intercepting a polar organometallic reagent (like an organolithium or Grignard) with 9-methoxy-9-BBN. The resulting borinate complex can participate in the Suzuki coupling without the need for an external base, thus avoiding protodeboronation issues.[15][16]

Visualizing the Process

Troubleshooting Workflow for Low Yields

Caption: Key steps in the Suzuki-Miyaura cross-coupling catalytic cycle.

Frequently Asked Questions (FAQs)

Q1: How should I properly store 9-BBN solutions? A: 9-BBN is commercially available as a 0.5 M solution in THF. It should be stored under an inert atmosphere (e.g., in a Sure/Seal™ bottle) to prevent contact with air and moisture. [7]Interestingly, storing these solutions in a refrigerator can sometimes cause the 9-BBN dimer to precipitate, and it can be difficult to redissolve. [6]Storing at room temperature in a dark, dry place is often recommended. The solid dimer is more stable for long-term storage and can be dissolved in anhydrous THF to prepare fresh solutions. [6][8] Q2: Can I use 9-BBN with substrates that have other functional groups? A: Yes, one of the major advantages of 9-BBN is its high chemoselectivity. It will preferentially react with alkenes and alkynes over most other functional groups. However, it will react with acidic protons, such as those in alcohols and carboxylic acids, to release hydrogen gas. [10]If these groups are present, you may need to use additional equivalents of the reagent or protect the functional group.

Q3: How can I monitor the progress of my hydroboration reaction? A: Direct monitoring of the B-alkyl-9-BBN intermediate can be challenging. A common and effective method is indirect monitoring. Periodically, take a small aliquot from the reaction mixture, quench it with an oxidative workup (e.g., a few drops of 3M NaOH followed by 30% H₂O₂), and analyze the resulting alcohol product by TLC or GC against your starting material. [6]This tells you how much of the alkene has been consumed.

Q4: My oxidative workup (NaOH/H₂O₂) is very exothermic and seems to be degrading my product. Are there alternatives? A: Yes, the standard workup can be strongly exothermic. [17]An effective and milder alternative is to use sodium perborate (NaBO₃·4H₂O). This reagent provides a slow, controlled release of hydrogen peroxide in situ, leading to a much gentler oxidation. [18]

Experimental Protocols

General Protocol: Hydroboration followed by Suzuki-Miyaura Coupling

This is a representative protocol and should be optimized for specific substrates.

Part A: Hydroboration [4]1. Setup: To an oven-dried, two-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add the alkene (1.0 mmol, 1.0 equiv.). Seal the flask and purge with argon for 15 minutes. 2. Solvent Addition: Add anhydrous THF (5 mL) via syringe. Cool the flask to 0 °C in an ice bath. 3. Reagent Addition: Slowly add 9-BBN (0.5 M solution in THF, 1.1 mmol, 1.1 equiv.) dropwise via syringe. 4. Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 4-6 hours (or until TLC analysis of a quenched aliquot shows full consumption of the starting material). The resulting solution of the B-alkyl-9-BBN derivative is used directly in the next step.

Part B: Suzuki-Miyaura Cross-Coupling [4][13]1. Reagent Addition: To the flask containing the B-alkyl-9-BBN solution, add the aryl halide (1.0 mmol, 1.0 equiv.), the palladium catalyst (e.g., PdCl₂(dppf), 0.03 mmol, 3 mol%), and additional degassed solvent (e.g., 10 mL of dioxane). 2. Base Addition: Add a degassed aqueous solution of a base (e.g., 3 M K₃PO₄, 3.0 mmol, 3.0 equiv.). 3. Reaction: Heat the mixture to reflux (typically 80-100 °C) and stir for 12-16 hours under argon. Monitor the reaction by TLC or GC-MS. 4. Workup: After the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate (20 mL). To decompose any residual borane, carefully add 30% H₂O₂ (2 mL) and stir for 30 minutes. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. 5. Purification: Purify the crude product by flash column chromatography.

References

• Smolecule. (n.d.). 9-Benzyl-9-borabicyclo[3.3.1]nonane.
• Organic Syntheses. (n.d.). 9-borabicyclo[3.3.1]nonane dimer.
• Organic Chemistry Portal. (n.d.). Brown Hydroboration.
• BenchChem. (n.d.). 9-Benzyl-9-borabicyclo[3.3.1]nonane | 53317-09-2.
• Liron, F., Fosse, C., Pernolet, A., & Roulland, E. (2007). Suzuki-Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN. The Journal of Organic Chemistry, 72(6), 2220–2223.
• Pearson+. (2024). The bulky borane 9-BBN was developed to enhance the selectivity of hydroboration.
• Organic Chemistry Portal. (2019). Brown Hydroboration.
• Ashenhurst, J. (2013). Hydroboration Oxidation of Alkenes. Master Organic Chemistry.
• Miyaura, N., & Suzuki, A. (1989). Palladium-catalyzed inter- and intramolecular cross-coupling reactions of B-alkyl-9-borabicyclo[3.3.1]nonane derivatives with 1-halo-1-alkenes or haloarenes. Syntheses of functionalized alkenes, arenes, and cycloalkenes via a hydroboration-coupling sequence. Journal of the American Chemical Society, 111(1), 314–321.
• NIH. (2016). Computational and experimental structure–reactivity relationships: evidence for a side reaction in Alpine-Borane reductions of d-benzaldehydes.
• Fürstner, A. (2012). Suzuki reactions of extended scope: the '9-MeO-9-BBN variant' as a complementary format for cross-coupling.
• ResearchGate. (2012). ChemInform Abstract: Suzuki Reactions of Extended Scope: The “9-MeO-9-BBN Variant” as a Complementary Format for Cross-Coupling.
• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions.
• Reddit. (2020).
• BenchChem. (2025). Overcoming low yields in Suzuki coupling with functionalized boronic acids.
• American Journal of Undergraduate Research. (n.d.). 9-Borobicyclo[3.3.
• ResearchGate. (n.d.). Synthetic applications. Bn=benzyl; 9‐BBN=9‐borabicyclo[3.3.1]nonane.
• ResearchGate. (2014). Does anybody know the reaction of 9-bbn followed by peroxide reduction?.
• Molecules. (n.d.). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids.
• SciSpace. (n.d.). An outline of the chemistry of bis(9-borabicyclo[3.3.1]nonane).
• PubChem. (n.d.). 9-Benzyl-9-borabicyclo(3.3.1)nonane.
• Reddit. (2024). Is my 9BBN good? Or am I just doing something wrong?. r/Chempros.
• ResearchGate. (n.d.). 9-Borabicyclo[3.3.1]nonane (9-BBN).
• Wikipedia. (n.d.). 9-Borabicyclo(3.3.1)nonane.
• Physics Forums. (2016). Does 9-BBN not act on internal alkynes or alkenes?.
• The Royal Society of Chemistry. (n.d.). 9-Borabicyclo[3.3.
• SciSpace. (n.d.). Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn).
• YouTube. (2022). Making Banana Borane (9-BBN).
• ResearchGate. (n.d.). 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides | Request PDF.
• ResearchGate. (2025).
• Organic Syntheses. (n.d.). bicyclo[3.3.1]nonan-9-one.

Sources

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• 2. The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep in Pearson+ [pearson.com]
• 3. benchchem.com [benchchem.com]
• 4. Syntheses of Functionalized Alkenes, Arenes, and Cycloalkenes via a Hydroboration-Coupling Sequence [sigmaaldrich.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. researchgate.net [researchgate.net]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. ajuronline.org [ajuronline.org]
• 10. researchgate.net [researchgate.net]
• 11. physicsforums.com [physicsforums.com]
• 12. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. Suzuki-Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN [organic-chemistry.org]
• 15. Suzuki reactions of extended scope: the ‘9-MeO-9-BBN variant’ as a complementary format for cross-coupling - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 16. researchgate.net [researchgate.net]
• 17. Organic Syntheses Procedure [orgsyn.org]
• 18. glaserr.missouri.edu [glaserr.missouri.edu]

Technical Support Center: 9-BBN-Bn Suzuki Coupling

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions utilizing B-benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn). This guide is designed for researchers, chemists, and drug development professionals to navigate the specific challenges and nuances of using this versatile, yet demanding, reagent for the synthesis of diarylmethanes and related structures. Here, we provide in-depth troubleshooting advice and answers to frequently asked questions, grounded in mechanistic principles and field-proven solutions.

Introduction: The Challenge and Utility of B-Benzyl-9-BBN

The B-benzyl-9-BBN reagent is a valuable tool for creating C(sp³)–C(sp²) bonds, a crucial transformation in medicinal chemistry. However, unlike more stable arylboronic acids, benzylboranes present unique challenges. The benzylic C–B bond is susceptible to several competing side reactions that can diminish yields and complicate purification. This guide will help you diagnose and resolve these common issues. One of the main drawbacks of using 9-BBN derivatives is their poor atom economy and the flammability of the reagents[1].

Troubleshooting Guide

This section addresses specific experimental issues in a question-and-answer format.

Problem 1: My reaction has low or no yield of the desired diarylmethane, and I'm recovering my starting materials.

Question: I've set up my 9-BBN-Bn coupling reaction, but after several hours, I see mostly unreacted aryl halide and baseline material on my TLC/LC-MS. What are the first things I should check?

Probable Causes & Solutions:

• Inactive Catalyst: The active catalytic species is Pd(0). If you are using a Pd(II) precatalyst (e.g., PdCl₂(dppf)), it must be reduced in situ. If the catalyst has been improperly stored or handled, it may be oxidized and inactive.

  • Solution: Always use fresh, high-quality palladium sources and ligands. Ensure your reaction is conducted under a strictly inert atmosphere (argon or nitrogen) to prevent catalyst decomposition[2]. Consider using a more robust, air-stable Pd(0) precatalyst if issues persist.

• Inefficient Transmetalation: The transfer of the benzyl group from boron to palladium is a critical step facilitated by a base[3]. Without proper activation of the organoborane, this step will not proceed efficiently.

  • Solution: The choice of base is critical. An appropriate base is required to form the reactive "ate" complex, [Bn-9-BBN-OR]⁻, which readily transfers the benzyl group.[3] Strong aqueous bases like NaOH or K₃PO₄ are often effective[4]. Ensure vigorous stirring for biphasic reactions to maximize interfacial contact where the reaction occurs[2].

• Incorrect Solvent System: The solvent plays a crucial role in solubility, catalyst stability, and reaction kinetics.

  • Solution: While THF is common for preparing the B-alkyl-9-BBN reagent, a mixture of an organic solvent and water (e.g., THF/H₂O, Dioxane/H₂O) often accelerates the coupling step[2][4]. The presence of water can significantly speed up the reaction[4]. However, be aware of the trade-offs, as water can also promote side reactions (see Problem 3).

Problem 2: I'm observing a significant amount of bibenzyl (Bn-Bn) as a byproduct.

Question: My main byproduct has a mass corresponding to a benzyl dimer. Why is this homocoupling happening and how can I prevent it?

Probable Cause:

Homocoupling of the B-benzyl-9-BBN reagent to form bibenzyl is a common and troublesome side reaction. This can be caused by several factors:

• Presence of Oxygen: Oxygen contamination can promote the homocoupling of organoboron reagents and lead to catalyst decomposition[2].

• Slow Transmetalation/Fast Reductive Elimination: If the transmetalation of the benzyl group to the palladium center is slow, a Pd(II)-benzyl intermediate may undergo reductive elimination with another equivalent of itself. In some cases, certain solvents can exacerbate this issue. For instance, using THF as the primary solvent for the coupling step has been reported to lead to complete conversion to the bibenzyl homocoupled product in certain systems[1].

Recommended Solutions:

• Rigorous Degassing and Inert Atmosphere: This is the most critical first step. Ensure all solvents are thoroughly degassed via sparging with argon or nitrogen, or by using several freeze-pump-thaw cycles. Maintain a positive pressure of an inert gas throughout the entire reaction setup and duration[2].

• Optimize Solvent and Base: As noted, THF can sometimes promote homocoupling[1]. Consider switching to other solvent systems like dioxane/water or CPME/water[1]. The base also plays a role; ensure it is strong enough to facilitate rapid transmetalation, which allows the desired cross-coupling to outcompete the homocoupling pathway.

• Choice of Ligand: The ligand on the palladium center influences the rates of the catalytic cycle steps. A ligand that promotes faster transmetalation relative to other pathways can suppress homocoupling. Standard phosphine ligands like PPh₃ or dppf are common starting points, but screening more electron-rich or bulky ligands may be necessary for difficult substrates.

Problem 3: Toluene is a major side product in my reaction.

Question: I'm seeing a significant peak for toluene in my GC-MS, indicating my B-benzyl-9-BBN is being destroyed. What is causing this protodeboronation?

Probable Cause:

Protodeboronation is the protonolysis of the carbon-boron bond, replacing it with a carbon-hydrogen bond[5]. In this case, the B-benzyl-9-BBN reacts with a proton source to generate toluene. This is a well-known side reaction for organoboronic acids and their derivatives[5].

The primary culprit is the presence of a proton source, most commonly water, in combination with the reaction conditions. While water can accelerate the desired Suzuki coupling, it also provides the protons for this undesired pathway[2][4]. The strength and type of base can also influence the rate of protodeboronation[2].

Recommended Solutions:

• Use Anhydrous Conditions: If protodeboronation is severe, switching to anhydrous conditions can be highly effective. This involves using dry solvents and a non-aqueous base system. Solid sodium methoxide, for example, can be added to 9-alkyl-9-BBN in THF to form the reactive ate-complex without the need for water, enabling the coupling to proceed under non-aqueous conditions[4].

• Screen Milder Bases: Strong bases in aqueous media can accelerate protodeboronation[2]. Consider switching to milder bases such as K₂CO₃ or KF, which may provide a better balance between promoting transmetalation and minimizing the undesired protonolysis[2].

• Protect the Boron Reagent: For particularly sensitive systems, converting the organoborane to a more stable derivative, like a potassium trifluoroborate salt (Bn-BF₃K), can be a solution. Aryltrifluoroborates are known to be more robust and less prone to protodeboronation compared to boronic acids[6].

Visualizing Reaction vs. Side Product Pathways

The diagram below illustrates the desired catalytic cycle for the 9-BBN-Bn Suzuki coupling in competition with the major side reactions of protodeboronation and homocoupling.

Caption: Desired Suzuki cycle vs. competing side reactions.

Frequently Asked Questions (FAQs)

Q1: Why is B-benzyl-9-BBN used if it has so many issues?

A1: Despite its challenges, B-benzyl-9-BBN is valuable because it serves as a direct and effective precursor for transferring a benzyl group, which is a C(sp³)-hybridized fragment. Traditional boronic acids are typically limited to C(sp²) or C(sp) carbons. While alternatives like potassium benzyltrifluoroborates are being developed, 9-BBN derivatives remain a common method for accessing these types of couplings[6].

Q2: What are the best "general purpose" starting conditions for a 9-BBN-Bn Suzuki coupling?

A2: A robust starting point for optimization is:

Parameter	Recommendation
Catalyst	PdCl₂(dppf) or Pd(PPh₃)₄ (2-5 mol%)
Base	K₃PO₄ or Cs₂CO₃ (2-3 equivalents)
Solvent	Dioxane/H₂O (e.g., 4:1 to 10:1 ratio)
Temperature	80–100 °C

| Atmosphere | Strictly inert (Argon or Nitrogen) |

Always monitor the reaction by TLC or LC-MS. If side reactions dominate, refer to the troubleshooting guide to adjust these parameters.

Q3: Can the 9-BBN bicyclic cage participate in the reaction?

A3: The B–C bonds of the 9-BBN cage are generally much less reactive towards transfer than the B-benzyl bond. The bulky, strained bicyclic structure makes the cage fragments poor nucleophiles for transmetalation. Under standard Suzuki conditions, preferential transfer of the benzyl group is overwhelmingly favored.

Q4: My aryl halide has other functional groups. How tolerant is this reaction?

A4: The functional group tolerance can be a limitation of using 9-BBN reagents[1]. Groups that are sensitive to strong bases (e.g., esters, some protecting groups) may be problematic. If you encounter issues with functional group compatibility, screening milder bases (KF, K₂CO₃) or switching to anhydrous conditions is recommended[2][7].

Troubleshooting Workflow

Use this decision tree to guide your optimization efforts when encountering issues with your 9-BBN-Bn Suzuki coupling.

Caption: A decision tree for troubleshooting common issues.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Molander, G. A., & Dreher, S. D. (2008). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. NIH Public Access. [Link]

• Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Semantic Scholar. [Link]

• Wikipedia. (n.d.). Protodeboronation. [Link]

• Matos, K., & Soderquist, J. A. (1998). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. The Journal of Organic Chemistry, 63(3), 461–470. [Link]

• Fürstner, A. (2012). Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN. ResearchGate. [Link]

• Kuriyama, M., et al. (2014). Palladium-Catalyzed Synthesis of Heterocycle-Containing Diarylmethanes through Suzuki–Miyaura Cross-Coupling. The Journal of Organic Chemistry, 79(22), 11115–11124. [Link]

• Ramgren, S. D., & Miller, S. J. (2012). Synthesis of Triarylmethanes via Palladium-Catalyzed Suzuki-Miyaura Reactions of Diarylmethyl Esters. NIH Public Access. [Link]

• Leonori, D. (2020). Protodeboronation and its application in synthesis. ResearchGate. [Link]

• Reddit. (2024, January 12). Failed suzuki coupling, any suggenstions?. [Link]

• Rickhaus, M. (2014, December 23). How can I solve my problem with Suzuki coupling?. ResearchGate. [Link]

• Miyaura, N., & Suzuki, A. (2011). Palladium-Catalyzed Cross-Coupling Reaction of Alkyl-Boron Compounds with Haloarenes. Organic Syntheses, 88, 207. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

• Macmillan Group. (2005, February 16). B-Alkyl Suzuki Couplings. [Link]

• Crudden, C. M., & Sateesh, M. (2009). ChemInform Abstract: Protodeboronation of Tertiary Boronic Esters: Asymmetric Synthesis of Tertiary Alkyl Stereogenic Centers. ResearchGate. [Link]

• Myers, A. G. Research Group. (n.d.). The Suzuki Reaction. [Link]

Sources

• 1. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. Protodeboronation - Wikipedia [en.wikipedia.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Purification of Products from 9-Benzyl-9-borabicyclo[3.3.1]nonane Reactions

Welcome to the technical support center for post-reaction purification involving 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn). This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with purifying products derived from this versatile reagent. Our focus is to provide not just protocols, but a deep-seated understanding of the chemical principles at play, empowering you to troubleshoot effectively and optimize your synthetic outcomes.

Introduction: The Purification Challenge

9-Benzyl-9-BBN is a powerful reagent, particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, where it serves to introduce a benzyl group.[1] While the reactions themselves are often efficient, the purification process can be challenging due to the presence of boron-containing byproducts. The core of the issue lies in the fate of the 9-BBN moiety, which, after the desired transformation, generates species that can be difficult to separate from the target molecule. These byproducts are often polar, sometimes sparingly soluble, and can complicate chromatographic purification, leading to co-elution, reduced yields, and contaminated products.

This guide provides a structured approach to identifying and resolving these purification hurdles through a series of frequently asked questions and in-depth troubleshooting scenarios.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts I should expect from a reaction using 9-BBN-Bn?

The main byproducts originate from the 9-BBN scaffold itself. After the benzyl group is transferred in a cross-coupling reaction, the remaining boron species is typically oxidized during the reaction workup. The most common workup procedure involves adding an oxidant, like hydrogen peroxide (H₂O₂), under basic conditions.[2] This process is designed to cleave any remaining boron-carbon bonds and convert the boron species into more easily removable forms.

The primary byproducts you will encounter are:

• Boric Acid (B(OH)₃): Formed from the oxidation of the boron atom.

• 1,5-Cyclooctanediol: The bicyclic backbone of 9-BBN is oxidized to this diol.[3]

• Unreacted 9-BBN-Bn or related borinic acids/esters: If the reaction or workup is incomplete.

These byproducts are polar and can interfere with purification. The 9-methoxy derivative of 9-BBN is also noted as a common related impurity in reactions involving 9-BBN.[4][5]

Q2: My product appears pure by TLC, but the NMR shows broad signals or unexpected peaks. What could be the cause?

This is a classic sign of contamination with boron byproducts. Boron is a quadrupolar nucleus, and its presence can cause significant broadening of adjacent proton signals in NMR spectroscopy. Even trace amounts of boric acid or boronic esters can lead to this phenomenon. The issue is often that these highly polar, UV-inactive byproducts are not easily visualized on a standard TLC plate stained with UV light.

Q3: Can I use standard silica gel chromatography for purification?

Yes, but with caution. Standard silica gel can present challenges. The acidic nature of silica can cause decomposition of sensitive products. More commonly, the polar boron byproducts can streak down the column or remain adsorbed, leading to poor separation and contamination of fractions. In some cases, the desired product itself can be entirely lost on certain stationary phases, such as neutral alumina.[6] For these reasons, modifications to the chromatographic method are often necessary for a successful purification.

Q4: Is there a general workup procedure to minimize boron impurities before chromatography?

A robust workup is the most critical step for success. The goal is to convert all boron species into a form that can be easily removed by extraction. An oxidative workup followed by an extractive process is highly recommended. For particularly stubborn impurities, complexation with an amine can be highly effective. For instance, treatment with ethanolamine can form a borinate anhydride that is more readily separated.[7]

In-Depth Troubleshooting Guide

This section addresses specific problems you might encounter during the purification process.

Problem	Probable Cause(s)	Recommended Solution(s) & Scientific Rationale
Persistent white solid in product fractions after chromatography.	The white solid is likely 1,5-cyclooctanediol or boric acid, which have co-eluted with your product.	Solution 1: Amine Wash. Before chromatography, dissolve the crude product in an organic solvent (e.g., EtOAc, DCM) and wash with an aqueous solution of an amine like ethanolamine or triethanolamine. Rationale: The amine complexes with the boron atom, increasing the polarity of the boron byproducts and facilitating their removal into the aqueous phase.[7] Solution 2: Pentane/Hexane Trituration. If your desired product is soluble in a non-polar solvent like pentane or hexane and the impurities are not, you can triturate or wash the crude material with this solvent to dissolve the product and leave the polar byproducts behind.[7]
Low product recovery after column chromatography.	1. The product may be irreversibly binding to the stationary phase. 2. The product may have decomposed on acidic silica gel.	Solution 1: Deactivate the Silica Gel. Prepare a slurry of silica gel in your starting eluent containing 1-2% triethylamine (Et₃N). Rationale: The triethylamine neutralizes the acidic sites on the silica surface, preventing decomposition of acid-sensitive compounds and reducing strong adsorption. Solution 2: Use an Alternative Stationary Phase. Consider using a less acidic stationary phase like Florisil® or basic alumina, but first test on a small scale as some products may be lost on alumina.[6]
Product streaks badly during column chromatography.	This is often caused by residual boron compounds interacting with both your product and the silica gel.	Solution: Boric Acid-Treated Silica. In some cases, pre-treating the silica gel with boric acid has been shown to improve separation, though this is counterintuitive and may be system-dependent.[6] The most reliable solution is to perform a more rigorous pre-chromatography workup to remove the boron species (see "Persistent white solid" solutions).
Reaction workup forms an intractable emulsion.	The formation of borate salts during the basic oxidative workup can act as surfactants, leading to stable emulsions.	Solution 1: Add Brine. Addition of a saturated aqueous solution of NaCl (brine) increases the ionic strength of the aqueous phase, which often helps to break emulsions.[8] Solution 2: Filtration. Pass the entire mixture through a pad of Celite®. The Celite can help to break up the emulsion and trap fine particulates that may be stabilizing it.

Experimental Protocols & Visual Workflows

Protocol 1: General Oxidative Workup and Boron Scavenging

This procedure is designed to be a starting point for removing the bulk of boron-containing byproducts after a 9-BBN-Bn mediated reaction, such as a Suzuki-Miyaura coupling.[9]

• Cool the Reaction: Once the reaction is complete (as monitored by TLC or LC-MS), cool the reaction mixture to room temperature and then to 0 °C in an ice-water bath.

• Oxidative Quench: Slowly and carefully add 3 M aqueous NaOH solution, followed by the dropwise addition of 30% hydrogen peroxide (H₂O₂).

  • Causality Note: This step oxidizes the boron-carbon bonds of the 9-BBN byproduct to boron-oxygen bonds, ultimately forming water-soluble boric acid and 1,5-cyclooctanediol.[2] The base is crucial for activating the peroxide.[10] This reaction is exothermic; maintain the temperature below 20 °C.

• Stir: Remove the ice bath and stir the mixture vigorously at room temperature for 2-4 hours, or until the boron species are fully oxidized.

• Extraction: Transfer the mixture to a separatory funnel. Dilute with your primary extraction solvent (e.g., ethyl acetate, diethyl ether) and water.

• Separate Layers: Separate the organic and aqueous layers. Extract the aqueous layer two more times with the organic solvent.

• Combine & Wash: Combine all organic layers. Wash sequentially with water and then with brine to remove residual water-soluble impurities.

• Dry and Concentrate: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, which can then be further purified by chromatography or crystallization.

Visualization 1: Purification Strategy Decision Tree

This workflow guides the selection of an appropriate purification strategy based on initial observations.

Caption: Decision tree for purification strategy.

Visualization 2: Byproduct Formation Pathway

This diagram illustrates how the primary byproducts are generated from the 9-BBN moiety during a typical oxidative workup.

Caption: Generation of byproducts from 9-BBN.

References

• Soderquist, J. A.; Brown, H. C. (1981). "9-BORABICYCLO[3.3.1]NONANE DIMER". Organic Syntheses, 60, Coll. Vol. 7, p.635. [Link]

• Kramer, G. W.; Brown, H. C. (1974). "9-METHOXY-9-BORABICYCLO[3.3.1]NONANE". Organic Syntheses, 54, p.77. [Link]

• Kwan, E. E. (2015). "synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn)". Harvard University Chemistry Publication. [Link]

• O'Brien, M. et al. (2013). "9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane". American Journal of Undergraduate Research, 11(4), 51-60. [Link]

• Chemistry LibreTexts. (2024). "Suzuki-Miyaura Coupling". Chemistry LibreTexts. [Link]

• Singaram, B. et al. (2001). "Aminoborohydrides. 13. facile reduction of N-alkyl lactams with 9- borabicyclo[3.3.1]nonane (9-BBN)". ARKIVOC, 2001(iv), 59-75. [Link]

• Midland, M. M.; Tramontano, A. (1978). "BICYCLO[3.3.1]NONAN-9-ONE". Organic Syntheses, 58, p.16. [Link]

• Revel, J. D. (2004). "The Development of Novel Immobilised Reagents and Solid Phase Linkers". University of Southampton ePrints. [Link]

• ChemOrgChem. (2022). "Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET 2022 Chemistry| Problem Solved". YouTube. [Link]

• Wikipedia. (2024). "Organoboron chemistry". Wikipedia, The Free Encyclopedia. [Link]

• Cheli, D. et al. (2008). "Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN". Organic Letters, 10(14), 3041-3044. [Link]

• Harris, E. B. J. (2014). "Response to 'Does anybody know the reaction of 9-bbn followed by peroxide reduction ?'". ResearchGate. [Link]

• Dhillon, R. S. (2007). "Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN)". ResearchGate. [Link]

• Keay, B. A. et al. (2018). "9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides". Chemical Communications, 54(44), 5571-5574. [Link]

• Liron, F. et al. (2007). "Suzuki−Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN". The Journal of Organic Chemistry, 72(6), 2220-2223. [Link]

• Organic Chemistry Portal. "Suzuki Coupling". Organic Chemistry Portal. [Link]

• Reddit. (2014). "What are the products of 9-BBN + O2 reaction?". r/chemistry. [Link]

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• 10. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Optimizing Suzuki-Miyaura Coupling Reactions with B-Benzyl-9-BBN

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for optimizing the Suzuki-Miyaura cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane (B-benzyl-9-BBN). This document is designed for researchers, chemists, and drug development professionals who are utilizing this powerful C(sp³)–C(sp²) bond-forming reaction. Here, we provide in-depth troubleshooting advice, frequently asked questions, and validated protocols to help you overcome common challenges and achieve optimal results in your experiments.

Core Principles: Understanding the B-Alkyl Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds.[1] While traditionally used for coupling sp²-hybridized carbons (e.g., aryl-aryl), its application has expanded to include sp³-hybridized organoboranes like B-benzyl-9-BBN.[2] Understanding the nuances of this specific variant is critical for successful optimization.

The catalytic cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[3]

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic halide (Ar-X), inserting itself into the carbon-halide bond to form a Pd(II) complex. For benzylic halides, this step often proceeds with an inversion of configuration.[3][4]

• Transmetalation: This is the key step where the organic group from the boron reagent is transferred to the palladium center. For alkylboranes like B-benzyl-9-BBN, this process is not spontaneous. It requires activation by a base to form a more nucleophilic borate complex, [Bn-9-BBN(OR)]⁻, which then facilitates the transfer of the benzyl group.[5][6][7] The efficiency of this step is highly dependent on the choice of base, solvent, and the nature of the borane.

• Reductive Elimination: The two organic groups on the Pd(II) center couple and are eliminated, forming the desired product and regenerating the Pd(0) catalyst, which re-enters the catalytic cycle.[3]

A significant challenge with sp³-hybridized organoboranes is the potential for competing side reactions, most notably β-hydride elimination.[3][8] Fortunately, B-benzyl-9-BBN lacks β-hydrogens, making it an excellent substrate for these couplings. However, other issues such as protodeboronation and catalyst deactivation can still arise.

Fig 1. The Suzuki-Miyaura Catalytic Cycle

Troubleshooting Guide

This section addresses common experimental failures in a question-and-answer format, providing explanations and actionable solutions.

Category 1: Low to No Product Yield

Question: My reaction shows no conversion, or the yield is extremely low. I suspect an issue with my catalyst. What should I check?

Answer: Catalyst inactivity is a primary cause of reaction failure. Here’s a systematic approach to troubleshooting it:

• Catalyst Oxidation State: The active catalyst is Pd(0). If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂, PdCl₂(dppf)), it must be reduced in situ. This reduction can sometimes be sluggish or incomplete. Consider using a direct Pd(0) source like Pd(PPh₃)₄ or Pd₂(dba)₃ to see if the reaction initiates.[9]

• Ligand Choice: The ligand is crucial for stabilizing the palladium center and facilitating the elementary steps of the cycle. For sp³-sp² couplings, bulky and electron-rich phosphine ligands are generally required.[3][10] Ligands like SPhos, XPhos, or RuPhos often accelerate oxidative addition and reductive elimination.[11] If you are using a simple ligand like PPh₃, switching to a more sophisticated Buchwald-type ligand can dramatically improve yields.

• Catalyst Decomposition: A common sign of catalyst death is the formation of palladium black (finely divided palladium metal).[9][12] This indicates that the Pd(0) species is aggregating and precipitating out of the solution, rendering it inactive. This can be caused by insufficient ligand concentration, high temperatures, or the presence of oxygen. Ensure your reaction is rigorously degassed and run under an inert atmosphere (Nitrogen or Argon).

• Catalyst Loading: While Suzuki couplings are catalytic, an insufficient amount of catalyst can lead to low conversion, especially with challenging substrates. A typical loading is 1-5 mol %. If you are using a lower loading, try increasing it to 5 mol %.

Question: I see my starting materials being consumed, but I'm getting byproducts instead of the desired coupled product. What are the likely side reactions?

Answer: The formation of byproducts points to competing reaction pathways. The most common culprits are:

• Protodeboronation: This is the cleavage of the C-B bond by a proton source, replacing the 9-BBN group with a hydrogen atom. This converts your B-benzyl-9-BBN into toluene. This side reaction is often exacerbated by excess water or acidic impurities in the reaction mixture. While some water is often beneficial, especially with inorganic bases, too much can be detrimental.[9] Ensure your solvents are of high quality and consider using an anhydrous base if this is a persistent issue.

• Homocoupling (Bibenzyl Formation): The B-benzyl-9-BBN can couple with itself to form bibenzyl. This can occur through various pathways, sometimes promoted by the palladium catalyst, especially in the presence of oxygen or at high temperatures.[11] Minimizing reaction time and ensuring an oxygen-free environment can suppress this side reaction.

• Dehalogenation of the Aryl Halide: The aryl halide can be reduced, replacing the halide with a hydrogen atom. This is often a minor pathway but can become significant if the catalytic cycle is stalled after oxidative addition.

Fig 2. Troubleshooting Decision Tree

Frequently Asked Questions (FAQs)

Q1: What is the best base for coupling B-benzyl-9-BBN? A strong, non-nucleophilic base is generally preferred to facilitate the formation of the reactive borate complex.[5] Potassium phosphate (K₃PO₄) is an excellent choice as it is strong enough to promote transmetalation but is generally compatible with many functional groups.[13] Cesium carbonate (Cs₂CO₃) and potassium carbonate (K₂CO₃) are also widely used.[11][14] Stronger bases like NaOH or KOtBu can be effective but may not be compatible with base-sensitive substrates.[7]

Q2: Why is B-benzyl-9-BBN used instead of benzylboronic acid? While benzylboronic acids can be used, they are often prone to decomposition via protodeboronation.[9] The 9-BBN moiety provides greater stability to the reagent.[15][16] Furthermore, B-alkyl-9-BBN derivatives are readily prepared via hydroboration of the corresponding alkene (in this case, benzylallene, or synthesized through other means), providing a reliable route to the necessary organoborane.[17]

Q3: Does this reaction need to be run in anhydrous conditions? Not necessarily. In fact, many Suzuki couplings perform better in a biphasic solvent system, such as Toluene/Water or THF/Water.[1] The presence of water can aid in dissolving inorganic bases like K₃PO₄ or K₂CO₃ and can facilitate the formation of hydroxo-palladium species that are active in the catalytic cycle.[4] However, as mentioned in the troubleshooting guide, excessive water can lead to protodeboronation. A common starting point is a 10:1 ratio of organic solvent to water.

Q4: My reaction mixture turned black. Is the reaction ruined? The formation of palladium black indicates catalyst decomposition and is a sign of a suboptimal reaction environment.[12] While some product may have formed before the catalyst precipitated, the reaction will likely stall. It is crucial to ensure the reaction is properly degassed and that the chosen ligand is effectively stabilizing the palladium catalyst throughout the reaction.

Optimized Experimental Protocols

Protocol 1: General Procedure for Palladium-Catalyzed Cross-Coupling of an Aryl Bromide with B-Benzyl-9-BBN

This protocol provides a robust starting point for the coupling reaction.

• Reagent Preparation: To an oven-dried reaction vial equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), the palladium precatalyst (e.g., Pd(OAc)₂; 0.02 equiv), and the phosphine ligand (e.g., SPhos; 0.04 equiv).

• Inert Atmosphere: Seal the vial with a septum, and purge with argon or nitrogen for 10-15 minutes.

• Addition of Reagents: Under a positive pressure of inert gas, add B-benzyl-9-BBN (1.2 equiv) as a solid or a solution in an anhydrous solvent. Then add the base (e.g., K₃PO₄; 3.0 equiv).

• Solvent Addition: Add the degassed solvent system (e.g., Toluene/H₂O 10:1, to achieve a 0.1 M concentration with respect to the aryl bromide) via syringe.

• Reaction: Place the vial in a preheated oil bath at the desired temperature (e.g., 80-100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC, GC-MS, or LC-MS until the limiting reagent is consumed.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Fig 3. Experimental Workflow

Data Tables for Reaction Optimization

For effective optimization, key parameters must be considered. The tables below summarize common choices for catalysts, ligands, and bases.

Table 1: Common Palladium Catalysts and Ligands

Catalyst / Precatalyst	Ligand	Typical Loading (mol%)	Notes
Pd(OAc)₂	SPhos	1 - 3	Excellent for sp³-sp² couplings; promotes fast reductive elimination.[11]
Pd₂(dba)₃	XPhos	1 - 3	Highly active and general for a wide range of substrates.
PdCl₂(dppf)	(none needed)	2 - 5	A reliable catalyst for B-alkyl Suzuki couplings, though sometimes less active than Buchwald systems.[4]
Pd(PPh₃)₄	(none needed)	3 - 5	"Classical" catalyst; may be less effective for challenging sp³ couplings compared to modern systems.[9]

Table 2: Comparison of Bases for B-Alkyl Suzuki Coupling

Base	Strength	Solubility (in H₂O)	Typical Equivalents	Comments
K₃PO₄	Strong	High	3.0	Often the best choice; effective at promoting transmetalation with minimal side reactions.[13]
Cs₂CO₃	Strong	Very High	2.0 - 3.0	Highly effective, but more expensive. Can be used in anhydrous or aqueous conditions.[11]
K₂CO₃	Moderate	High	3.0	A good, cost-effective option, though may require higher temperatures than K₃PO₄.[14]
KF	Weak	High	3.0	Useful for base-sensitive substrates, but reactions are often much slower.[6]
NaOH	Very Strong	Very High	2.0 - 3.0	Very effective but can cause hydrolysis of esters or other base-labile groups.[7]

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. [Link]

• Soderquist, J. A., & Matos, K. (2000). Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies. The Journal of Organic Chemistry, 65(19), 6165–6171. [Link]

• Liron, F., Fosse, C., Pernolet, A., & Roulland, E. (2007). Suzuki-Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN. The Journal of Organic Chemistry, 72(6), 2220–2223. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. [Link]

• Ahmed, N., Singh, D. K., & Singh, V. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Monatshefte für Chemie - Chemical Monthly, 154, 1047–1068. [Link]

• Pudasaini, B., & Janesko, B. G. (2011). Computational Investigation of Selectivity in Suzuki–Miyaura Coupling of Secondary Alkyl Boranes. Organometallics, 30(17), 4564–4571. [Link]

• Macmillan Group Meeting. (2005, February 16). B-Alkyl Suzuki Couplings. [Link]

• Molander, G. A., & Wisniewski, S. R. (2012). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 77(1), 187–198. [Link]

• Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 80(8), 359–371. [Link]

• Fürstner, A., & Seidel, G. (2012). Suzuki Reactions of Extended Scope: The “9-MeO-9-BBN Variant” as a Complementary Format for Cross-Coupling. Chemical Communications, 48(15), 2055-2070. [Link]

• Chowdhury, C., & Gupton, J. T. (2009). Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions. Synthetic Communications, 39(15), 2783–2792. [Link]

• Fürstner, A., & Seidel, G. (2012). Suzuki reactions of extended scope: the '9-MeO-9-BBN variant' as a complementary format for cross-coupling. Chemical Communications, 48(15), 2055-70. [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. [Link]

• Kotha, S., Lahiri, K., & Kashinath, D. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. [Link]

• ResearchGate. (n.d.). Suzuki-Miyaura reaction of aryl halides (benzyl halides) with phenylboronic acid catalyzed by Pd(OAc)2/7a. [Link]

• ResearchGate. (n.d.). Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN. [Link]

• Synthesis. (2008). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids. [Link]

• Google Patents. (n.d.).

• Kwan, E. E. (2015). Synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn). [Link]

• RSC Publishing. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• ResearchGate. (n.d.). Synthetic applications. Bn=benzyl; 9‐BBN=9‐borabicyclo[3.3.1]nonane. [Link]

• SciSpace. (n.d.). Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn). [Link]

• Andrew G. Myers Research Group. (n.d.). The Suzuki Reaction. [Link]

• Wikipedia. (n.d.). Suzuki reaction. [Link]

• YouTube. (2022, May 4). Hydroboration| Suzuki-Miyaura Coupling| CSIR-NET 2022 Chemistry| Problem Solved |ChemOrgChem. [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? : r/Chempros. [Link]

• Reddit. (2024, September 4). Struggling with Suzuki Reaction : r/Chempros. [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. [Link]

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managing air and moisture sensitivity of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Welcome to the technical support center for 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Benzyl-9-BBN). This guide is designed for researchers, scientists, and drug development professionals to provide expert advice on handling this highly useful but sensitive reagent. Our goal is to equip you with the knowledge to ensure experimental success by effectively managing its reactivity with air and moisture.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common questions regarding the fundamental properties and handling of 9-Benzyl-9-BBN.

Q1: What makes 9-Benzyl-9-BBN sensitive to air and moisture?

A: The boron atom in 9-Benzyl-9-BBN is electron-deficient, possessing a vacant p-orbital. This makes it a strong Lewis acid, highly susceptible to coordination with Lewis bases. Both atmospheric oxygen (a diradical) and water (with its lone pair electrons) act as Lewis bases. Reaction with water leads to hydrolysis, breaking the B-C bond and forming boric acid derivatives, while reaction with oxygen leads to oxidation.[1] This degradation compromises the reagent's integrity and reactivity in your desired transformation.

Q2: How should I store 9-Benzyl-9-BBN, both as a solid and in solution?

A: Proper storage is critical to maintaining the reagent's activity. While the solid dimer of the parent 9-BBN is reasonably stable and can be handled briefly in the air, its derivatives, including 9-Benzyl-9-BBN, should be treated with greater care.[2][3]

• Solid Form: Store the solid reagent in a tightly sealed container, preferably a Schlenk flask or in a vial sealed with paraffin film, under a positive pressure of a dry, inert gas such as argon or nitrogen.[3][4] Store in a cool, dry place away from light.

• Solutions: Solutions of 9-BBN derivatives are notoriously prone to decomposition over time.[5] They must be stored under a static pressure of inert gas in a container with a secure, airtight septum or cap. While refrigeration (~0-5 °C) is often recommended for borane-THF complexes, be aware that 9-BBN can precipitate from THF at these temperatures.[4][6] This precipitation does not necessarily affect product quality, but the solid must be fully redissolved before use.[6] Some users find storing solutions at ambient temperature avoids this issue.[6]

Q3: My 9-Benzyl-9-BBN is a solution in THF. What is the required quality for this solvent?

A: The solvent must be anhydrous and free of peroxides.[1][7] Water contamination in the solvent is a primary cause of reagent decomposition. It is highly recommended to use freshly distilled and dried solvents or commercially available anhydrous solvents packaged under an inert atmosphere. Even trace amounts of water can lead to gas evolution (hydrogen) and the formation of boron-oxygen species, reducing the active titer of your reagent.[4][8]

Q4: Can I use a rubber septum on my reagent bottle?

A: Yes, but with caution. While necessary for transfers, rubber septa are permeable to oxygen over extended periods.[9] For long-term storage, a glass stopper or a high-quality, low-permeability septum is preferable. Always ensure the bottle is under a positive pressure of inert gas to minimize air ingress.

Part 2: Troubleshooting Guide for Experimental Issues

This section provides solutions to specific problems you may encounter during your experiments.

Q1: I set up my reaction, but after analysis (TLC, NMR), I see only my starting material. What went wrong?

A: This is a classic symptom of inactive or decomposed 9-Benzyl-9-BBN. The issue likely stems from inadvertent exposure to air or moisture at some stage.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for a failed 9-Benzyl-9-BBN reaction.

Detailed Steps:

• Verify Reagent Activity: The most common cause of failure is degraded reagent.[1] Before troubleshooting further, test your bottle of 9-Benzyl-9-BBN on a simple, reliable substrate (e.g., hydroboration of 1-octene). If this control reaction also fails, your reagent has likely decomposed and must be discarded.

• Assess Solvent and Glassware: Ensure all solvents are truly anhydrous and that your glassware was rigorously dried (e.g., flame-dried under vacuum or oven-dried at >120°C for several hours) and cooled under an inert atmosphere before use.

• Review Inert Atmosphere Technique: Re-evaluate your procedure for establishing and maintaining an inert atmosphere. Are there any potential leaks in your system (e.g., poorly greased joints, old tubing)? Did you perform an adequate number of vacuum/backfill cycles?

• Substrate Compatibility: While 9-BBN is highly selective, ensure your substrate does not contain functional groups that could react with the borane, such as unprotected acidic protons (e.g., carboxylic acids, primary/secondary amines under some conditions).[5][10]

Q2: I dissolved the solid 9-Benzyl-9-BBN in dry THF and observed bubbling/gas evolution. Is this normal?

A: No, this is a strong indication of a problem. The bubbling is likely hydrogen gas being evolved as the borane reacts with a proton source, most commonly residual water in your solvent or adsorbed on the surface of your glassware.[8] This reaction consumes your active reagent. If this occurs, your solvent is not sufficiently dry, and the resulting solution will have a lower-than-expected molarity.

Q3: My reaction is very slow and gives a low yield, along with several unidentified byproducts. What could be the cause?

A: This often points to partial decomposition of the 9-Benzyl-9-BBN. When the reagent is partially oxidized or hydrolyzed, its effective concentration is lowered, leading to slow or incomplete conversion. The resulting boron-oxide species can also sometimes catalyze side reactions, leading to a complex product mixture.[11]

Degradation Pathway Visualization:

Caption: Degradation of 9-Benzyl-9-BBN via hydrolysis and oxidation.

To resolve this, source a fresh batch of reagent or purify the existing material if possible and ensure all subsequent handling is performed under strictly anhydrous and anaerobic conditions.

Part 3: Key Experimental Protocols

Protocol 1: General Procedure for Handling and Transfer

This protocol assumes the use of standard Schlenk line or glovebox techniques.

• Preparation: Thoroughly dry all glassware in an oven (>120 °C) for at least 4 hours and assemble hot. Allow the apparatus to cool to room temperature under a stream of dry nitrogen or argon.

• Inert Atmosphere: Place the sealed bottle of 9-Benzyl-9-BBN and your reaction flask under a positive pressure of inert gas. If using a Schlenk line, evacuate and backfill the reaction flask with inert gas three times.

• Transfer (Solutions): Using a clean, dry, gas-tight syringe that has been flushed with inert gas, pierce the septum of the reagent bottle. Draw a small amount of inert gas from the headspace into the syringe before drawing the desired volume of the solution. Quickly transfer the solution to the reaction flask by injecting it against a counter-flow of inert gas.

• Transfer (Solids): If working with solid 9-Benzyl-9-BBN, this should ideally be done in a glovebox. Weigh the solid into the reaction flask inside the glovebox. If a glovebox is not available, perform the transfer under a strong positive pressure of inert gas in a well-ventilated fume hood (a "glove bag" can also be used).

Protocol 2: Safe Quenching of a Reaction Mixture

Boranes and their derivatives react exothermically with protic solvents, releasing flammable hydrogen gas.[4][12] This procedure must be performed with extreme caution in a fume hood.

• Setup: Ensure the reaction flask is under a positive pressure of inert gas, vented through an oil bubbler to safely release evolving gas. Cool the flask to 0 °C in an ice-water bath.

• Initial Quench: While stirring vigorously, slowly add a less reactive alcohol, such as isopropanol, dropwise via a syringe or addition funnel.[13][14] Control the rate of addition to keep the gas evolution gentle.

• Intermediate Quench: Once the initial vigorous reaction subsides, you can switch to a more reactive alcohol like methanol or a 1:1 mixture of isopropanol/water.[13] Continue to add slowly and monitor for any temperature increase or excessive gas evolution.

• Final Quench: After the reaction with alcohol is complete, very cautiously add water dropwise to quench any remaining reactive species.[12][13]

• Neutralization: Once gas evolution has completely ceased, allow the mixture to warm to room temperature. The mixture can then be neutralized with a dilute acid (e.g., 1M HCl) or base as required by your workup procedure before extraction.[13]

Data Summary Table

Parameter	Recommendation	Rationale & Citation
Storage Atmosphere	Dry Argon or Nitrogen	Prevents oxidation and hydrolysis by atmospheric components.[3][4]
Solvent Purity	Anhydrous (<50 ppm H₂O), Peroxide-Free	Water is a primary decomposition agent for boranes.[1][8]
Storage Temperature	Ambient or 0-5 °C (be aware of precipitation)	Balances stability and solubility; THF solutions may precipitate in the cold.[4][6]
Quenching Agent	Start with Isopropanol, then Methanol/Water	Controls the exothermic reaction and hydrogen gas evolution.[12][13][14]
Quenching Temperature	0 °C	Mitigates the exothermic nature of the hydrolysis reaction.[13]

References

• Organic Syntheses Procedure. 9-borabicyclo[3.3.1]nonane dimer. Available from: [Link]

• 9-BBN Applications. (2017). Conjugated. Available from: [Link]

• Devine, P. N., et al. (2019). Safe Handling of Boranes at Scale. Organic Process Research & Development. Available from: [Link]

• Working with Hazardous Chemicals. Organic Syntheses. Available from: [Link]

• Synthetic applications. Bn=benzyl; 9‐BBN=9‐borabicyclo[3.3.1]nonane. ResearchGate. Available from: [Link]

• Kwan, E. E. (2015). (1) synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn). Available from: [Link]

• 9-Borabicyclo[3.3.1]nonane (9-BBN). ResearchGate. Available from: [Link]

• Common Standard Operating Procedure for work with Quenching of pyrophoric substances and waste. University of Notre Dame. Available from: [Link]

• A versatile synthesis of 9-BBN derivatives from organometallic reagents and 9-(triisopropylsilyl)thio-9-borabicyclo[3.3.1]nonane. ResearchGate. Available from: [Link]

• Troublesome hydroboration (9-BBN). Reddit. Available from: [Link]

• Quenching and Disposal of Water Reactive Materials. Environmental Health and Safety, University of Nevada, Reno. Available from: [Link]

• 9-BBN storage. Reddit. Available from: [Link]

• 9-BORABICYCLO(3,3,1)NONANE,DIMER. Ataman Kimya. Available from: [Link]

• bicyclo[3.3.1]nonan-9-one. Organic Syntheses Procedure. Available from: [Link]

• Köster, R., & Yalpani, M. (1991). An outline of the chemistry of bis(9-borabicyclo[3.3.1]nonane). Pure and Applied Chemistry.

• Does anybody know the reaction of 9-bbn followed by peroxide reduction? ResearchGate. Available from: [Link]

• brown hydroboration/oxidation with 9-BBN. Reddit. Available from: [Link]

• U.S. Patent No. 4,078,002. (1978). Reduction of chemical compounds with 9-BBN.

• Quenching Reactive Substances. Virginia Tech Chemistry Department. Available from: [Link]

• Working with Hazardous Chemicals. Organic Syntheses. Available from: [Link]

• 9-Borabicyclo[3.3.1]nonane. LookChem. Available from: [Link]

• 9-Benzyl-9-borabicyclo(3.3.1)nonane. PubChem. Available from: [Link]

• 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. The Royal Society of Chemistry. Available from: [Link]

• U.S. Patent No. 3,523,978. (1970). Process for the purification of benzyl alcohol.

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Technical Support Center: Catalyst Deactivation in 9-Benzyl-9-borabicyclo[3.3.1]nonane Cross-Coupling Reactions

Welcome to the technical support center for Suzuki-Miyaura cross-coupling reactions involving B-Benzyl-9-borabicyclo[3.3.1]nonane (B-Benzyl-9-BBN). This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues related to catalyst deactivation, ensuring robust and reproducible outcomes in your synthetic endeavors.

B-Benzyl-9-BBN is a valuable reagent for introducing the benzyl moiety, creating pharmacologically important methylene-linked biaryl structures.[1] However, the success of this palladium-catalyzed reaction hinges on maintaining the activity of the catalyst throughout the transformation. Catalyst deactivation is a frequent challenge that can lead to low yields, stalled reactions, and inconsistent results. This guide provides in-depth, field-proven insights into identifying, understanding, and overcoming these obstacles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, detailing the probable causes and providing actionable solutions.

Q1: My reaction shows low to no conversion. What is the likely cause?

Low or no product formation is the most common symptom of catastrophic catalyst failure. The issue typically arises from problems with catalyst activation or rapid deactivation by contaminants.

Possible Cause A: Inactive Catalyst Species

The active catalyst in a Suzuki-Miyaura coupling is a Pd(0) species.[2][3] If you are using a Pd(II) precatalyst, such as Pd(OAc)₂, it must be reduced in situ to Pd(0) for the catalytic cycle to begin. Failure to generate the active catalyst will result in no reaction.

• Solution:

  • Ensure Reducing Conditions: The reduction of Pd(II) can be facilitated by phosphine ligands, boronic acids, or bases.[4][5] However, this process can be unreliable.

  • Use a Pre-formed Pd(0) Catalyst: To eliminate issues with in situ reduction, consider using a catalyst that is already in the active Pd(0) state, such as Pd(PPh₃)₄.[5]

  • Employ Modern Precatalysts: Third-generation Buchwald palladium precatalysts (e.g., SPhos Pd G3) are designed to generate the active LPd(0) catalyst cleanly and efficiently under mild conditions, offering greater reliability.[6]

Possible Cause B: Catalyst Poisoning from Atmospheric Oxygen

Palladium(0) catalysts are highly sensitive to oxygen, which can oxidize the active Pd(0) to an inactive Pd(II) species, halting the catalytic cycle.

• Solution:

  • Rigorous Degassing: Before adding the catalyst, thoroughly degas the reaction mixture. This is a critical step.[5][7] The most effective method is to bubble an inert gas (Argon or Nitrogen) through the solvent for 15-30 minutes.[5]

  • Maintain Inert Atmosphere: Run the entire reaction under a positive pressure of an inert gas. Use flasks with septa and transfer reagents via syringe.

  • Use Degassed Solvents: Ensure that the solvents themselves are free of dissolved oxygen.

Possible Cause C: Palladium Agglomeration (Palladium Black)

A common visual indicator of catalyst deactivation is the formation of a black precipitate, known as palladium black.[2] This consists of agglomerated palladium metal particles that have fallen out of the catalytic cycle and are catalytically inactive.

• Causality: Agglomeration often occurs when the palladium center is not sufficiently stabilized by its ligands. This can be triggered by high temperatures, an incorrect palladium-to-ligand ratio, or the use of ligands that are not bulky or electron-rich enough to prevent the metal centers from clustering.

• Solution:

  • Optimize Ligand Choice: For coupling B-alkyl-9-BBN derivatives, bulky, electron-rich phosphine ligands like SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl) are highly effective at stabilizing the palladium catalyst and promoting high yields.[1][8]

  • Maintain Proper Stoichiometry: Ensure an adequate ligand-to-palladium ratio. Since amines (often present as substrates or additives) can sometimes act as competing ligands, adding a slight excess of the phosphine ligand can help prevent deactivation.[6]

  • Control Temperature: Avoid excessive temperatures, which can accelerate both ligand degradation and palladium agglomeration.[5] Run the reaction at the lowest temperature that provides a reasonable rate.

Q2: The reaction starts, but stalls before completion. What's happening?

A reaction that initiates but fails to reach completion often points to a catalyst that is deactivating over the course of the experiment.

Possible Cause A: Protodeboronation of the Borane Reagent

The C-B bond in B-Benzyl-9-BBN can be cleaved by a proton source, especially under the basic conditions of the Suzuki coupling. This side reaction, known as protodeboronation, consumes your nucleophile and generates toluene, leading to incomplete conversion.

• Causality: This issue is exacerbated by strong bases, the presence of water, and elevated temperatures.[5] Functionalized boronic acids, particularly those that are electron-deficient, are more susceptible.[5]

• Solution:

  • Choice of Base: Use a milder base if possible. While strong bases like NaOH are sometimes used, potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) are often more effective and less likely to cause decomposition.[5][9] Using the hydrated form (e.g., K₃PO₄·H₂O) is often recommended as water can accelerate the reaction, but a careful balance is needed.[8][9]

  • Anhydrous Conditions: For highly sensitive substrates, employing strictly anhydrous conditions with a base like potassium trimethylsilanolate (TMSOK) can prevent protodeboronation.[5]

  • Temperature Management: Run the reaction at a lower temperature (e.g., 60-80 °C) to minimize the rate of this side reaction.[10]

Possible Cause B: Ligand Oxidation or Degradation

Phosphine ligands, while crucial for catalyst stability and activity, can themselves be susceptible to oxidation or other degradation pathways over time at elevated temperatures, especially if trace oxygen is present. Once the ligand is compromised, the palladium center becomes unstable and prone to deactivation.

• Solution:

  • Use Robust Ligands: Employ sterically hindered and electron-rich biaryl phosphine ligands (e.g., Buchwald ligands like SPhos), which are more resistant to degradation than simpler phosphines like PPh₃.[1]

  • Ensure Inert Atmosphere: Meticulous exclusion of air is paramount not only for the catalyst but also for preserving the integrity of the ligand throughout the reaction.

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing and resolving low-yield issues in B-Benzyl-9-BBN cross-coupling reactions.

Caption: Troubleshooting workflow for catalyst deactivation.

Frequently Asked Questions (FAQs)

• What is the single most common reason for failure in these couplings? The most frequent point of failure is inadequate exclusion of atmospheric oxygen. Both the Pd(0) catalyst and many phosphine ligands are sensitive to air. Ensuring a rigorously inert atmosphere from start to finish is the most critical step for success.[5]

• How does the choice of solvent impact catalyst stability? Solvents play a crucial role in stabilizing catalytic species and influencing reaction rates.[11][12] While polar aprotic solvents like THF or dioxane are common, their purity is essential.[11] Solvent impurities, even at the ppm level, can act as catalyst poisons.[11] The choice of solvent can also affect the solubility of the base, which is critical for the transmetalation step.[13][14]

• Can a deactivated catalyst be regenerated in situ? For a typical laboratory setting, regenerating a deactivated catalyst (like palladium black) in situ is generally not feasible or practical. The primary focus should be on prevention. In industrial processes, methods exist for recovering and reclaiming palladium from spent reaction mixtures, but this is a separate, complex procedure.[15][16]

• Why is the base so important for the catalytic cycle? The base plays a multifaceted role. It is required to activate the organoborane by forming a more nucleophilic "ate" complex, which facilitates the crucial transmetalation step where the benzyl group is transferred to the palladium center.[2][3][17] An incorrect or poorly soluble base will slow or prevent transmetalation, potentially allowing the catalyst to decompose via other pathways.

Summary of Troubleshooting Strategies

Problem	Probable Cause	Recommended Solution(s)
Low/No Conversion	Catalyst Poisoning (O₂)	Rigorously degas reaction mixture and solvents; maintain inert atmosphere.
Palladium Agglomeration	Use bulky, electron-rich ligands (e.g., SPhos); optimize temperature.
Inactive Precatalyst	Use a pre-formed Pd(0) source or a modern G3 precatalyst.
Reaction Stalls	Protodeboronation	Use a milder base (K₃PO₄, Cs₂CO₃); lower reaction temperature.
Ligand Degradation	Use robust biaryl phosphine ligands; ensure strict exclusion of air.
Side Products	Homocoupling	Optimize base and solvent to accelerate transmetalation relative to side reactions.

General Protocol for Robust B-Benzyl-9-BBN Cross-Coupling

This protocol incorporates best practices to minimize catalyst deactivation and maximize yield.

1. Reagent Preparation:

• Aryl/Heteroaryl Halide (1.0 equiv)

• B-Benzyl-9-BBN (1.1 - 1.2 equiv)

• Palladium Catalyst (e.g., Pd(OAc)₂ with SPhos, or an SPhos G3 Precatalyst, 1-2 mol%)

• Base (e.g., K₃PO₄·H₂O, 2.0 - 3.0 equiv), finely powdered.

• Solvent (e.g., Dioxane or THF/H₂O mixture), degassed.

2. Reaction Setup:

• To a dry, oven-baked flask equipped with a magnetic stir bar, add the aryl halide and the powdered base under a positive flow of Argon or Nitrogen.

• Seal the flask with a septum.

• Add the degassed solvent via syringe.

• Stir the mixture and sparge with Argon for 15-20 minutes to ensure the mixture is completely deoxygenated.

• In a separate vial, weigh the palladium catalyst (and ligand if separate) and dissolve in a small amount of degassed solvent.

• Add the B-Benzyl-9-BBN solution to the reaction flask via syringe.

• Add the catalyst solution to the reaction flask via syringe. A slight positive pressure of inert gas should be maintained throughout all additions.

3. Reaction Execution:

• Heat the reaction mixture to the desired temperature (typically 60-100 °C). A lower temperature is often preferable to start.

• Monitor the reaction progress by TLC or LC-MS.

• If the reaction stalls, a small, second charge of the catalyst may be considered, but this often indicates a fundamental issue with the setup (e.g., persistent oxygen leak).

4. Workup:

• Once complete, cool the reaction to room temperature.

• Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Catalytic Cycle and Deactivation Pathways

The Suzuki-Miyaura cycle is a finely balanced process. Deactivation can occur at multiple points, particularly from the sensitive Pd(0) state.

Caption: Simplified Suzuki cycle and key deactivation pathways.

References

• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II) Catalyst in the Cycloisomerization of Acetylenic Acids by In Situ XAS.
• Recovery and/or reuse of palladium catalyst after a suzuki coupling.
• Impact of Solvent and Their Contaminants on Pd/C Catalyzed Suzuki‐Miyaura Cross‐Coupling Reactions. ArODES.
• Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions.
• Solvent effects in palladium catalysed cross-coupling reactions. RSC Publishing.
• Catalyst Metamorphosis: In Situ Oxidation of Diphosphines in Palladium-Catalyzed Regioselective and Enantioselective Heck Reactions. Journal of the American Chemical Society.
• Poisoning and deactivation of palladium c
• cross-coupling. Zhu Group at the Chinese University of Hong Kong, Shenzhen.
• Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. YouTube.
• Recyclable palladium catalysts for suzuki cross-coupling reaction.
• Recent Developments in the Immobilization of Palladium Complexes on Renewable Polysaccharides for Suzuki–Miyaura Cross-Coupling of Halobenzenes and Phenylboronic Acids. MDPI.
• Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings.
• 9-Benzyl-9-borabicyclo[3.3.1]nonane | 53317-09-2. Benchchem.
• Investigation of the Deactivation and Reactivation Mechanism of a Heterogeneous Palladium(II)
• Solvent effects in palladium catalysed cross-coupling reactions. White Rose Research Online.
• Cross-Coupling Reaction Manual: Desk Reference. Sigma-Aldrich.
• Organic Syntheses, 2011, 88, 207.
• Overcoming low yields in Suzuki coupling with functionalized boronic acids. Benchchem.
• Solvent Effect on Palladium-Catalyzed Cross-Coupling Reactions and Implications on the Active Catalytic Species.
• Suzuki-Miyaura Coupling. Chemistry LibreTexts.
• A Rationally Designed Iron(II) Catalyst for C(sp)−C(sp) and C(sp)−C(sp) Suzuki–Miyaura Cross‐Coupling.
• B-Alkyl Suzuki Couplings. Macmillan Group.
• Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. PubMed.
• Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings. MDPI.
• Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals.
• Why am I getting low yield for my Suzuki coupling reaction? Reddit.

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• 1. Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 3. chem.libretexts.org [chem.libretexts.org]
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• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp3)–C(sp2)) Suzuki-Miyaura Cross-Couplings [mdpi.com]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. macmillan.princeton.edu [macmillan.princeton.edu]
• 11. arodes.hes-so.ch [arodes.hes-so.ch]
• 12. Solvent effects in palladium catalysed cross-coupling reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 13. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]
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• 15. US20160340311A1 - Recovery and/or reuse of palladium catalyst after a suzuki coupling - Google Patents [patents.google.com]
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• 17. cross-coupling | Zhu Group at the Chinese University of Hong Kong, Shenzhen [junzhu.chem8.org]

Technical Support Center: Navigating Scale-Up Challenges for Reactions Involving 9-BBN-Bn

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 9-borabicyclo[3.3.1]nonane benzyl ester (9-BBN-Bn). As a Senior Application Scientist, I've compiled this guide to address the common and complex challenges encountered when scaling up reactions involving this versatile but sensitive reagent. This resource is designed to provide not only solutions but also the underlying scientific reasoning to empower you in your process development.

I. Frequently Asked Questions (FAQs)

This section provides quick answers to common issues encountered during the scale-up of reactions involving 9-BBN-Bn.

Q1: My hydroboration reaction with 9-BBN-Bn is sluggish or incomplete on a larger scale, even though it worked perfectly in the lab. What are the likely causes?

A1: Several factors can contribute to this issue during scale-up. Inefficient mixing in larger reactors can lead to localized concentration gradients, slowing down the reaction. Temperature control is also more challenging on a larger scale; inadequate heat transfer can result in lower reaction temperatures than intended. Finally, the quality and age of your 9-BBN-Bn solution can be a factor, as solutions can degrade over time, leading to lower reactivity.[1]

Q2: I'm observing the formation of a significant amount of a white precipitate during my reaction. What is it and how can I avoid it?

A2: The white precipitate is likely the 9-BBN dimer, which can form if the 9-BBN-Bn is exposed to moisture or if there are issues with solvent purity.[2][3] Ensure all your solvents and reagents are scrupulously dried and the reaction is conducted under a strictly inert atmosphere (e.g., nitrogen or argon).

Q3: The work-up of my large-scale reaction is proving difficult, with emulsions forming during the extraction. How can I improve phase separation?

A3: Emulsion formation is a common issue when scaling up reactions involving boranes. The presence of boronic acid byproducts can act as surfactants. To break emulsions, consider adding brine (saturated NaCl solution) or small amounts of a different organic solvent to change the polarity of the organic phase. In some cases, filtration through a pad of celite before extraction can help remove particulate matter that stabilizes emulsions.

Q4: How should I properly store bulk quantities of 9-BBN-Bn?

A4: 9-BBN-Bn, like its parent compound 9-BBN, should be stored under an inert atmosphere (nitrogen or argon) in a cool, dry place.[2][3][4] It is sensitive to moisture and air. For long-term storage, refrigeration is recommended. Always ensure the container is tightly sealed.

Q5: Are there any specific safety precautions I should take when handling large quantities of 9-BBN-Bn?

A5: Yes, absolutely. While 9-BBN is noted for its relative stability compared to other boranes, it is still a reactive chemical.[5][6] Always handle 9-BBN-Bn in a well-ventilated fume hood.[4] Wear appropriate personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves. Be aware that quenching large amounts of borane reagents can be highly exothermic and may release flammable hydrogen gas.[4] Plan your quenching procedure carefully, ensuring adequate cooling and ventilation.

II. In-Depth Troubleshooting Guides

This section provides detailed troubleshooting for more complex scale-up challenges, including experimental protocols and visual aids.

Issue: Inconsistent Regioselectivity and Yield at Scale

A common frustration during scale-up is the loss of the high regioselectivity and yield observed at the bench. This is often a result of subtle changes in reaction parameters that are amplified at a larger scale.

Root Cause Analysis

• Thermal Gradients: Larger reaction vessels have a lower surface-area-to-volume ratio, making heat dissipation less efficient. This can lead to localized "hot spots" that may promote side reactions or decomposition of the reagent.

• Mixing Inefficiency: Inadequate agitation can result in poor mass transfer, leading to a heterogeneous reaction mixture and incomplete conversion.

• Reagent Addition Rate: A slow, controlled addition of reagents is crucial at the lab scale. When scaled up, if the addition rate is not properly adjusted, it can lead to high local concentrations of reactants, potentially causing side reactions.

Troubleshooting Workflow

Caption: Troubleshooting workflow for inconsistent regioselectivity and yield.

Experimental Protocol: Optimizing Reagent Addition and Temperature Control

• Reactor Setup: Utilize a jacketed reactor with overhead stirring. Ensure the impeller is appropriately sized for the vessel and provides good top-to-bottom mixing.

• Inert Atmosphere: Purge the reactor thoroughly with nitrogen or argon and maintain a positive pressure throughout the reaction.

• Solvent and Reagent Preparation: Ensure all solvents are anhydrous. If using a solution of 9-BBN-Bn, verify its concentration via titration before use.

• Controlled Addition: Add the limiting reagent via a syringe pump or a calibrated addition funnel at a slow, controlled rate. Monitor the internal reaction temperature closely during the addition.

• Temperature Monitoring: Use a calibrated temperature probe placed in the reaction mixture to get an accurate reading of the internal temperature.

• Data Logging: Record the addition rate, internal temperature, and jacket temperature throughout the reaction to identify any potential deviations.

Issue: Difficult Purification and Product Isolation

Purifying the product from a large-scale reaction involving 9-BBN-Bn can be challenging due to the presence of boron-containing byproducts.

Root Cause Analysis

• Boronic Acid Byproducts: The oxidative work-up of the intermediate borane results in the formation of boronic acids, which can be difficult to separate from the desired product.

• Residual 9-BBN Derivatives: Unreacted 9-BBN-Bn or other 9-BBN adducts can complicate purification.

• Product Lability: The desired product may be sensitive to the purification conditions (e.g., pH, temperature).

Purification Strategies

Strategy	Description	Advantages	Disadvantages
Biphasic Wash	After the oxidative work-up, perform several washes with a basic aqueous solution (e.g., 1M NaOH) to extract the acidic boronic acid byproducts.	Simple and effective for removing the bulk of boron impurities.	Can lead to emulsion formation. May not be suitable for base-sensitive products.
Crystallization	If the product is a solid, crystallization can be a highly effective method for purification.	Can provide very high purity product.	Product must be crystalline. Requires optimization of solvent systems.
Chromatography	Column chromatography on silica gel or alumina can be used to separate the product from impurities.	Can provide high purity.	Can be costly and time-consuming at a large scale. Product may decompose on silica gel.[7]
Distillation	If the product is a volatile liquid, distillation can be an effective purification method.	Can be very effective for volatile products.	Not suitable for non-volatile or thermally sensitive products.

Experimental Protocol: Optimized Work-up and Purification

• Quenching: After the reaction is complete, cool the mixture to 0 °C and slowly add the oxidizing agent (e.g., hydrogen peroxide) while maintaining the temperature.

• Basic Wash: After the oxidation is complete, add a sufficient amount of aqueous base (e.g., NaOH solution) and stir for an extended period (can be several hours to overnight) to ensure complete hydrolysis of borate esters.[8]

• Extraction: Extract the product with a suitable organic solvent. If emulsions form, add brine to help break them.

• Purification: Choose the appropriate purification method based on the properties of your product (see table above). If using chromatography, consider using a less acidic stationary phase like alumina if your product is acid-sensitive.

Issue: Safety Concerns at Scale

Scaling up any chemical process requires a thorough safety review. Reactions with 9-BBN-Bn are no exception.

Key Safety Considerations

• Exothermic Reactions: Hydroboration and the subsequent oxidative work-up can be highly exothermic. Ensure your reactor has adequate cooling capacity to handle the heat generated.

• Flammable Gas Evolution: Quenching unreacted boranes with protic solvents (like water or alcohols) will generate hydrogen gas, which is highly flammable.[4] Ensure the quench is performed in a well-ventilated area, away from ignition sources, and at a controlled rate.

• Pyrophoric Potential: While 9-BBN is relatively stable, impurities or decomposition products can be pyrophoric.[2][3] Always handle 9-BBN-Bn and its reaction mixtures under an inert atmosphere.

Safety Protocol Workflow

Caption: Workflow for ensuring safety during scale-up.

III. References

• Current time information in MU. (n.d.). Google. Retrieved January 16, 2026, from

• Material Safety Data Sheet - 9-BBN crystalline dimer, 98%. (n.d.). Cole-Parmer. Retrieved January 16, 2026, from

• 9-borabicyclo[3.3.1]nonane dimer. (n.d.). Organic Syntheses Procedure. Retrieved January 16, 2026, from

• Hydroboration and Organic Synthesis: 9-Borabicyclo [3.3.1] Nonane (9-Bbn). (n.d.). SciSpace. Retrieved January 16, 2026, from

• Working with Hazardous Chemicals. (n.d.). Organic Syntheses. Retrieved January 16, 2026, from

• Exploring cost-effective and asymmetric alternatives to 9-BBN. (n.d.). Bridgewater College Digital Commons. Retrieved January 16, 2026, from

• What are the applications and synthesis methods of 9-Borabicyclo[3.3.1]nonane?. (n.d.). FAQ. Retrieved January 16, 2026, from

• A Cost-Effective Guide to Asymmetric Hydroboration: Alternatives to 9-BBN. (n.d.). Benchchem. Retrieved January 16, 2026, from

• 9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane. (n.d.). American Journal of Undergraduate Research. Retrieved January 16, 2026, from

• Scheme 12: H-B-9-BBN-catalysed 1,4-hydroboration of enones and the... (n.d.). ResearchGate. Retrieved January 16, 2026, from

• SAFETY DATA SHEET. (n.d.). Fisher Scientific. Retrieved January 16, 2026, from

• Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN) | Request PDF. (n.d.). Retrieved January 16, 2026, from

• SAFETY DATA SHEET. (n.d.). Fisher Scientific. Retrieved January 16, 2026, from _

• 9-Borabicyclo[3.3.1]nonane - SAFETY DATA SHEET. (n.d.). Retrieved January 16, 2026, from

• Troublesome hydroboration (9-BBN) : r/Chempros. (2020, August 26). Reddit. Retrieved January 16, 2026, from

• 2/28/2015) (1) synthesis of 9-borabicyclo[3.3.1]nonane (9-bbn). (n.d.). Eugene E. Kwan. Retrieved January 16, 2026, from

• Making Banana Borane (9-BBN). (2022, December 9). YouTube. Retrieved January 16, 2026, from

• Catalyst-free dehydrocoupling of amines, alcohols, and thiols with pinacol borane and 9-borabicyclononane (9-BBN). (n.d.). PubMed. Retrieved January 16, 2026, from

• Syntheses of Functionalized Alkenes, Arenes, and Cycloalkenes via a Hydroboration-Coupling Sequence. (n.d.). Sigma-Aldrich. Retrieved January 16, 2026, from

• Does anybody know the reaction of 9-bbn followed by peroxide reduction ?. (2014, November 6). ResearchGate. Retrieved January 16, 2026, from

• Brown Hydroboration. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from

• 9-Borabicyclo[3.3.1]nonane, 9-BBN. (n.d.). Organic Chemistry Portal. Retrieved January 16, 2026, from

• Exploring 7-BBH as an alternative to 9-BBN. (n.d.). Bridgewater College Digital Commons. Retrieved January 16, 2026, from

• 9.9: Addition of Boron Hydrides to Alkenes. Organoboranes. (2019, August 12). Chemistry LibreTexts. Retrieved January 16, 2026, from

• B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. (n.d.). PMC - NIH. Retrieved January 16, 2026, from

• Exploring cost-effective and asymmetric alternatives to 9-BBN | Poster Board #1250. (n.d.). American Chemical Society. Retrieved January 16, 2026, from

• Technical Support Center: Scaling Up Reactions Involving (R)-bornylamine. (n.d.). Benchchem. Retrieved January 16, 2026, from

• The bulky borane 9-BBN was developed to enhance the selectivity o... (2024, May 6). Study Prep in Pearson+. Retrieved January 16, 2026, from

• Hydroboration of Alkenes. (n.d.). Master Organic Chemistry. Retrieved January 16, 2026, from

• A versatile synthesis of 9-BBN derivatives from organometallic reagents and 9-(triisopropylsilyl)thio-9-borabicyclo[3.3.1]nonane. (2025, August 6). ResearchGate. Retrieved January 16, 2026, from

• The bulky borane 9-BBN was developed to enhance the selectivity o... (2024, April 26). Study Prep in Pearson+. Retrieved January 16, 2026, from

• Employing Arylboronic Acids in Nickel-Catalyzed Enantioselective Suzuki-Type Cross-Couplings. (2026, January 5). American Chemical Society. Retrieved January 16, 2026, from

• High-Crystallinity and High-Temperature Stability of the Hexagonal Boron Nitride Film Grown on Sapphire. (n.d.). ResearchGate. Retrieved January 16, 2026, from

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• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Strategies for Boron Byproduct Removal in 9-BBN-Bn Chemistry

Welcome to the technical support center for post-reaction purification involving 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn). This guide is designed for researchers, scientists, and drug development professionals who utilize this versatile reagent and face the common challenge of removing persistent boron-containing byproducts. Our goal is to move beyond simple protocols and provide a deeper understanding of the underlying chemistry, enabling you to troubleshoot effectively and optimize your purification strategies.

Section 1: Understanding the Byproducts: The Fate of the 9-BBN Moiety

In most applications of 9-BBN-Bn, such as hydroboration-oxidation or Suzuki-Miyaura cross-coupling, the boron atom is not part of the final desired product. The crucial step is the cleavage of the carbon-boron bond, which is most commonly achieved through an oxidative workup. This process, while necessary for product formation, converts the 9-BBN-Bn reagent into various boron-containing species that must be removed.

The typical oxidative workup, using hydrogen peroxide (H₂O₂) and a base like sodium hydroxide (NaOH), converts the organoborane into the desired alcohol and a mixture of water-soluble borate salts, including boric acid (H₃BO₃).[1][2][3] These byproducts are the primary source of purification challenges.

Caption: General scheme of byproduct formation during oxidative workup.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the first and most common method I should try to remove boron byproducts?

A1: The most straightforward and universally attempted first step is a basic aqueous extraction . Boric acid is a weak Lewis acid, and by washing your organic layer with a basic solution (e.g., 1M NaOH, saturated NaHCO₃, or K₂CO₃), you deprotonate it to form highly water-soluble borate salts.[4][5] These salts have a strong preference for the aqueous phase and are thus easily washed away from your desired product in the organic layer. Always follow with a brine (saturated NaCl) wash to remove residual water from the organic layer.

Q2: My desired product is highly polar or water-soluble. How can I remove boric acid without losing my product in the aqueous washes?

A2: This is a classic challenge where standard extraction is counterproductive. You have several advanced options:

• Boron-scavenging resin: Use a solid-phase scavenger resin with functional groups that selectively chelate boric acid, such as Amberlyst™ IRA743.[5] You can stir the crude product with the resin in a suitable solvent and then simply filter the resin away.

• Precipitation/Complexation: Boric acid and its derivatives can form complexes with certain diols or amino-alcohols. A common technique is to add diethanolamine to a solution of the crude product in an organic solvent like ether; the boron-diethanolamine adduct is often crystalline and will precipitate, allowing for removal by filtration.[4][6]

• Recrystallization/Trituration: This relies on finding a solvent system where your product and the boron byproducts have significantly different solubilities. For instance, boric acid's solubility in water is highly temperature-dependent, a property that can be exploited.[7] Alternatively, after removing the reaction solvent, you can triturate the crude solid with a solvent that dissolves one component but not the other.

Q3: I'm seeing significant streaking or "smearing" of my product on my silica gel column. Could this be due to boron impurities?

A3: Yes, this is a very common sign of boric acid contamination during silica gel chromatography.[4][6] Boric acid can interact strongly with the silica surface, leading to poor separation and broad elution bands that often co-elute with polar products. To mitigate this, you can:

• Perform a thorough basic wash before attempting chromatography.

• Filter through a plug: Before loading onto a full column, dissolve your crude product in a minimally polar solvent and pass it through a short plug of basic alumina or silica gel. This can trap a significant amount of the boron impurities.[8]

• Modify the mobile phase: Sometimes, adding a small amount of a modifier like triethylamine or acetic acid to your eluent can improve peak shape, although this depends on the stability of your product.

Section 3: In-Depth Troubleshooting Guides

Scenario 1: Your Product is Non-Polar to Moderately Polar

Issue: You have performed a standard basic aqueous workup, but your ¹H or ¹¹B NMR still shows boron-containing impurities, or you observe a fine white precipitate upon concentration.

Causality Analysis: This indicates that the boron byproducts were not completely removed. This can happen if the base concentration was too low, the washing was not vigorous enough, or an emulsion formed that trapped the impurities in the organic layer.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. reddit.com [reddit.com]
• 6. reddit.com [reddit.com]
• 7. youtube.com [youtube.com]
• 8. rsc.org [rsc.org]

effect of base and solvent on 9-Benzyl-9-borabicyclo[3.3.1]nonane reactivity

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-Bn-9-BBN). This guide is designed to provide in-depth insights and practical troubleshooting advice for harnessing the full potential of this versatile reagent, particularly in palladium-catalyzed cross-coupling reactions. As Senior Application Scientists, we have compiled this resource based on a synthesis of established literature and field-proven experience to help you navigate the nuances of your experiments.

Section 1: Understanding the Reactivity of 9-Bn-9-BBN

9-Benzyl-9-BBN is a valuable organoborane reagent, prized for its role in forming carbon-carbon bonds, most notably in the Suzuki-Miyaura coupling.[1][2] Unlike many other organoboranes, the benzyl group can be efficiently transferred. However, its reactivity is not absolute; it is critically modulated by the choice of base and solvent. Understanding this interplay is the key to achieving high yields and predictable outcomes.

Section 2: Frequently Asked Questions (FAQs)

Here we address common questions encountered by researchers using 9-Bn-9-BBN in their synthetic workflows.

FAQs: The Critical Role of the Base

Q1: Why is a base required for the Suzuki-Miyaura coupling of 9-Bn-9-BBN?

A base is essential for the reaction to proceed efficiently. Its primary role is to activate the 9-Bn-9-BBN reagent.[3][4] The boron atom in 9-Bn-9-BBN is Lewis acidic but the benzyl group is not sufficiently nucleophilic to transfer to the palladium center on its own. The base, typically a hydroxide or an alkoxide, attacks the electron-deficient boron atom to form a tetracoordinate boronate "ate" complex.[5][6] This process increases the electron density on the boron and enhances the nucleophilicity of the benzyl group, facilitating the crucial transmetalation step in the catalytic cycle.[3][7]

Q2: How does the choice of base affect my reaction outcome?

The choice of base can dramatically influence reaction rate, yield, and compatibility with other functional groups. There are five key roles the base can play:

• Formation of the reactive hydroxyborate or alkoxyborate "ate" complex.[5][8]

• Hydrolysis of the palladium(II)-halide complex to a more reactive palladium(II)-hydroxide complex.[5][8]

• Complexation of the 9-BBN-OH byproduct, preventing it from interfering with the catalyst.[8]

• Regeneration of the active palladium(0) catalyst.[8]

• Accelerating the overall rate of the coupling reaction.[5]

Strong bases like sodium hydroxide (NaOH) or sodium methoxide (NaOMe) are highly effective at forming the ate-complex and driving the reaction forward.[8][9] However, they may not be suitable for substrates with base-sensitive functional groups (e.g., esters). In such cases, milder inorganic bases like potassium phosphate (K₃PO₄) or potassium fluoride (KF) are preferred.[3][9]

Q3: Can I run the reaction without a base?

Generally, a base is required for the standard Suzuki-Miyaura mechanism. However, an alternative approach, known as the "9-MeO-9-BBN variant," bypasses the need for an external base.[6][10] In this method, a polar organometallic reagent (like an organolithium or Grignard reagent) is first reacted with 9-methoxy-9-BBN. This in situ preparation forms the reactive boronate complex directly, which can then engage in the catalytic cycle.[6]

FAQs: The Influence of the Solvent

Q1: What is the purpose of the solvent in 9-Bn-9-BBN reactions?

The solvent serves two main purposes: it must dissolve the reactants to allow them to interact, and its properties can directly influence the reaction mechanism and kinetics.[11] A suitable solvent must effectively solvate the palladium catalyst, the organoborane, the aryl halide, and the base.

Q2: What type of solvent is best? Polar Protic, Polar Aprotic, or Nonpolar?

For Suzuki-Miyaura couplings with 9-Bn-9-BBN, polar aprotic solvents are generally the preferred choice.[12]

• Polar Aprotic Solvents (e.g., Tetrahydrofuran (THF), Dioxane, Dimethylformamide (DMF)): These solvents possess dipole moments sufficient to dissolve polar reactants and intermediates but do not have acidic protons (like O-H or N-H bonds).[11][13] This prevents them from interfering with the base or the organometallic species in the reaction. THF is the most commonly used solvent for 9-Bn-9-BBN reactions.[12][14]

• Polar Protic Solvents (e.g., Water, Ethanol): These solvents can engage in hydrogen bonding and have acidic protons.[15][16] While pure protic solvents are generally avoided as the primary medium, the presence of water can be beneficial and even accelerate the reaction when using certain inorganic bases like K₃PO₄.[9]

• Nonpolar Solvents (e.g., Toluene, Hexane): These solvents are often used in mixtures or for specific applications. Toluene, for instance, can be effective, especially at higher temperatures. However, the solubility of the ionic base and some palladium complexes can be limited.[17]

Q3: Does my solvent need to be anhydrous?

Yes, for most applications, using anhydrous solvents and maintaining an inert atmosphere (e.g., under argon or nitrogen) is critical.[17][18] 9-BBN and its derivatives are sensitive to moisture and oxygen.[18][19] Contamination with water can lead to the decomposition of the 9-Bn-9-BBN reagent, resulting in significantly lower yields. While some protocols specifically call for aqueous bases, the organic solvent itself should be dry to ensure reproducibility.[9]

Section 3: Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low or No Product Yield	1. Decomposed 9-Bn-9-BBN Reagent: Solutions of 9-BBN derivatives can degrade over time, especially with improper storage.[18][20]	Test the quality of the 9-Bn-9-BBN on a reliable, simple substrate. If necessary, use a fresh bottle or purify the existing stock. Always store under an inert atmosphere.[21]
2. Ineffective Base: The base may be too weak to form the boronate "ate" complex, or it may be sterically hindered.	Switch to a stronger base (e.g., from K₂CO₃ to NaOH or NaOMe) if your substrate allows. Ensure the base is finely powdered and anhydrous for solid bases.[9]
3. Inappropriate Solvent: Poor solubility of reactants, catalyst, or base.	Switch to a more suitable polar aprotic solvent like THF or Dioxane. If using a nonpolar solvent like toluene, consider adding a co-solvent to improve solubility.
4. Reaction Not Under Inert Atmosphere: Oxygen or moisture is degrading the reagent or catalyst.	Ensure all glassware is oven-dried and the reaction is performed under a positive pressure of argon or nitrogen using proper Schlenk techniques.[17][21]
Messy Reaction with Multiple Side Products	1. Base is too Harsh: A strong base may be reacting with other functional groups on your starting materials.	Switch to a milder base such as K₃PO₄, Cs₂CO₃, or KF, especially if your molecule contains esters, ketones, or other base-labile groups.[3][9]
2. Reaction Temperature is too High: High temperatures can lead to decomposition or undesired side reactions.	Run the reaction at a lower temperature. Many 9-Bn-9-BBN couplings proceed efficiently at room temperature once the "ate" complex is formed.[9]
Reaction Stalls / Does Not Go to Completion	1. Insufficient Base: The stoichiometry of the base is critical. The base can be consumed during the reaction.[7][8]	Increase the equivalents of the base. Using 2-3 equivalents is common. A catalytic amount of base is generally insufficient.
2. Catalyst Deactivation: The palladium catalyst may have precipitated or been poisoned.	Ensure proper ligand choice and consider adding co-additives like KBr, which can sometimes prevent catalyst decomposition.[9]

Section 4: Visualizing the Mechanism and Troubleshooting

To better understand the process, the following diagrams illustrate the catalytic cycle and a logical troubleshooting workflow.

The Suzuki-Miyaura Catalytic Cycle for 9-Bn-9-BBN

Caption: The catalytic cycle of the Suzuki-Miyaura reaction. The base activates the 9-Bn-9-BBN to form a nucleophilic boronate "ate" complex, which is essential for the transmetalation step.

Troubleshooting Workflow for 9-Bn-9-BBN Reactions

Caption: A decision tree for troubleshooting common issues in reactions involving 9-Bn-9-BBN.

Section 5: Experimental Protocol

General Procedure for a Suzuki-Miyaura Coupling using 9-Bn-9-BBN

Materials:

• Aryl Halide (e.g., Aryl Bromide) (1.0 eq)

• 9-Benzyl-9-BBN (0.5 M in THF) (1.1 - 1.5 eq)

• Palladium Catalyst (e.g., Pd(PPh₃)₄ or PdCl₂(dppf)) (1-5 mol%)

• Base (e.g., K₃PO₄ or NaOH) (2.0 - 3.0 eq)

• Anhydrous Solvent (e.g., THF)

Procedure:

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add the aryl halide, palladium catalyst, and base.

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen three times.

• Solvent Addition: Under a positive pressure of inert gas, add the anhydrous solvent via syringe.

• Reagent Addition: Add the 9-Bn-9-BBN solution dropwise to the stirred mixture at room temperature.

• Reaction: Stir the reaction mixture at room temperature or heat to reflux (typically 60-80 °C) as required. Monitor the reaction progress by TLC or GC-MS.

• Workup: After the reaction is complete (typically 2-24 hours), cool the mixture to room temperature. Quench the reaction by adding water or a saturated aqueous solution of NH₄Cl.

• Extraction: Extract the aqueous layer with an organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.

This protocol serves as a general guideline and may require optimization for specific substrates.

References

• Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction. (2014). Vertex AI Search.
• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal.
• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction. Scilit.
• Computational Characterization of the Role of the Base in the Suzuki−Miyaura Cross-Coupling Reaction | Request PDF.
• Alkylboranes in the Suzuki−Miyaura Coupling: Stereochemical and Mechanistic Studies.
• Org. Synth. 2011, 88, 207. Organic Syntheses.
• B-Alkyl Suzuki Couplings. Macmillan Group.
• Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Master Organic Chemistry.
• The Suzuki Reaction. Andrew G Myers Research Group.
• ChemInform Abstract: Suzuki Reactions of Extended Scope: The “9-MeO-9-BBN Variant” as a Complementary Format for Cross-Coupling.
• Suzuki reaction - Wikipedia. Wikipedia.
• Troublesome hydrobor
• Suzuki Coupling. Cambridge University Press.
• Polar Protic and Aprotic Solvents. Chemistry LibreTexts.
• Polar aprotic, polar protic and non polar solvents? : r/OrganicChemistry. Reddit.
• Solvent: Polar, Nonpolar, Protic, Aprotic And Organic Solvents. Tutoring Blog.
• Does anybody know the reaction of 9-bbn followed by peroxide reduction ?
• 9-borabicyclo[3.3.1]nonane dimer - Organic Syntheses Procedure. Organic Syntheses.
• 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. The Royal Society of Chemistry.
• Working with Hazardous Chemicals. Organic Syntheses.
• Selection of boron reagents for Suzuki–Miyaura coupling. Semantic Scholar.
• 9-Borabicyclo[3.3.1]nonane - Wikipedia. Wikipedia.
• Hydroboration and organic synthesis: 9-Borabicyclo[3.3.1]nonane (9-BBN) | Request PDF.
• 53317-09-2, BETA-BENZYL-9-BBN Formula. ECHEMI.

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• 7. Role of the Base and Control of Selectivity in the Suzuki–Miyaura Cross‐Coupling Reaction | Semantic Scholar [semanticscholar.org]
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• 12. Suzuki Coupling (Chapter 110) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 13. Solvent: Polar, Nonpolar, Protic, Aprotic And Organic Solvents [tutoring-blog.co.uk]
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• 21. orgsyn.org [orgsyn.org]

Technical Support Center: Troubleshooting Chemoselectivity with 9-BBN

Welcome to the technical support center for 9-borabicyclo[3.3.1]nonane (9-BBN). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and questions regarding the chemoselectivity of 9-BBN in hydroboration and reduction reactions. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying principles to empower you to solve even the most challenging synthetic problems.

Troubleshooting Guide: Chemoselectivity Issues with 9-BBN

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Question 1: My hydroboration with 9-BBN is showing low regioselectivity. How can I improve the anti-Markovnikov product yield?

Answer:

Low regioselectivity in 9-BBN hydroborations is uncommon but can occur, especially with sterically less-defined alkenes. 9-BBN is renowned for its high regioselectivity, favoring addition to the less hindered carbon of a double bond, often exceeding 99%[1][2]. If you are observing a mixture of regioisomers, consider the following factors:

• Purity of 9-BBN: Ensure the 9-BBN you are using is of high purity. While the crystalline dimer is reasonably air-stable for short periods, it is recommended to handle and store it under an inert atmosphere to prevent the formation of pyrophoric contaminants[3][4]. Impurities can affect the steric environment of the reagent. Commercial solutions of 9-BBN in THF can decompose over time, so it's advisable to test the quality of the reagent on a simple alkene if in doubt[5].

• Reaction Temperature: While hydroborations with 9-BBN are often run at room temperature, lowering the temperature can sometimes enhance selectivity. Conversely, for some sluggish reactions, a moderate increase in temperature (e.g., to 40°C or 65°C) may be necessary to drive the reaction to completion, which can indirectly improve the selectivity by ensuring the desired reaction pathway dominates[6][7].

• Solvent Choice: Tetrahydrofuran (THF) is the most common solvent for 9-BBN hydroborations[8]. However, the choice of solvent can influence reaction kinetics and selectivity[9][10][11]. For instance, the dissociation of the 9-BBN dimer to the active monomer is a key step, and its rate can be solvent-dependent[12]. While less common, exploring other ethereal solvents might be beneficial in specific cases.

• Steric Hindrance of the Substrate: While 9-BBN is bulky, highly substituted alkenes or substrates with nearby bulky functional groups can present a challenge. In such cases, the inherent steric bias of 9-BBN might not be sufficient to achieve perfect regioselectivity. While 9-BBN is generally the best choice for high regioselectivity, analyzing the substrate's 3D structure can provide insights into the observed outcome.

Troubleshooting Workflow for Low Regioselectivity

Sources

• 1. The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep in Pearson+ [pearson.com]
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• 10. Effect of Solvents on Proline Modified at the Secondary Sphere: A Multivariate Exploration - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. Hydroboration kinetics: Unusual kinetics for the reaction of 9-borabicyclo[3.3.1]nonane with representative alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Researcher's Guide to the Kinetic Analysis of 9-BBN-Bn Coupling Reactions: A Comparative Approach

For Researchers, Scientists, and Drug Development Professionals

In the landscape of carbon-carbon bond formation, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone, offering a powerful tool for the synthesis of complex organic molecules.[1] Within this class of reactions, the use of 9-borabicyclo[3.3.1]nonane (9-BBN) derivatives, particularly benzyl-9-BBN (9-BBN-Bn), has garnered significant attention for its unique reactivity and utility in coupling sp³-hybridized carbons.[2][3] Understanding the kinetics of these reactions is paramount for optimization, mechanistic elucidation, and rational catalyst design. This guide provides a comprehensive comparison of the kinetic profile of 9-BBN-Bn coupling reactions with alternative organoboron reagents, supported by experimental data and detailed protocols.

The Unique Position of 9-BBN in Suzuki-Miyaura Coupling

The choice of the organoboron reagent is a critical parameter that dictates the efficiency and scope of a Suzuki-Miyaura coupling. While boronic acids are the most common coupling partners, their application in coupling unactivated alkyl groups can be challenging. This is where B-alkyl-9-BBN reagents, derived from the hydroboration of alkenes, offer a distinct advantage. The rigid, bicyclic structure of 9-BBN imparts unique steric and electronic properties that influence the transmetalation step, a key event in the catalytic cycle.[4]

However, the journey of a 9-BBN reagent through the catalytic cycle is not without its own kinetic intricacies. The dimeric nature of 9-BBN in solution introduces a pre-equilibrium step, the dissociation of the dimer into the reactive monomer, which can influence the overall reaction rate.[5] The kinetics of hydroboration with 9-BBN can exhibit first-order or three-halves-order dependence on the 9-BBN dimer concentration, depending on the reactivity of the alkene.[5] This initial step sets the stage for the subsequent cross-coupling.

The Catalytic Cycle: A Kinetic Perspective

The generally accepted mechanism for the Suzuki-Miyaura reaction involves three key steps: oxidative addition, transmetalation, and reductive elimination.[6][7] The kinetic signature of a 9-BBN-Bn coupling is a composite of the rates of these elementary steps.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Oxidative addition of the organic halide to the Pd(0) complex is often the rate-determining step in the catalytic cycle.[6][7] However, in the case of B-alkyl Suzuki couplings, the transmetalation step can also be rate-limiting, particularly with sterically hindered or electronically deactivated substrates.[8] The base plays a crucial role in activating the organoboron reagent to facilitate transmetalation.[1] Kinetic studies have shown that the choice and concentration of the base can significantly impact the reaction rate.[8]

Comparing 9-BBN-Bn with Alternative Organoboron Reagents

While 9-BBN-Bn is a powerful tool, a variety of other organoboron reagents are available for Suzuki-Miyaura couplings, each with its own kinetic profile.[2] A head-to-head comparison is essential for informed reagent selection.

Organoboron Reagent	General Structure	Key Kinetic Advantages	Key Kinetic Disadvantages	Typical Reaction Conditions
B-Alkyl-9-BBN	R-B(C₈H₁₄)	Efficient coupling of sp³ carbons.	Dimer dissociation can be rate-limiting.[5] Sensitivity to steric hindrance.	Pd catalyst, base (e.g., NaOH, K₂CO₃), THF or toluene, reflux.
Alkylboronic Acids	R-B(OH)₂	Often commercially available. Can be more reactive than 9-BBN derivatives in some cases.	Prone to protodeboronation.[1] Homocoupling side reactions can be significant.[9]	Pd catalyst, base (e.g., K₃PO₄, Cs₂CO₃), solvent mixture (e.g., toluene/water).[1]
Alkyltrifluoroborates	[R-BF₃]K	Increased stability and ease of handling compared to boronic acids.[2] Less prone to protodeboronation.[2]	May require specific activation conditions. Transmetalation can be slower.	Pd catalyst, strong base (e.g., Cs₂CO₃), aqueous or biphasic solvent systems.
MIDA Boronates	R-B(MIDA)	Bench-stable and compatible with chromatography.[2] Allows for slow release of the boronic acid.[2]	Requires an extra deprotection step. Overall reaction sequence is longer.	Pd catalyst, base, often requires an initial deprotection step.[2]

Table 1: Comparison of Kinetic and Practical Aspects of Different Organoboron Reagents.

Experimental Design for Kinetic Analysis

A robust kinetic analysis is the cornerstone of understanding and optimizing any chemical reaction. For 9-BBN-Bn coupling reactions, several techniques can be employed to monitor reaction progress and determine rate laws.

Methodologies for Kinetic Monitoring

Real-time monitoring of reaction kinetics provides invaluable insights into the dynamic processes occurring in the reaction vessel.[10] Techniques such as gas chromatography (GC), high-performance liquid chromatography (HPLC), and in-situ spectroscopic methods (e.g., NMR, IR) are commonly used.[11][12][13] The choice of method depends on the specific reaction and the available instrumentation. Automated reaction monitoring platforms can significantly enhance the reproducibility and data density of kinetic studies.[10]

Caption: A typical experimental workflow for the kinetic analysis of a cross-coupling reaction.

A Validating Protocol: Initial Rate Analysis

The method of initial rates is a powerful technique for determining the rate law of a reaction. By systematically varying the initial concentration of each reactant while keeping the others constant, the order of the reaction with respect to each component can be determined.

Step-by-Step Protocol for Initial Rate Analysis of a 9-BBN-Bn Coupling:

• Stock Solution Preparation: Prepare stock solutions of the aryl halide, Bn-9-BBN, palladium catalyst, ligand, and base in the chosen solvent under an inert atmosphere.

• Reaction Setup: In a series of reaction vessels (e.g., a multi-well reaction block), add the appropriate volumes of the stock solutions to achieve the desired initial concentrations for each experiment.[14] Ensure the total volume is constant across all experiments.

• Initiation and Sampling: Initiate the reactions simultaneously, typically by adding the catalyst solution last or by heating the reaction block to the desired temperature.[14] At predetermined time intervals, withdraw an aliquot from each reaction and quench it immediately (e.g., by adding a solution of a strong acid or a suitable trapping agent).

• Analysis: Analyze the quenched aliquots using a calibrated analytical technique (e.g., GC-FID or HPLC) to determine the concentration of the product or the disappearance of a reactant.[13][15]

• Data Processing: For each experiment, plot the concentration of the product versus time. The initial rate is the slope of the initial linear portion of this curve.

• Rate Law Determination: By comparing the initial rates from experiments where the concentration of a single reactant was varied, determine the reaction order with respect to that reactant. The overall rate law can then be assembled.

Causality in Experimental Choices: Why These Conditions?

The choice of reaction conditions is not arbitrary; each parameter is selected to probe specific aspects of the reaction mechanism and kinetics.

• Inert Atmosphere: Palladium catalysts, particularly in their Pd(0) active state, are sensitive to oxidation by air.[9] Performing the reaction under an inert atmosphere of nitrogen or argon is crucial to prevent catalyst deactivation and ensure reproducible kinetic data.

• Solvent: The polarity and coordinating ability of the solvent can influence the rates of all elementary steps in the catalytic cycle.[15] Aprotic solvents like THF and toluene are commonly used for 9-BBN couplings.

• Temperature: The reaction rate is highly dependent on temperature. Kinetic studies are typically performed at a constant, controlled temperature to ensure that the determined rate constants are meaningful.[14]

• Ligand: The phosphine ligand plays a critical role in stabilizing the palladium catalyst and modulating its reactivity.[15] The steric and electronic properties of the ligand can significantly affect the rates of oxidative addition and reductive elimination.[15]

Concluding Insights for the Bench Scientist

The kinetic analysis of 9-BBN-Bn coupling reactions provides a deeper understanding of the factors that govern their efficiency and selectivity. By employing rigorous experimental techniques and carefully considering the interplay of various reaction parameters, researchers can optimize existing protocols and rationally design new catalytic systems. While B-alkyl-9-BBN reagents offer a powerful solution for sp³-sp² couplings, a comparative understanding of their kinetic profile against other organoboron reagents is essential for selecting the optimal tool for a given synthetic challenge. The methodologies and insights presented in this guide are intended to empower researchers to confidently navigate the kinetic landscape of these important transformations.

References

• Brown, H. C., & Knights, E. F. (1980). Hydroboration Kinetics: Unusual Kinetics for the Reaction of 9-borabicyclo[3.3.1]nonane With Representative Alkenes. Proceedings of the National Academy of Sciences, 77(2), 698-702. [Link]

• Fürstner, A. (2012). Suzuki Reactions of Extended Scope: The “9-MeO-9-BBN Variant” as a Complementary Format for Cross-Coupling. Chemical Communications, 48(15), 2055-2070. [Link]

• Gérardy, R., et al. (2023). Chemometric tools for kinetic investigations of a homogeneously catalysed Sonogashira cross-coupling reaction in flow. Reaction Chemistry & Engineering. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. Harvard University. [Link]

• Yoneda Labs. (2023). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Bakos, J., & Török, B. (2019). Recent Advances in Metal-Catalyzed Alkyl–Boron (C(sp³)–C(sp²)) Suzuki-Miyaura Cross-Couplings. Catalysts, 9(11), 934. [Link]

• LibreTexts. (2023). Suzuki coupling. Chemistry LibreTexts. [Link]

• LibreTexts. (2024). Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• de Souza, B. E. M., et al. (2023). Exploring the Dynamics of Suzuki–Miyaura Cross-Coupling Reactions via Single-Molecule Fluorescence Microscopy: Catalytic Efficiency from SM-TOF Measurements. The Journal of Physical Chemistry C, 127(8), 4053-4062. [Link]

• Singh, R., et al. (2020). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. [Link]

• Mkhize, S. Z., et al. (2023). Application of statistical design of experiment to identify key factors in cross coupling reactions. Scientific Reports, 13(1), 1-13. [Link]

• Miyaura, N., & Suzuki, A. (2004). Organoborane coupling reactions (Suzuki coupling). Proceedings of the Japan Academy, Series B, 80(8), 359-371. [Link]

• Wikipedia. (2024). Suzuki reaction. [Link]

• Malig, T. C. (2020). Mechanistic study of Suzuki-Miyaura cross-coupling reactions via real-time monitoring. Doctoral dissertation, University of California, Berkeley. [Link]

• Macmillan Group. (2005). B-Alkyl Suzuki Couplings. Princeton University. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. Angewandte Chemie International Edition, 46(29), 5555-5558. [Link]

• Le, K. A., & Varela-Ramírez, A. (2018). 9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane. American Journal of Undergraduate Research, 15(2), 53-62. [Link]

• Ananikov, V. P., et al. (2021). Kinetic Aspects of Suzuki Cross-Coupling Using Ligandless Pd Nanoparticles Embedded in Aromatic Polymeric Matrix. Catalysts, 11(10), 1205. [Link]

• Gemoets, H. P. L., et al. (2016). Schematic representation of the flow generation of 9-BBN coupled to the hydroboration–oxidation sequence of (R)-3. Green Chemistry, 18(11), 3159-3163. [Link]

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comparing 9-Benzyl-9-borabicyclo[3.3.1]nonane to other benzylboron reagents

An In-Depth Comparative Guide to 9-Benzyl-9-borabicyclo[3.3.1]nonane and Other Benzylboron Reagents

Introduction: The Role of Benzylboron Reagents in Modern Synthesis

In the landscape of synthetic organic chemistry, the formation of carbon-carbon bonds remains a cornerstone of molecular construction. The Suzuki-Miyaura cross-coupling reaction stands as a preeminent tool for this purpose, valued for its mild conditions and remarkable functional group tolerance.[1][2] Central to this transformation is the organoboron reagent. While aryl and vinylboronic acids have been extensively utilized, their benzylic counterparts present a unique set of challenges and opportunities. Benzylboron reagents are pivotal for synthesizing methylene-linked biaryl structures, which are common motifs in pharmacologically active compounds.[3][4]

This guide provides a comprehensive comparison of 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-benzyl-9-BBN) with other prevalent benzylboron reagents, including benzylboronic acids and their esters. We will delve into the nuances of their stability, reactivity, and synthetic utility, supported by experimental data, to offer researchers and drug development professionals a clear rationale for reagent selection.

Understanding 9-Benzyl-9-borabicyclo[3.3.1]nonane (B-benzyl-9-BBN)

9-Borabicyclo[3.3.1]nonane (9-BBN) is a hydroboration reagent distinguished by its rigid bicyclic structure.[5] Unlike many other dialkylboranes that must be prepared fresh, 9-BBN is a commercially available crystalline solid with exceptional thermal stability; it can be heated to 200°C under nitrogen without loss of activity.[6][7][8] This stability is conferred by its dimeric, hydride-bridged structure.[9][10]

The benzyl derivative, B-benzyl-9-BBN, inherits this structural stability, making it a robust and reliable reagent. It is typically prepared via the hydroboration of an appropriate precursor or through the reaction of 9-BBN with a benzylating agent. Its primary application lies in palladium-catalyzed cross-coupling reactions, where it serves as a nucleophilic partner to introduce a benzyl group.[3][5]

Comparative Analysis of Benzylboron Reagents

The choice of a benzylboron reagent is a critical decision that impacts reaction efficiency, handling, and overall synthetic strategy. Below, we compare B-benzyl-9-BBN to its main alternatives.

Stability and Handling

• B-benzyl-9-BBN: Possesses superior stability. The 9-BBN cage sterically protects the boron center, contributing to its notable thermal robustness and relative insensitivity to air compared to many other organoboranes.[7][8] While sensitive to water, solid 9-BBN dimer can be handled in the air for short periods without significant degradation.[11]

• Benzylboronic Acids: These are often crystalline solids but are prone to protodeboronation, especially under acidic or basic conditions, and can undergo dehydration to form boroxines. Their stability can be variable, often requiring careful storage.

• Benzylboronic Esters (e.g., Pinacol Esters): Generally more stable and less prone to protodeboronation than the corresponding boronic acids.[12] They are readily purified by chromatography and are often preferred for their ease of handling and storage. However, they are typically less reactive than boronic acids.[13][14]

Reactivity in Suzuki-Miyaura Cross-Coupling

The efficacy of a boron reagent in the Suzuki-Miyaura catalytic cycle is largely dependent on the rate of the transmetalation step.

• B-benzyl-9-BBN: Has proven to be a highly effective coupling partner. It successfully couples with a wide range of aryl and heteroaryl electrophiles, including challenging substrates like chlorides, bromides, and triflates.[3] The reaction proceeds efficiently with various palladium catalysts and ligands, such as Pd(PPh₃)₄ or Pd(OAc)₂/SPhos.[3]

• Benzylboronic Acids: Generally exhibit high reactivity, often considered more reactive than their ester counterparts due to the electronic properties of the hydroxyl groups on the boron atom.[13] This high reactivity can sometimes lead to side reactions, such as homocoupling.

• Benzylboronic Esters: Their reduced reactivity compared to boronic acids can be an advantage, minimizing side reactions.[12] However, this can also necessitate more forcing reaction conditions (higher temperatures, stronger bases, or more active catalysts) to achieve efficient coupling.[14]

Atom Economy and Stoichiometry

A significant consideration in process chemistry is atom economy.

• B-benzyl-9-BBN: This is the primary drawback of 9-BBN derivatives. The bicyclo[3.3.1]nonane framework is a "dummy" ligand that is not incorporated into the final product, leading to poor atom economy.[4] Furthermore, some protocols have reported the need for two equivalents of the reagent to achieve high yields.[4]

• Benzylboronic Acids and Esters: These reagents offer superior atom economy as the non-transferable groups (hydroxyls or a pinacol moiety) have a much lower molecular weight than the 9-BBN cage.

Data-Driven Performance Comparison

The following table summarizes representative yields for the Suzuki-Miyaura coupling of different benzylboron reagents with various aryl halides, demonstrating the high efficiency of B-benzyl-9-BBN.

Benzylboron Reagent	Coupling Partner	Catalyst System	Base	Yield (%)	Reference
B-benzyl-9-BBN	4-Bromobenzonitrile	Pd(OAc)₂ / SPhos	K₃PO₄	95	[3]
B-benzyl-9-BBN	4-Chlorotoluene	Pd(OAc)₂ / SPhos	K₃PO₄	98	[3]
B-benzyl-9-BBN	1-Bromo-4-(trifluoromethyl)benzene	Pd(PPh₃)₄	K₃PO₄	91	[3]
B-benzyl-9-BBN	2-Bromopyridine	Pd(PPh₃)₄	K₃PO₄	85	[3]
Benzylboronic Acid	4-Iodoanisole	Pd(PPh₃)₄	Na₂CO₃	92	Typical
Benzylboronic Pinacol Ester	4-Iodobenzonitrile	PdCl₂(dppf)	K₂CO₃	88	Typical

Note: "Typical" yields are representative values from the general literature on Suzuki-Miyaura couplings and may not reflect optimized conditions.

Experimental Protocols and Visualizations

To provide a practical context, we outline a standard protocol for a Suzuki-Miyaura coupling using B-benzyl-9-BBN and visualize the key scientific concepts.

Diagram: Suzuki-Miyaura Catalytic Cycle

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Protocol: Palladium-Catalyzed Cross-Coupling of B-benzyl-9-BBN with an Aryl Bromide

This protocol is adapted from established procedures for coupling B-alkyl-9-BBN derivatives.[3][15]

Materials:

• Aryl bromide (1.0 equiv)

• B-benzyl-9-BBN (1.2 equiv)

• Palladium catalyst (e.g., Pd(OAc)₂ (2 mol%) with SPhos (4 mol%))

• Base (e.g., K₃PO₄, 3.0 equiv)

• Anhydrous solvent (e.g., THF or Toluene)

Procedure:

• Inert Atmosphere Setup: To a dry Schlenk flask equipped with a magnetic stir bar, add the aryl bromide, palladium catalyst, ligand, and base.

• Reagent Addition: Evacuate the flask and backfill with an inert gas (e.g., Argon or Nitrogen). This cycle should be repeated three times.

• Add the anhydrous solvent via syringe, followed by the solution of B-benzyl-9-BBN.

• Reaction: Heat the reaction mixture to the desired temperature (e.g., 80-110 °C) and stir for the required time (typically 4-24 hours), monitoring by TLC or GC-MS.

• Workup: Cool the reaction to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product is then purified by flash column chromatography on silica gel.

Diagram: Experimental Workflow

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Conclusion and Recommendations

9-Benzyl-9-borabicyclo[3.3.1]nonane stands out as a highly effective and robust reagent for introducing benzyl groups via Suzuki-Miyaura cross-coupling. Its primary advantages are its exceptional stability and high reactivity, which enable the coupling of a broad range of substrates, including less reactive aryl chlorides, often in high yields.[3]

However, its application must be weighed against its significant drawback: poor atom economy.[4] For large-scale synthesis where cost and waste are critical factors, benzylboronic acids or their pinacol esters may be more suitable alternatives, despite their potential challenges in stability and reactivity.

Choose B-benzyl-9-BBN when:

• High reactivity and reliability are paramount.

• Coupling with challenging substrates (e.g., aryl chlorides or sterically hindered partners) is required.

• Small to medium-scale synthesis is being performed where atom economy is not the primary concern.

Consider benzylboronic acids or esters when:

• Atom economy and scalability are critical.

• Milder reaction conditions are sufficient for the desired transformation.

• The substrate is a more reactive aryl iodide or bromide.

Ultimately, the optimal choice of benzylboron reagent depends on a careful analysis of the specific synthetic challenge, balancing the need for reactivity and reliability with considerations of cost, stability, and atom economy.

References

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• Miyaura, N. (2011). PALLADIUM(0)-CATALYZED REACTION OF 9-ALKYL-9-BORABICYCLO[3.3.1]NONANE WITH 1-BROMO-1-PHENYLTHIOETHENE: 4-(3-CYCLOHEXENYL)-2-PHENYLTHIO-1-BUTENE. Organic Syntheses, 88, 207. [Link]

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• ResearchGate. (n.d.). Synthetic applications. Bn=benzyl; 9‐BBN=9‐borabicyclo[3.3.1]nonane. Retrieved from [Link]

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• Köster, R. (1991). An outline of the chemistry of bis(9-borabicyclo[3.3.1]nonane). Pure and Applied Chemistry, 63(3), 387–394. [Link]

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• Miles, D. H., & Moseley, C. G. (2005). 9-Borobicyclo[3.3.1]nonane-Catalyzed Hydroboration of Terminal Aromatic Alkynes with Pinacolborane. American Journal of Undergraduate Research, 4(2), 1-6. [Link]

• Chong, E., & Srebnik, M. (2022). Reactions of Benzylboronate Nucleophiles. Molecules, 27(19), 6598. [Link]

• Ramachandran, P. V., & Gong, B. (2001). Aminoborohydrides. 13. facile reduction of N-alkyl lactams with 9- borabicyclo[3.3.1]nonane (9-BBN). ARKIVOC, 2001(4), 59-75. [Link]

• Cativiela, C., et al. (2011). Using the 9-BBN Group as a Transient Protective Group for the Functionalization of Reactive Chains of α-Amino Acids. Revista de la Sociedad Química de México, 55(2), 108-115. [Link]

• Piers, W. E., et al. (2016). 9-Borabicyclo[3.3.l]nonane-induced Friedel–Crafts benzylation of arenes with benzyl fluorides. Chemical Communications, 52(80), 11931-11934. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Brown, H. C., & Carlson, B. A. (1973). bicyclo[3.3.1]nonan-9-one. Organic Syntheses, 53, 11. [Link]

• Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443. [Link]

• Organic Chemistry Portal. (n.d.). 9-Borabicyclo[3.3.1]nonane, 9-BBN. Retrieved from [Link]

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• Durand, J., et al. (2003). Electrosynthesis of Benzylboronic Acids and Esters. European Journal of Organic Chemistry, 2003(18), 3639-3644. [Link]

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A Researcher's Guide to the Computational Modeling of 9-Benzyl-9-borabicyclo[3.3.1]nonane Transition States

This guide provides a comprehensive comparison of computational methodologies for modeling the transition states of 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn). As a versatile reagent in organic synthesis, understanding the transition states of its reactions is paramount for predicting reactivity, selectivity, and for the rational design of novel synthetic routes. This document is intended for researchers, scientists, and drug development professionals with an interest in applying computational chemistry to organoborane systems.

Introduction: The Significance of 9-BBN-Bn in Synthesis and the Role of Computational Modeling

9-Borabicyclo[3.3.1]nonane (9-BBN) is a widely used hydroborating agent, prized for its high regioselectivity and stereoselectivity, which are largely dictated by its sterically demanding bicyclic structure.[1][2] The benzyl derivative, 9-Benzyl-9-BBN (9-BBN-Bn), extends the synthetic utility of the 9-BBN scaffold beyond hydroboration. The benzyl group can participate in various carbon-carbon bond-forming reactions, making 9-BBN-Bn a valuable intermediate in the synthesis of complex organic molecules.

The transition states of reactions involving 9-BBN-Bn are fleeting, high-energy structures that are challenging to probe experimentally. Computational modeling, particularly Density Functional Theory (DFT), has emerged as a powerful tool to elucidate the geometries, energies, and electronic structures of these transient species.[3] By accurately modeling transition states, we can gain deep insights into reaction mechanisms, understand the origins of selectivity, and predict the impact of substrate and reagent modifications on reaction outcomes.

This guide will compare and contrast different computational approaches for modeling 9-BBN-Bn transition states, provide a recommended "best-practice" protocol, and discuss the critical importance of validating computational results against experimental data.

Comparing Computational Methodologies for 9-BBN-Bn Transition State Modeling

The accuracy of a computational model is fundamentally dependent on the chosen level of theory and basis set. For organoborane systems, a careful selection is necessary to balance computational cost with predictive accuracy.

Density Functional Theory (DFT) Functionals

DFT is the workhorse of modern computational chemistry for medium to large-sized molecules. The choice of the exchange-correlation functional is critical. For reactions involving main-group elements like boron, several families of functionals have shown promise.

Functional Family	Representative Functionals	Strengths for Organoborane Chemistry	Considerations
Hybrid GGA	B3LYP, PBE0	A good starting point, widely used and benchmarked for a variety of organic reactions.[4]	May not adequately capture dispersion interactions, which can be important in sterically crowded transition states.
Meta-Hybrid GGA	M06-2X, M06	Generally provide improved accuracy for thermochemistry and kinetics of main-group elements. Often a good choice for transition state energies.[3]	Can be more computationally expensive than standard hybrid GGAs.
Range-Separated Hybrid	CAM-B3LYP, ωB97X-D	Excel at describing systems with charge-transfer character and can provide more accurate descriptions of non-covalent interactions.[5][6][7]	May require careful benchmarking for the specific reaction type.

Recommendation: For general-purpose modeling of 9-BBN-Bn transition states, the M06-2X functional is a robust choice, offering a good balance of accuracy for both thermochemistry and barrier heights. For reactions where long-range dispersion interactions are expected to be significant, ωB97X-D is an excellent alternative. While B3LYP is a common starting point, it is advisable to benchmark its results against a meta-hybrid or range-separated functional.

Basis Sets

The basis set describes the atomic orbitals used in the calculation. A larger, more flexible basis set will generally yield more accurate results at a higher computational cost.

Basis Set Family	Representative Basis Sets	Description
Pople Style	6-31G(d), 6-31+G(d,p), 6-311++G(d,p)	Widely used and computationally efficient. The addition of polarization functions (d,p) and diffuse functions (+) is crucial for accurate descriptions of bonding and non-covalent interactions.[4]
Dunning's Correlation Consistent	cc-pVDZ, cc-pVTZ, aug-cc-pVTZ	Designed for systematic convergence towards the complete basis set limit. The "aug-" prefix indicates the addition of diffuse functions.

Recommendation: A triple-zeta quality basis set with polarization and diffuse functions, such as 6-311++G(d,p) or cc-pVTZ , is recommended for obtaining reliable geometries and energies for 9-BBN-Bn transition states. For initial explorations, a double-zeta basis set like 6-31+G(d,p) can be used.

A "Best-Practice" Protocol for Modeling 9-BBN-Bn Transition States

The following protocol outlines a robust workflow for locating and characterizing transition states of reactions involving 9-BBN-Bn. This workflow is designed to be self-validating at each step.

Step-by-Step Computational Workflow

• Reactant and Product Optimization:

  • Construct the 3D structures of the reactants and products.

  • Perform a geometry optimization and frequency calculation for each species using a reliable level of theory (e.g., M06-2X/6-311++G(d,p)).

  • Confirm that the optimized structures have no imaginary frequencies, indicating they are true minima on the potential energy surface.

• Initial Transition State Guess:

  • Generate an initial guess for the transition state geometry. This can be done by:

    • Manually modifying the geometry of the reactant or product towards the expected transition state.

    • Using a linear or quadratic synchronous transit (LST/QST) method, such as QST2 in Gaussian, which requires both the reactant and product structures.

• Transition State Optimization:

  • Optimize the initial guess to a first-order saddle point using a transition state search algorithm (e.g., opt=(ts,calcfc,noeigen) in Gaussian).

  • The calcfc keyword requests the calculation of force constants at the first step, which can improve convergence.

• Transition State Verification:

  • Perform a frequency calculation on the optimized transition state structure.

  • A true transition state will have exactly one imaginary frequency corresponding to the motion along the reaction coordinate (i.e., the bond-forming and bond-breaking processes).

• Intrinsic Reaction Coordinate (IRC) Calculation:

  • Perform an IRC calculation starting from the verified transition state.

  • This calculation traces the reaction path downhill from the transition state to the corresponding reactants and products.

  • Successful convergence of the IRC to the pre-optimized reactant and product minima confirms that the located transition state connects the desired species.

Visualization of the Computational Workflow

Caption: A typical workflow for locating and validating a transition state using computational methods.

Validation of Computational Models Against Experimental Data

A computational model, no matter how sophisticated, must be validated against experimental reality. For reactions involving 9-BBN-Bn, several experimental observables can be used to benchmark the accuracy of the calculated transition state energies.

Kinetic Data

The kinetics of hydroboration reactions with 9-BBN have been studied for various alkenes.[8] The reaction rate is often dependent on the dissociation of the 9-BBN dimer, especially with more reactive alkenes.[8] For less reactive alkenes, the reaction of the monomer with the alkene becomes the rate-determining step.[8] Calculated activation energies (ΔG‡) from transition state theory can be compared with experimentally derived activation energies from Arrhenius plots.

Regio- and Stereoselectivity

9-BBN is known for its exceptional regioselectivity, favoring the anti-Markovnikov product.[1] The relative energies of the transition states leading to different regio- or stereoisomers can be calculated and compared to the experimentally observed product ratios using the following relationship derived from transition state theory:

ΔΔG‡ = -RT ln(k₁/k₂)

where ΔΔG‡ is the difference in the free energies of activation for the two competing pathways, R is the gas constant, T is the temperature, and k₁/k₂ is the ratio of the rate constants, which is proportional to the product ratio.

Reaction Type	Experimental Observable	Computational Metric for Comparison
Hydroboration	Reaction Rate	Calculated Activation Free Energy (ΔG‡)
Hydroboration	Regioisomer Ratio	Difference in Transition State Free Energies (ΔΔG‡)
Asymmetric Reactions	Enantiomeric Excess (ee)	Difference in Transition State Free Energies (ΔΔG‡)

Conclusion

The computational modeling of 9-Benzyl-9-borabicyclo[3.3.1]nonane transition states offers a powerful avenue for understanding and predicting the behavior of this versatile reagent. By employing a robust computational methodology, such as DFT with a meta-hybrid or range-separated functional and a triple-zeta basis set, researchers can gain valuable insights into reaction mechanisms and the origins of selectivity. The "best-practice" protocol outlined in this guide provides a systematic and self-validating approach to locating and characterizing transition states. Crucially, the validation of computational results against experimental kinetic and selectivity data is essential for establishing the predictive power of the models. As computational resources continue to grow, we anticipate that these in silico investigations will play an increasingly integral role in the discovery and development of new synthetic methodologies.

References

• DFT-calculated ground-state reaction pathway for the formation of 9-Me... - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

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• Brown, H. C., Chandrasekharan, J., & Wang, K. K. (1980). Hydroboration kinetics: unusual kinetics for the reaction of 9-borabicyclo[3.3.1]nonane with representative alkenes. Proceedings of the National Academy of Sciences, 77(2), 698-702.

• (a) Computational study of the reaction mechanism. (b) Computational... - ResearchGate. (n.d.). Retrieved January 16, 2026, from [Link]

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Navigating the Borylation Landscape: A Senior Application Scientist's Guide to Cost-Effective Alternatives for 9-Benzyl-9-borabicyclo[3.3.1]nonane

For researchers, scientists, and professionals in drug development, the selection of appropriate reagents is a critical decision that balances performance with economic viability. 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) is a highly effective and selective reagent in hydroboration and subsequent cross-coupling reactions. However, its cost can be a significant factor in large-scale synthesis and methods development. This guide provides an in-depth comparison of cost-effective alternatives to 9-BBN-Bn, offering a technical analysis of their performance supported by experimental data to inform your research and development endeavors.

The Incumbent: Understanding 9-Benzyl-9-BBN

9-BBN-Bn, a derivative of 9-borabicyclo[3.3.1]nonane, is prized for its high regioselectivity in the hydroboration of alkenes and alkynes, predominantly affording the anti-Markovnikov product. This selectivity is attributed to the steric bulk of the bicyclic framework. The resulting B-benzyl group can then participate in various palladium-catalyzed cross-coupling reactions. While its performance is undisputed, the multi-step synthesis and purification of this reagent contribute to its relatively high cost, prompting the exploration of more economical alternatives.

Stoichiometric Borane Reagents: A Comparative Analysis

Simpler, more accessible borane reagents like catecholborane and pinacolborane present themselves as immediate alternatives. Their cost-effectiveness is a primary advantage, though their performance characteristics differ from 9-BBN-Bn.

Catecholborane: The Reactive Precursor

Catecholborane is a readily available and relatively inexpensive hydroborating agent. It is generally more reactive than 9-BBN and can hydroborate a wide range of unsaturated compounds. However, this increased reactivity can sometimes lead to lower regioselectivity compared to the sterically hindered 9-BBN. Furthermore, the resulting catecholboronate esters can be sensitive to air and moisture, which can complicate purification and handling.

Pinacolborane (HBpin): The Stable Workhorse

Pinacolborane is another economically attractive alternative, offering greater stability compared to catecholborane. The resulting pinacolboronate esters are generally robust and easily purified by chromatography. A significant drawback of pinacolborane is its lower reactivity, often requiring higher temperatures or catalytic activation to achieve efficient hydroboration, especially with less reactive alkenes.[1]

Performance Snapshot: Stoichiometric Reagents

Reagent	Relative Cost	Reactivity	Regioselectivity	Stability of Boronate Ester	Key Considerations
9-BBN-Bn	High	Moderate	Excellent	Moderate	High cost, excellent selectivity
Catecholborane	Low	High	Good to Moderate	Moderate	Moisture sensitive, can be less selective
Pinacolborane	Low	Low	Good	High	Often requires catalysis or harsher conditions

The Catalytic Revolution: Shifting the Economic Paradigm

A major advancement in borylation chemistry has been the development of catalytic methods. These approaches utilize a substoichiometric amount of a transition metal catalyst to facilitate the borylation of C-H bonds or the hydroboration of unsaturated compounds using a cost-effective boron source, typically pinacolborane. This strategy significantly reduces the overall cost of the transformation by minimizing the use of expensive reagents.

Nickel-Catalyzed Borylation: An Economical Powerhouse

Nickel catalysis has emerged as a powerful and cost-effective method for various borylation reactions.[2][3][4][5] Inexpensive and earth-abundant nickel catalysts can effectively mediate the hydroboration of alkenes and alkynes with pinacolborane, often with high efficiency and selectivity.

Caption: Generalized workflow for nickel-catalyzed hydroboration.

Iridium-Catalyzed C-H Borylation: A Paradigm of Efficiency

Iridium-catalyzed C-H borylation represents a highly atom-economical approach, directly converting C-H bonds into C-B bonds.[6][7][8] This method bypasses the need for pre-functionalized substrates and utilizes inexpensive borane sources. While iridium catalysts can be more expensive than their nickel counterparts, their high turnover numbers and exceptional efficiency often translate to a lower overall process cost, particularly in the context of complex molecule synthesis.

Caption: Simplified catalytic cycle for iridium-catalyzed C-H borylation.

Terpene-Derived Boranes: A Green and Economical Frontier

Recent research has focused on the development of cost-effective and potentially chiral borane reagents derived from abundant natural products like terpenes.[9] Readily available terpenes such as limonene and α-pinene can be converted into borabicyclo-type structures analogous to 9-BBN. These bio-derived reagents offer the promise of lower cost and a reduced environmental footprint. While still an emerging area, the initial results are promising, demonstrating comparable reactivity and selectivity to traditional boranes in some applications.

Experimental Comparison: Hydroboration of Styrene

To provide a tangible comparison, let's consider the hydroboration of a common substrate, styrene. The regioselectivity (formation of the anti-Markovnikov product, 2-phenylethanol, versus the Markovnikov product, 1-phenylethanol) is a key performance indicator.

Reagent/System	Conditions	Yield (%)	Regioselectivity (anti-M:M)	Reference
9-BBN	THF, 0 °C to RT	>95	>99:1	[10]
Catecholborane	Neat, 100 °C	~90	80:20	[11]
Pinacolborane	Neat, 100 °C	Low (without catalyst)	-	[1]
Pinacolborane / Ni Catalyst	RT	High	>95:5	[2]

Note: Yields and selectivities are approximate and can vary based on specific reaction conditions.

Experimental Protocols

General Procedure for Hydroboration with 9-BBN

A solution of the alkene (1.0 mmol) in anhydrous THF (5 mL) is cooled to 0 °C under an inert atmosphere. A solution of 9-BBN (1.1 mmol) in THF is added dropwise. The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours. The reaction is then quenched by the slow addition of water, followed by oxidation with aqueous sodium hydroxide and hydrogen peroxide.

General Procedure for Catalytic Hydroboration with Pinacolborane and a Nickel Catalyst

In a glovebox, a vial is charged with the nickel catalyst (e.g., Ni(cod)₂), a phosphine ligand, the alkene (1.0 mmol), and pinacolborane (1.2 mmol) in an appropriate solvent (e.g., THF). The vial is sealed and stirred at room temperature for the specified time. Upon completion, the reaction mixture is concentrated and the residue is purified by column chromatography.

Conclusion and Future Outlook

While 9-Benzyl-9-borabicyclo[3.3.1]nonane remains a valuable tool for achieving high selectivity in hydroboration reactions, a range of cost-effective alternatives are now available to the modern synthetic chemist. For stoichiometric applications, catecholborane and pinacolborane offer significant cost savings, with the choice between them depending on the required reactivity and the stability of the desired boronate ester.

The most profound shift in the economic landscape of borylation comes from the adoption of catalytic methods. Nickel and iridium-catalyzed reactions, utilizing inexpensive boron sources like pinacolborane, provide highly efficient and selective transformations at a fraction of the cost of stoichiometric processes. Furthermore, the development of sustainable, terpene-derived boranes holds exciting promise for the future of green and economical synthesis.

Ultimately, the optimal choice of reagent or catalytic system will depend on the specific requirements of the target molecule, the scale of the reaction, and the economic constraints of the project. By carefully considering the performance data and cost implications outlined in this guide, researchers can make informed decisions to advance their synthetic endeavors in a both scientifically sound and economically prudent manner.

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A Senior Application Scientist's Guide to Enantioselective Applications of Chiral 9-BBN Derivatives

For researchers, scientists, and professionals in drug development, the quest for enantiomerically pure compounds is a cornerstone of modern organic synthesis. Among the arsenal of chiral reagents, 9-borabicyclo[3.3.1]nonane (9-BBN) has emerged as a versatile scaffold for the development of highly effective chiral derivatives. This guide provides an in-depth comparison of the enantioselective applications of these derivatives, offering experimental data, mechanistic insights, and detailed protocols to inform your synthetic strategies.

While 9-BBN itself is an achiral hydroborating agent, its rigid bicyclic structure provides an excellent framework for the introduction of chirality. The most common approach involves the hydroboration of readily available chiral terpenes, such as α-pinene, to generate chiral B-alkyl-9-BBN derivatives. These reagents have proven to be powerful tools for a range of asymmetric transformations, including the reduction of prochiral ketones, enantioselective hydroboration of alkenes, and stereoselective aldol reactions.

The Workhorse of Asymmetric Reduction: A Comparative Analysis

One of the most well-established applications of chiral 9-BBN derivatives is the enantioselective reduction of prochiral ketones to chiral secondary alcohols. This transformation is of paramount importance in the synthesis of pharmaceuticals and other biologically active molecules. Two of the most prominent terpene-derived 9-BBN reagents in this field are Alpine-Borane® (derived from α-pinene) and B-chlorodiisopinocampheylborane (DIP-Chloride™) .

Mechanism of Asymmetric Reduction

The enantioselectivity of these reductions stems from a highly organized, boat-like six-membered transition state. The ketone coordinates to the Lewis acidic boron atom, followed by the transfer of a hydride from the isopinocampheyl ligand to the carbonyl carbon. The steric bulk of the pinene-derived ligands effectively shields one face of the ketone, leading to the preferential formation of one enantiomer of the alcohol.[1]

Synthesis of (S)-Alpine-Borane.

Materials:

• A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet.

• (+)-α-Pinene (high enantiomeric purity)

• 9-BBN dimer

• Anhydrous tetrahydrofuran (THF)

Procedure:

• Under a nitrogen atmosphere, dissolve the 9-BBN dimer in anhydrous THF in the reaction flask.

• Slowly add a stoichiometric amount of (+)-α-pinene to the 9-BBN solution at room temperature with stirring.

• Continue stirring the mixture at room temperature for 4 hours to ensure complete reaction.

• The resulting solution of (S)-Alpine-Borane is typically used directly for subsequent reactions.

Asymmetric Reduction of Acetophenone with (-)-DIP-Chloride

Materials:

• A flame-dried, two-necked round-bottom flask with a magnetic stir bar and a nitrogen inlet.

• (-)-DIP-Chloride

• Acetophenone

• Anhydrous diethyl ether or THF

• Diethanolamine

Procedure:

• Under a nitrogen atmosphere, dissolve (-)-DIP-Chloride in anhydrous diethyl ether or THF in the reaction flask and cool the solution to 0°C.

• Slowly add a solution of acetophenone in the same solvent to the cooled (-)-DIP-Chloride solution.

• Stir the reaction mixture at 0°C for 2-4 hours. Monitor the reaction progress by TLC or GC.

• Upon completion, quench the reaction by the slow addition of diethanolamine to precipitate the boron species.

• Filter the mixture and concentrate the filtrate under reduced pressure.

• Purify the resulting (R)-1-phenylethanol by column chromatography or distillation.

Asymmetric Hydroboration of Alkenes

Chiral 9-BBN derivatives, particularly those derived from α-pinene (diisopinocampheylborane, Ipc₂BH, and monoisopinocampheylborane, IpcBH₂), are also effective reagents for the asymmetric hydroboration of prochiral alkenes. This reaction provides a powerful method for the synthesis of chiral alcohols with anti-Markovnikov regioselectivity. [2] The stereochemical outcome of the hydroboration is dictated by the steric interactions between the bulky chiral borane and the substituents on the alkene in the four-membered transition state. While highly effective for certain classes of alkenes, the development of reagents for the challenging asymmetric hydroboration of 1,1-disubstituted alkenes is an ongoing area of research. [3]

Enantioselective Aldol Reactions

The utility of chiral 9-BBN derivatives extends to carbon-carbon bond-forming reactions, most notably the enantioselective aldol reaction. Chiral boron enolates, generated from ketones or esters using chiral B-triflates or B-chlorides derived from 9-BBN, react with aldehydes to produce β-hydroxy carbonyl compounds with high levels of stereocontrol. [4] The stereochemical outcome of the aldol reaction is governed by a closed, chair-like transition state, where the substituents on the enolate and the aldehyde adopt specific orientations to minimize steric interactions. The nature of the chiral ligands on the boron atom plays a crucial role in dictating the facial selectivity of the reaction. [5]

Asymmetric Diels-Alder Reactions

While less common, chiral Lewis acids derived from 9-BBN have been explored as catalysts for enantioselective Diels-Alder reactions. Chiral oxazaborolidines, which can be prepared from amino alcohols and borane sources, have shown promise in catalyzing the cycloaddition of dienes and dienophiles with high enantioselectivity. [6][7][8]The catalyst activates the dienophile by coordination and provides a chiral environment to control the approach of the diene.

Conclusion and Future Outlook

Chiral 9-BBN derivatives have established themselves as invaluable tools in asymmetric synthesis, offering high levels of enantioselectivity in a variety of important transformations. The ready availability of chiral terpenes as starting materials makes these reagents accessible and cost-effective. While stoichiometric applications have been the mainstay, the development of catalytic systems based on the 9-BBN framework is a promising avenue for future research, addressing the need for more sustainable and atom-economical synthetic methods. The continued exploration of new chiral ligands and reaction conditions will undoubtedly expand the scope and utility of these versatile reagents in the synthesis of complex, enantiomerically pure molecules.

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A Comparative Guide to Benzyl-Organoboron Reagents: 9-BBN-Bn vs. Benzylboronic Acids in Suzuki-Miyaura Cross-Coupling

For Researchers, Scientists, and Drug Development Professionals

In the landscape of palladium-catalyzed cross-coupling reactions, the formation of C(sp²)–C(sp³) bonds is a critical transformation for the synthesis of complex organic molecules, particularly in the pharmaceutical and materials science sectors. The Suzuki-Miyaura coupling stands out as a powerful tool for this purpose, with organoboron reagents playing a central role. This guide provides an in-depth comparison of two key classes of benzyl-organoboron reagents: B-benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) and benzylboronic acids. We will explore their relative reactivity, stability, and mechanistic nuances, supported by experimental data and detailed protocols, to empower researchers in making informed decisions for their synthetic strategies.

Introduction to Benzyl-Organoboron Reagents

The diarylmethane motif is a prevalent scaffold in numerous biologically active compounds and functional materials. The Suzuki-Miyaura reaction offers a versatile and highly functional group tolerant method for the synthesis of these structures by coupling a benzyl-organoboron reagent with an aryl halide or triflate.[1][2] The choice of the boron reagent is a critical parameter that significantly influences the reaction's efficiency, scope, and susceptibility to side reactions.

9-BBN-Bn , a trialkylborane, is prepared by the hydroboration of a suitable precursor with 9-borabicyclo[3.3.1]nonane (9-BBN). The bulky and structurally rigid 9-BBN moiety imparts unique stability and reactivity to the benzyl group.[3] In contrast, benzylboronic acids and their corresponding esters (e.g., pinacol esters) are another widely used class of reagents for introducing the benzyl group.[1] While often more readily available, their stability and reactivity profile differ significantly from their 9-BBN counterparts.

Structural and Stability Considerations

The inherent stability of the organoboron reagent is paramount for successful cross-coupling, as decomposition pathways can lead to reduced yields and the formation of unwanted byproducts.

B-Benzyl-9-BBN: Enhanced Stability through Structure

The 9-BBN cage is a robust and sterically hindered framework. Crystalline 9-BBN dimer is remarkably stable in air for brief periods, a unique feature among dialkylboranes.[4][5] While B-alkyl-9-BBN derivatives are more reactive towards oxygen than the parent 9-BBN hydride, they still benefit from the steric protection afforded by the bicyclic structure.[3] This steric bulk can also play a role in minimizing unwanted side reactions during the catalytic cycle. Solutions of 9-BBN and its derivatives are generally stable when stored under an inert atmosphere.[3]

Benzylboronic Acids: The Challenge of Protodeboronation

A significant drawback of benzylboronic acids is their susceptibility to protodeboronation , a side reaction where the carbon-boron bond is cleaved by a proton source (e.g., water, alcohols) to yield toluene.[6] This process is often promoted by the basic conditions and elevated temperatures typical of Suzuki-Miyaura couplings. The benzylic C(sp³)-B bond is particularly prone to this cleavage. To mitigate this issue, benzylboronic acids are often used as their more stable pinacol ester derivatives, which can undergo in situ hydrolysis to the active boronic acid under the reaction conditions.

Mechanistic Divergence in the Transmetalation Step

The key step where the organoboron reagent transfers its organic group to the palladium center, known as transmetalation, follows different pathways for 9-BBN-Bn and benzylboronic acids. This mechanistic difference is fundamental to understanding their reactivity profiles.

9-BBN-Bn: The "Boronate" Pathway

For trialkylboranes like 9-BBN-Bn, the presence of a base (e.g., NaOH, K₃PO₄) is crucial. The base activates the organoborane by forming a more nucleophilic tetracoordinate boronate "ate" complex, [Bn-9-BBN-OR]⁻. This activated species then readily undergoes transmetalation with the Ar-Pd(II)-X complex. Kinetic studies on related B-alkyl-9-BBN systems have shown that the reaction order is dependent on the aryl halide concentration, suggesting that oxidative addition is often the rate-determining step, while the transmetalation of the activated boronate is fast.[7][8]

Diagram: Transmetalation Pathway for 9-BBN-Bn

Caption: Activation of 9-BBN-Bn via boronate formation.

Benzylboronic Acids: The "Oxo-Palladium" and "Boronate" Pathways

For boronic acids, two primary transmetalation pathways are considered:

• The Boronate Pathway: Similar to 9-BBN-Bn, the boronic acid can react with a base to form a more nucleophilic boronate [BnB(OH)₃]⁻, which then reacts with the Ar-Pd(II)-X species.

• The Oxo-Palladium Pathway: Alternatively, the base can react with the palladium complex to form a more reactive Ar-Pd(II)-OH species. This hydroxo-palladium complex then reacts with the neutral boronic acid.

The dominant pathway is dependent on the specific reaction conditions, including the base, solvent, and the nature of the boronic acid.

Diagram: Competing Transmetalation Pathways for Benzylboronic Acid

Caption: Two possible transmetalation mechanisms for boronic acids.

Comparative Performance and Experimental Data

Feature	B-Benzyl-9-BBN	Benzylboronic Acid / Ester
Stability	Generally more stable, less prone to protodeboronation.[3]	Susceptible to protodeboronation, especially the free acid. Pinacol esters offer improved stability.[6]
Activation	Requires a base to form a reactive boronate "ate" complex.[7][8]	Can proceed via either a boronate or an oxo-palladium pathway, depending on conditions.
Atom Economy	Lower, as the 9-BBN moiety is a stoichiometric byproduct.[1]	Higher, as the byproducts are boric acid and water.
Handling	B-Alkyl-9-BBNs are oxygen-sensitive and typically handled as solutions under inert atmosphere.[3]	Benzylboronic acid and its pinacol ester are often crystalline solids that are easier to handle, though care must be taken to avoid moisture for the free acid.
Typical Yields	Generally good to excellent yields are reported for a range of aryl halides.	Yields can be high but are often more sensitive to reaction conditions and substrate scope due to the competing protodeboronation.[2]

Experimental Protocols

The following are representative, detailed experimental procedures for Suzuki-Miyaura cross-coupling reactions using both B-benzyl-9-BBN and a benzylboronic acid pinacol ester.

Protocol for Suzuki-Miyaura Coupling with B-Benzyl-9-BBN

This protocol is adapted from methodologies developed for the coupling of B-alkyl-9-BBN derivatives with aryl halides.

Reaction Scheme:

Ar-X + Bn-9-BBN ---[Pd catalyst, Base]---> Ar-Bn

Materials:

• Aryl halide (1.0 mmol)

• B-Benzyl-9-BBN solution (e.g., 0.5 M in THF, 1.2 mmol)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%)

• Base (e.g., K₃PO₄, 3.0 mmol)

• Solvent (e.g., Toluene/H₂O mixture)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add the aryl halide (1.0 mmol), palladium catalyst (3 mol%), and base (3.0 mmol).

• Add the solvent (e.g., 5 mL of toluene and 1 mL of water).

• Add the B-benzyl-9-BBN solution (1.2 mmol) dropwise via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and stir vigorously for the required time (monitor by TLC or GC/LC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Diagram: Experimental Workflow for 9-BBN-Bn Coupling

Caption: General workflow for Suzuki coupling with 9-BBN-Bn.

Protocol for Suzuki-Miyaura Coupling with Benzylboronic Acid Pinacol Ester

This protocol is a general procedure for the coupling of benzylboronic acid esters with aryl halides.

Reaction Scheme:

Ar-X + Bn-B(pin) ---[Pd catalyst, Base, H₂O]---> Ar-Bn

Materials:

• Aryl halide (1.0 mmol)

• Benzylboronic acid pinacol ester (1.2 mmol)

• Palladium catalyst (e.g., Pd(OAc)₂, 2 mol%)

• Ligand (e.g., SPhos, 4 mol%)

• Base (e.g., K₂CO₃, 2.0 mmol)

• Solvent (e.g., Dioxane/H₂O mixture)

Procedure:

• In a reaction vessel, combine the aryl halide (1.0 mmol), benzylboronic acid pinacol ester (1.2 mmol), palladium catalyst (2 mol%), ligand (4 mol%), and base (2.0 mmol).

• Evacuate and backfill the vessel with an inert gas three times.

• Add the degassed solvent system (e.g., 4 mL of dioxane and 1 mL of water) via syringe.

• Heat the mixture to the desired temperature (e.g., 90 °C) and stir until the starting material is consumed (monitor by TLC or GC/LC-MS).

• After cooling to room temperature, dilute the reaction mixture with water and extract with an organic solvent (e.g., diethyl ether).

• Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Filter and concentrate the solution in vacuo.

• Purify the residue by column chromatography on silica gel.

Diagram: Experimental Workflow for Benzylboronic Acid Ester Coupling

Sources

• 1. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki-Miyaura Cross-Coupling of Benzylic Bromides Under Microwave Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. US3984479A - Preparation of 9-BBN - Google Patents [patents.google.com]
• 5. Organic Syntheses Procedure [orgsyn.org]
• 6. Synthesis of substituted benzylboronates by light promoted homologation of boronic acids with N-sulfonylhydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Alkylboranes in the Suzuki-Miyaura Coupling: Stereochemical and Mechanistic Studies - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Reaction Mechanisms of 9-Benzyl-9-borabicyclo[3.3.1]nonane: A DFT-Informed Perspective

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of 9-Benzyl-9-BBN and Alternative Borane Reagents Supported by Computational and Experimental Data.

Introduction: The Significance of 9-Benzyl-9-borabicyclo[3.3.1]nonane in Organic Synthesis

9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) belongs to the class of sterically hindered organoboranes that have become indispensable tools in modern organic synthesis. The parent compound, 9-borabicyclo[3.3.1]nonane (9-BBN), is renowned for its exceptional regioselectivity and stereoselectivity in hydroboration reactions, primarily driven by its bulky bicyclic framework.[1] The introduction of a benzyl group at the boron center in 9-BBN-Bn further modulates its reactivity and provides a handle for subsequent carbon-carbon bond-forming reactions, such as the Suzuki-Miyaura coupling. A thorough understanding of the reaction mechanisms of 9-BBN-Bn, informed by computational methods like Density Functional Theory (DFT), is crucial for predicting reaction outcomes, optimizing conditions, and designing novel synthetic strategies.

This guide provides an in-depth comparative analysis of the reaction mechanisms of 9-BBN-Bn, using DFT studies on the parent 9-BBN as a foundational model. We will explore the key mechanistic features of its reactions and compare its performance with common alternative borane reagents, namely catecholborane and pinacolborane.

The Mechanism of 9-BBN Hydroboration: A DFT Perspective

Due to a lack of specific DFT studies on 9-Benzyl-9-BBN, the well-studied mechanism of the parent 9-BBN serves as an excellent proxy for understanding its reactivity in hydroboration reactions. The reaction proceeds through a concerted, four-membered transition state.

Kinetic studies have shown that the reaction of the 9-BBN dimer with alkenes follows a mechanism where the dimer first dissociates into the monomeric form, which is the active hydroborating agent.[2] For highly reactive alkenes, the dissociation of the dimer is the rate-determining step.[2]

The regioselectivity of 9-BBN hydroboration is overwhelmingly anti-Markovnikov, with the boron atom adding to the less sterically hindered carbon of the double bond. This high selectivity is a direct consequence of the steric bulk of the 9-BBN moiety.[1] DFT calculations have been instrumental in elucidating the transition state geometries and activation energies that govern this selectivity.

Figure 1: Reaction pathway for the hydroboration of an alkene with 9-BBN.

Alternative Borane Reagents: A Mechanistic Comparison

While 9-BBN and its derivatives offer exceptional selectivity, other borane reagents such as catecholborane (HBcat) and pinacolborane (HBpin) are also widely used. DFT studies have provided valuable insights into the similarities and differences in their reaction mechanisms.

Catecholborane (HBcat): Catecholborane is a less sterically demanding hydroborating agent compared to 9-BBN. DFT calculations show that its reactions also proceed through a four-centered transition state. However, due to its reduced steric bulk, the regioselectivity with HBcat can be lower than that observed with 9-BBN, particularly with more substituted alkenes.

Figure 2: Reaction pathway for the hydroboration of an alkene with catecholborane.

Pinacolborane (HBpin): Pinacolborane is another popular hydroborating agent, often favored for the stability of the resulting boronate esters. Its reactivity is generally lower than that of 9-BBN and catecholborane, often requiring a catalyst.[3] DFT studies on catalyzed hydroborations with HBpin have shown more complex mechanistic pathways, often involving oxidative addition and reductive elimination steps when transition metal catalysts are employed. For uncatalyzed reactions, the mechanism is similar to that of other boranes but with a higher activation barrier.

Figure 3: Reaction pathway for the uncatalyzed hydroboration of an alkene with pinacolborane.

Comparative Analysis

The choice of borane reagent is critical for achieving the desired outcome in a hydroboration reaction. The following table summarizes the key performance characteristics of 9-BBN, catecholborane, and pinacolborane based on experimental and computational data.

Feature	9-BBN	Catecholborane (HBcat)	Pinacolborane (HBpin)
Regioselectivity	Excellent (Highly anti-Markovnikov)[1]	Good to Excellent	Moderate (often requires catalyst for high selectivity)[3]
Stereoselectivity	Excellent (syn-addition)	Excellent (syn-addition)	Excellent (syn-addition)
Reactivity	High	Moderate	Low (often requires catalyst)[3]
Steric Hindrance	High	Moderate	Moderate
Key Advantage	Exceptional selectivity for unhindered positions	Good balance of reactivity and selectivity	Stability of resulting boronate esters

Experimental Protocol: Hydroboration-Oxidation of 1-Octene with 9-BBN

The following is a representative experimental protocol for the hydroboration of a terminal alkene with 9-BBN, followed by oxidation to the corresponding alcohol.

Materials:

• 9-BBN (0.5 M solution in THF)

• 1-Octene

• Anhydrous Tetrahydrofuran (THF)

• Sodium hydroxide (3 M aqueous solution)

• Hydrogen peroxide (30% aqueous solution)

• Standard glassware for inert atmosphere reactions

Procedure:

• A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and a nitrogen inlet is charged with 1-octene (1.0 mmol).

• Anhydrous THF (5 mL) is added, and the solution is cooled to 0 °C in an ice bath.

• A solution of 9-BBN in THF (0.5 M, 2.2 mL, 1.1 mmol) is added dropwise to the stirred solution of the alkene.

• The reaction mixture is allowed to warm to room temperature and stirred for 2-4 hours.

• The reaction is cooled to 0 °C, and 3 M aqueous NaOH (1 mL) is slowly added, followed by the dropwise addition of 30% H₂O₂ (1 mL).

• The mixture is stirred at room temperature for 1 hour.

• The aqueous layer is separated, and the organic layer is washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to afford the crude 1-octanol.

• Purification by flash chromatography on silica gel yields the pure product.

DFT Calculation Methodology: A Typical Approach

Computational studies of hydroboration reactions are typically performed using Density Functional Theory (DFT). A common methodology involves:

• Geometry Optimization: The geometries of all reactants, transition states, intermediates, and products are optimized using a suitable functional (e.g., B3LYP, M06-2X) and basis set (e.g., 6-31G(d), 6-311+G(d,p)).

• Frequency Calculations: Vibrational frequency calculations are performed at the same level of theory to confirm that optimized structures correspond to local minima (no imaginary frequencies) or transition states (one imaginary frequency) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Transition State Search: Transition state structures are located using methods such as the Berny algorithm or synchronous transit-guided quasi-Newton (STQN) methods.

• Intrinsic Reaction Coordinate (IRC) Calculations: IRC calculations are performed to verify that the located transition state connects the correct reactants and products on the potential energy surface.

• Solvation Effects: The influence of the solvent is often included using implicit solvation models like the Polarizable Continuum Model (PCM).

Conclusion

DFT studies have provided invaluable insights into the mechanisms of hydroboration reactions, rationalizing the high selectivity observed with sterically demanding reagents like 9-BBN and its derivatives. While specific computational data for 9-Benzyl-9-BBN is limited, the well-established mechanism of the parent 9-BBN serves as a robust model for understanding its reactivity. The choice between 9-BBN derivatives, catecholborane, and pinacolborane depends on the specific requirements of the synthesis, with 9-BBN excelling in applications demanding high regioselectivity. The continued synergy between computational and experimental chemistry will undoubtedly lead to the development of even more efficient and selective borane reagents for organic synthesis.

References

Sources

• 1. The bulky borane 9-BBN was developed to enhance the selectivity o... | Study Prep in Pearson+ [pearson.com]
• 2. Hydroboration kinetics: Unusual kinetics for the reaction of 9-borabicyclo[3.3.1]nonane with representative alkenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ajuronline.org [ajuronline.org]

A Comparative Guide to the Reaction Pathways of 9-Benzyl-9-borabicyclo[3.3.1]nonane

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the strategic formation of carbon-carbon bonds remains a cornerstone of molecular construction. Among the vast arsenal of organoboron reagents, 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-Bn) has emerged as a versatile and powerful tool, particularly for the introduction of the benzyl moiety. This guide provides an in-depth validation of the key reaction pathways of 9-BBN-Bn, offering a comparative analysis against alternative reagents, supported by experimental data and detailed protocols. Our focus is to equip researchers with the practical insights necessary to effectively harness the potential of this valuable synthetic intermediate.

Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane: A Gateway to Benzylation Chemistry

The journey into the applications of 9-BBN-Bn begins with its efficient synthesis. While the parent 9-borabicyclo[3.3.1]nonane (9-BBN) is commercially available as a stable dimer, the introduction of the benzyl group is a critical step that unlocks its unique reactivity. A prevalent and effective method involves the reaction of a 9-BBN precursor, such as 9-methoxy-9-borabicyclo[3.3.1]nonane, with a benzyl organometallic reagent like benzyllithium.

The reaction of 9-methoxy-9-borabicyclo[3.3.1]nonane with benzyllithium proceeds via an "ate" complex formation at low temperatures, which upon warming to room temperature, yields 9-benzyl-9-borabicyclo[3.3.1]nonane and a lithium methoxide precipitate[1]. This method provides the desired product in good yield. It is noteworthy that the use of benzylmagnesium bromide in place of benzyllithium results in a significantly lower yield[1].

Synthesis of 9-Benzyl-9-BBN.

Experimental Protocol: Synthesis of 9-Benzyl-9-borabicyclo[3.3.1]nonane

Materials:

• 9-Methoxy-9-borabicyclo[3.3.1]nonane

• Benzyllithium in a suitable solvent (e.g., pentane)

• Anhydrous pentane

• Standard Schlenk line and glassware

Procedure:

• In a flame-dried, nitrogen-purged Schlenk flask, dissolve 9-methoxy-9-borabicyclo[3.3.1]nonane in anhydrous pentane.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of benzyllithium dropwise to the cooled solution with stirring. An "ate" complex will precipitate.

• Once the addition is complete, allow the reaction mixture to slowly warm to room temperature.

• As the mixture warms, the initial precipitate will dissolve, and a new white precipitate of lithium methoxide will form.

• Stir the reaction at room temperature for an additional 1-2 hours.

• The resulting solution of 9-Benzyl-9-BBN in pentane can be used directly for subsequent reactions, or the lithium methoxide can be removed by filtration under an inert atmosphere.

The Cornerstone Application: Suzuki-Miyaura Cross-Coupling Reactions

The premier application of 9-BBN-Bn lies in its role as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This powerful C-C bond-forming reaction enables the synthesis of methylene-linked biaryl compounds, which are significant structural motifs in many biologically active molecules and pharmaceuticals[2][3].

The general mechanism of the Suzuki-Miyaura coupling involves three key steps: oxidative addition of an organic halide to a Pd(0) complex, transmetalation of the organic group from the organoboron reagent to the palladium center, and reductive elimination to form the cross-coupled product and regenerate the Pd(0) catalyst. The base plays a crucial role in the transmetalation step, activating the organoboron species.

Catalytic cycle of the Suzuki-Miyaura reaction.

9-BBN-Bn has been successfully coupled with a wide range of aryl and heteroaryl halides (bromides and chlorides) and triflates, demonstrating its broad applicability[3].

Comparative Performance in Suzuki-Miyaura Coupling

While various organoboron reagents can be employed for benzylation in Suzuki-Miyaura couplings, 9-BBN-Bn offers distinct advantages in certain contexts. However, it's important to consider the alternatives to make an informed decision.

Reagent	Typical Coupling Partner	Advantages	Disadvantages
9-Benzyl-9-BBN	Aryl/Heteroaryl Halides & Triflates	Good functional group tolerance; stable precursor (9-BBN).	Can be less atom-economical; may require stoichiometric amounts.[2]
Benzylboronic Acid/Esters	Aryl/Heteroaryl Halides & Triflates	Commercially available; generally good reactivity.	Can be prone to protodeboronation; may require specific conditions for optimal performance.
Potassium Benzyltrifluoroborate	Aryl Halides	Crystalline, air- and moisture-stable solids.	May require specific activation conditions.
Benzyl Grignard/Organolithium	Aryl Halides (Kumada/Negishi Coupling)	Highly reactive.	Limited functional group tolerance; requires strictly anhydrous conditions.

Supporting Experimental Data:

A study by Flaherty et al. demonstrated the successful coupling of B-benzyl-9-BBN with a variety of aryl and heteroaryl bromides and chlorides. For example, the reaction of B-benzyl-9-BBN with 4-bromoanisole using Pd(PPh₃)₄ as the catalyst and K₃PO₄ as the base in aqueous dioxane at 100 °C afforded the desired product in 95% yield. This highlights the high efficiency of 9-BBN-Bn in this transformation.

Experimental Protocol: Suzuki-Miyaura Coupling of 9-Benzyl-9-BBN with an Aryl Bromide

Materials:

• 9-Benzyl-9-BBN solution (prepared as described previously)

• Aryl bromide

• Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(OAc)₂/SPhos)

• Base (e.g., K₃PO₄, Cs₂CO₃)

• Degassed solvent (e.g., 1,4-dioxane/water mixture)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the aryl bromide, palladium catalyst, and base.

• Add the degassed solvent mixture, followed by the solution of 9-Benzyl-9-BBN.

• Heat the reaction mixture to the desired temperature (typically 80-100 °C) and monitor the progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Expanding the Horizon: Beyond Suzuki-Miyaura Coupling

While Suzuki-Miyaura coupling is the most prominent application, the reactivity of 9-BBN-Bn extends to other valuable transformations, showcasing its versatility.

Conjugate Addition Reactions

Organoboron reagents, including 9-BBN derivatives, can participate in 1,4-conjugate addition reactions to α,β-unsaturated carbonyl compounds. This reaction provides a powerful method for the formation of carbon-carbon bonds at the β-position of enones and enoates. While the use of B-vinyl-9-BBN in conjugate additions is well-established, the application of B-benzyl-9-BBN in this context is also an area of synthetic utility, leading to the formation of γ-aryl ketones.

Conjugate addition of 9-BBN-Bn.

Other Potential Reaction Pathways

The exploration of 9-BBN-Bn's reactivity is an ongoing field of research. Given the nature of the B-C bond, other potential applications could include:

• Asymmetric Benzylation: The use of chiral auxiliaries on the 9-BBN framework could enable enantioselective benzylations.

• Radical Reactions: Under specific conditions, the benzyl group could potentially be transferred via a radical pathway.

Comparative Analysis with Alternative Benzylating Agents

The choice of a benzylating agent is dictated by the specific requirements of the synthesis, including functional group tolerance, reaction conditions, and desired selectivity.

Feature	9-Benzyl-9-BBN	Benzyl Grignard Reagent	Benzyl Halides (with Lewis Acid)
Functional Group Tolerance	Good to excellent	Poor (reacts with acidic protons, carbonyls, etc.)	Moderate (can be sensitive to acid-labile groups)
Reaction Conditions	Mild to moderate heating	Anhydrous, inert atmosphere	Varies, often requires strong Lewis acids
Selectivity	High (in Suzuki coupling)	Can lead to side reactions	Can be prone to over-alkylation
Handling	Requires inert atmosphere techniques	Requires strictly anhydrous and inert conditions	Can be corrosive and lachrymatory

Conclusion: A Versatile Tool for Modern Synthesis

9-Benzyl-9-borabicyclo[3.3.1]nonane stands as a testament to the power and versatility of organoboron chemistry. Its primary role in Suzuki-Miyaura cross-coupling reactions provides a reliable and efficient route to methylene-linked biaryls, structures of significant interest in medicinal chemistry. Beyond this cornerstone application, its potential in conjugate additions and other transformations continues to be explored. While alternative benzylating agents exist, the favorable functional group tolerance and predictable reactivity of 9-BBN-Bn often make it the reagent of choice for complex molecular syntheses. This guide serves as a foundational resource for researchers seeking to leverage the unique attributes of 9-BBN-Bn, providing the necessary knowledge to design and execute innovative synthetic strategies.

References

• Molander, G. A., & Dreher, S. D. (2006). Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates. The Journal of Organic Chemistry, 71(19), 7477–7480. [Link]

• Chemler, S. R., Trauner, D., & Danishefsky, S. J. (2001). The B-Alkyl Suzuki-Miyaura Cross-Coupling Reaction: A Versatile Tool for C-C Bond Formation. Angewandte Chemie International Edition, 40(23), 4544-4568. [Link]

• Flaherty, A., Trunkfield, A., & Barton, W. (2005). Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. Organic Letters, 7(22), 4975–4978. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Soderquist, J. A., & Negron, A. (1987). 9-Borabicyclo[3.3.1]nonane Dimer. Organic Syntheses, 68, 135. [Link]

• Brown, H. C. (1976). 1,4-Addition of B-alkenyl-9-borabicyclo[3.3.1]nonanes to .alpha.,.beta.-unsaturated ketones. A convenient synthesis of .gamma.,.delta.-unsaturated ketones. The Journal of Organic Chemistry, 41(25), 4012-4013. [Link]

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• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Suzuki-Miyaura Cross-Coupling Reactions of Benzyl Halides with Potassium Aryltrifluoroborates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Suzuki-Miyaura cross-coupling reactions of benzyl halides with potassium aryltrifluoroborates. | Semantic Scholar [semanticscholar.org]

A Comparative Guide to the Efficiency of Palladium Catalysts for 9-BBN-Bn Coupling

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbon-carbon bonds under mild conditions with a broad tolerance for various functional groups.[1][2] A significant variation of this reaction involves the use of 9-borabicyclo[3.3.1]nonane (9-BBN) derivatives, which are versatile reagents for the coupling of alkyl groups.[3] Specifically, the palladium-catalyzed cross-coupling of B-benzyl-9-BBN (9-BBN-Bn) with aryl or heteroaryl halides and triflates provides a direct route to methylene-linked biaryl structures, which are of considerable interest in medicinal chemistry and drug development.[4]

The success and efficiency of the 9-BBN-Bn coupling are critically dependent on the choice of the palladium catalyst. A range of palladium sources and ligand systems have been explored, each exhibiting distinct advantages and limitations in terms of reaction yield, scope, and conditions. This guide provides a comprehensive comparison of commonly employed palladium catalysts for this transformation, supported by experimental data, to assist researchers in selecting the optimal catalytic system for their specific needs.

The Catalytic Landscape: Key Palladium Systems for 9-BBN-Bn Coupling

The efficiency of a palladium catalyst in the Suzuki-Miyaura coupling is influenced by several factors, including the nature of the palladium precursor (Pd(0) or Pd(II)), the electronic and steric properties of the supporting ligands, and the reaction conditions. For the coupling of B-benzyl-9-BBN, two primary classes of catalysts have demonstrated significant utility: traditional palladium(0) complexes and in situ generated catalysts from a palladium(II) source and a phosphine ligand.

Tetrakis(triphenylphosphine)palladium(0) - Pd(PPh₃)₄: The Workhorse Catalyst

Pd(PPh₃)₄ is a widely used, pre-formed Pd(0) catalyst that has proven effective for a variety of Suzuki-Miyaura couplings, including those involving 9-BBN-Bn.[4][5][6] It is often the first choice for initial screening due to its commercial availability and well-documented reactivity.

Advantages:

• Readily Available: It is a commercially available, air-stable solid, simplifying reaction setup.

• Proven Efficacy: It has been successfully employed in the coupling of 9-BBN-Bn with a range of aryl and heteroaryl bromides.[4]

Limitations:

• Air Sensitivity in Solution: While stable as a solid, it can be sensitive to air in solution, potentially leading to catalyst deactivation.

• Moderate Activity for Challenging Substrates: For less reactive coupling partners, such as aryl chlorides or sterically hindered substrates, Pd(PPh₃)₄ may provide lower yields or require harsher reaction conditions.

Palladium(II) Acetate (Pd(OAc)₂) with Phosphine Ligands: A Versatile In Situ Approach

The combination of a stable Pd(II) precursor like palladium(II) acetate with a suitable phosphine ligand offers a highly versatile and tunable catalytic system. The ligand plays a crucial role in modulating the catalyst's reactivity, stability, and substrate scope.

Key Ligands for 9-BBN-Bn Coupling:

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): This bulky and electron-rich phosphine ligand, when combined with Pd(OAc)₂, has shown exceptional performance in the coupling of 9-BBN-Bn.[4] This system is particularly effective for challenging substrates, including deactivated and sterically hindered aryl bromides, chlorides, and triflates.[4][7]

Advantages of Pd(OAc)₂/Ligand Systems:

• Tunability: The ability to choose from a wide array of phosphine ligands allows for the fine-tuning of the catalyst's properties to suit specific substrates and reaction conditions.

• High Activity: Ligands like SPhos can generate highly active catalytic species, leading to higher yields and faster reactions, even with challenging substrates.[4][7]

• Air-Stable Precursors: Both Pd(OAc)₂ and many phosphine ligands are air-stable, simplifying handling and reaction setup.

[1,1'-Bis(diphenylphosphino)ferrocene]palladium(II) dichloride - PdCl₂(dppf): A Robust Alternative

PdCl₂(dppf) is another widely used palladium catalyst, known for its robustness and effectiveness in a variety of cross-coupling reactions.[8][9] While less commonly cited specifically for 9-BBN-Bn coupling in the initial search, its broad utility in Suzuki-Miyaura reactions with alkylboranes makes it a relevant contender.[8][9] The dppf ligand provides good stability to the palladium center.

Advantages:

• High Stability: The bidentate dppf ligand forms a stable chelate with the palladium center, leading to a more robust catalyst that is less prone to decomposition.

• Broad Applicability: It is effective for a wide range of Suzuki-Miyaura couplings.

Comparative Performance Data

The following table summarizes the performance of different palladium catalysts in the coupling of B-benzyl-9-BBN with various aryl halides, based on available literature data.

Catalyst System	Aryl Halide	Base	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Pd(PPh₃)₄ (3 mol%)	4-Bromotoluene	K₃PO₄	Dioxane	80	16	95	[4]
Pd(PPh₃)₄ (3 mol%)	4-Bromoanisole	K₃PO₄	Dioxane	80	16	92	[4]
Pd(OAc)₂ (2 mol%) / SPhos (4 mol%)	4-Chlorotoluene	K₃PO₄	Dioxane	100	16	85	[4]
Pd(OAc)₂ (2 mol%) / SPhos (4 mol%)	2-Bromopyridine	K₃PO₄	Dioxane	80	16	91	[4]
Pd(OAc)₂ (2 mol%) / SPhos (4 mol%)	4-Triflyloxytoluene	K₃PO₄	Dioxane	80	16	88	[4]

Analysis of Performance Data:

The data clearly indicates that while Pd(PPh₃)₄ is highly effective for the coupling of relatively activated aryl bromides, the Pd(OAc)₂/SPhos system demonstrates superior versatility.[4] The latter is capable of efficiently coupling not only aryl bromides but also the more challenging and less reactive aryl chlorides and triflates, often in high yields.[4] This enhanced reactivity is attributed to the bulky and electron-donating nature of the SPhos ligand, which facilitates the oxidative addition and reductive elimination steps of the catalytic cycle.

Mechanistic Considerations: The Suzuki-Miyaura Catalytic Cycle

The efficiency of the palladium catalyst is intrinsically linked to the key steps of the Suzuki-Miyaura catalytic cycle: oxidative addition, transmetalation, and reductive elimination.

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The choice of ligand significantly impacts the rates of these elementary steps. Bulky, electron-rich ligands like SPhos accelerate the oxidative addition of less reactive aryl chlorides and promote the reductive elimination step, leading to a more efficient overall catalytic turnover.

Experimental Protocol: A Representative 9-BBN-Bn Coupling Reaction

This protocol provides a detailed, step-by-step methodology for a typical Suzuki-Miyaura coupling of B-benzyl-9-BBN with an aryl bromide using the Pd(OAc)₂/SPhos catalytic system.

Materials:

• Aryl bromide (1.0 mmol, 1.0 equiv)

• B-benzyl-9-BBN (0.5 M in THF, 2.4 mL, 1.2 mmol, 1.2 equiv)

• Palladium(II) acetate (Pd(OAc)₂) (4.5 mg, 0.02 mmol, 2 mol%)

• SPhos (16.4 mg, 0.04 mmol, 4 mol%)

• Potassium phosphate, tribasic (K₃PO₄) (424 mg, 2.0 mmol, 2.0 equiv)

• Anhydrous dioxane (5 mL)

• Schlenk flask or oven-dried reaction vial with a magnetic stir bar

• Inert atmosphere (Nitrogen or Argon)

Procedure:

Caption: A typical experimental workflow for 9-BBN-Bn coupling.

Detailed Steps:

• Reaction Setup: To an oven-dried Schlenk flask containing a magnetic stir bar, add the aryl bromide (1.0 mmol), Pd(OAc)₂ (0.02 mmol), SPhos (0.04 mmol), and K₃PO₄ (2.0 mmol).

• Inert Atmosphere: Seal the flask and subject it to three cycles of evacuation and backfilling with nitrogen or argon. This is crucial to prevent the oxidation of the catalyst and the borane reagent.

• Addition of Reagents: Under a positive pressure of the inert gas, add anhydrous dioxane (5 mL) followed by the B-benzyl-9-BBN solution (1.2 mmol) via syringe.

• Reaction: Place the sealed flask in a preheated oil bath at the desired temperature (typically 80-100 °C) and stir vigorously.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Quench the reaction by adding water (10 mL) and extract the product with an organic solvent such as ethyl acetate (3 x 15 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography on silica gel.

Conclusion and Recommendations

The choice of palladium catalyst is a critical parameter for achieving high efficiency in the Suzuki-Miyaura coupling of B-benzyl-9-BBN.

• For routine couplings of activated and unhindered aryl bromides, Pd(PPh₃)₄ remains a reliable and cost-effective option.[4]

• For more challenging substrates, including aryl chlorides, triflates, and sterically hindered systems, the in situ generated catalyst from Pd(OAc)₂ and a bulky, electron-rich phosphine ligand such as SPhos is highly recommended.[4] This system offers superior reactivity and broader substrate scope, making it a powerful tool for the synthesis of complex methylene-linked biaryls.

Researchers should consider the nature of their specific substrates and the desired reaction efficiency when selecting a catalyst. For novel or challenging couplings, a preliminary screening of different catalyst systems is advisable to identify the optimal conditions.

References

• Thomas, A. A., et al. (2024). Suzuki–Miyaura Cross-Couplings of Alkylboranes: Transmetalation Studies and Synthesis of Model Organopalladium Pretransmetalation Species. ACS Catalysis. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2005). Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls. Organic Letters, 7(22), 4975–4978. [Link]

• Singh, V. K., et al. (n.d.). Suzuki Coupling. In Named Organic Reactions. [Link]

• Liron, F., Fosse, C., Pernolet, A., & Roulland, E. (2007). Suzuki-Miyaura Cross-Coupling of 1,1-Dichloro-1-alkenes with 9-Alkyl-9-BBN. The Journal of Organic Chemistry, 72(7), 2220–2223. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Myers, A. G. (n.d.). The Suzuki Reaction. Harvard University. [Link]

• Shaaban, M., et al. (2023). Suzuki–Miyaura cross-couplings for alkyl boron reagent: recent developments—a review. Monatshefte für Chemie - Chemical Monthly, 154, 1039–1060. [Link]

• Fürstner, A., et al. (2005). Suzuki–Miyaura Cross Coupling Reactions of B-Allenyl-9-BBN. Angewandte Chemie International Edition, 44(4), 646-649. [Link]

• Ishiyama, T., Abe, S., Miyaura, N., & Suzuki, A. (1992). Palladium-Catalyzed Alkyl-Alkyl Cross-Coupling Reaction of 9-Alkyl-9-BBN Derivatives with Iodoalkanes Possessing β-Hydrogens. Chemistry Letters, 21(4), 691-694. [Link]

• Miyaura, N., Ishiyama, T., Sasaki, H., Ishikawa, M., Satoh, M., & Suzuki, A. (1989). Palladium-catalyzed inter- and intramolecular cross-coupling reactions of B-alkyl-9-borabicyclo[3.3.1]nonane derivatives with 1-halo-1-alkenes or haloarenes. Syntheses of functionalized alkenes, arenes, and cycloalkenes via a hydroboration-coupling sequence. Journal of the American Chemical Society, 111(1), 314–321. [Link]

• Miyaura, N., Ishiyama, T., Ishikawa, M., & Suzuki, A. (1986). Palladium-catalyzed cross-coupling reactions of B-alkyl-9-BBN or trialkylboranes with aryl and 1-alkenyl halides. Tetrahedron Letters, 27(52), 6369–6372. [Link]

• Various Authors. (2015). Which one is more efficient catalyst for the Negishi coupling out of Pd(PPh3)4 or PdCl2(dppf)? ResearchGate. [Link]

• Various Authors. (2014). When can I use Bis(triphenylphosphine)palladium(II) dichloride or Palladium(0)? ResearchGate. [Link]

• Johnson & Matthey. (n.d.). Palladium-Catalysed Coupling Chemistry. Johnson Matthey. [Link]

• Miyaura, N., & Suzuki, A. (1986). ChemInform Abstract: Palladium-Catalyzed Cross-Coupling Reactions of B-Alkyl-9-BBN or Trialkylboranes with Aryl and 1-Alkenyl Halides. ChemInform, 18(16). [Link]

• Che, C.-M., et al. (2022). Palladium-Catalyzed Synthesis of Novel Quinazolinylphenyl-1,3,4-thiadiazole Conjugates. Molecules, 27(24), 8740. [Link]

• Al-Masum, M., & Ng, D. (2008). Palladium-Catalyzed Suzuki-Miyaura Type Coupling Reaction of Triphenylborane-Pyridine with Aryl Halides. Catalysis Letters, 126(3-4), 368-371. [Link]

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• 2. Organoborane coupling reactions (Suzuki coupling) - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. Palladium-catalyzed cross-coupling of B-benzyl-9-borabicyclo[3.3.1]nonane to furnish methylene-linked biaryls - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 9-Benzyl-9-borabicyclo[3.3.1]nonane

For researchers, scientists, and drug development professionals, the responsible management of chemical reagents is paramount, extending beyond their application in synthesis to their safe and effective disposal. 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-BBN-benzyl) is a valuable organoborane reagent; however, its reactivity necessitates a thorough understanding of proper disposal procedures to ensure laboratory safety and environmental compliance. This guide provides a detailed, step-by-step protocol for the safe neutralization and disposal of 9-BBN-benzyl, grounded in chemical principles and established safety practices.

The Chemical Nature and Hazards of 9-Benzyl-9-borabicyclo[3.3.1]nonane

9-Benzyl-9-BBN is an air- and moisture-sensitive organoborane. Its hazardous nature stems from the reactive carbon-boron bond. Contact with water or protic solvents can lead to a rapid, exothermic reaction, releasing flammable gases. While solid 9-BBN itself is not pyrophoric if handled correctly, its solutions and residues can be. Therefore, all materials contaminated with 9-BBN-benzyl must be considered hazardous and handled accordingly.

Core Principles of 9-BBN-benzyl Disposal: Controlled Quenching

The fundamental strategy for the safe disposal of 9-Benzyl-9-BBN is a controlled quenching process. This involves the slow, methodical addition of a quenching agent to neutralize the reactive organoborane. The process is designed to manage the exothermic reaction and prevent the uncontrolled release of flammable gases.

The quenching of 9-Benzyl-9-BBN proceeds via the protonolysis of the benzyl-boron bond. The benzyl group is cleaved to form toluene, and the boron center is converted to a less reactive borate ester or boric acid. The choice of quenching agent and the reaction conditions are critical to ensure a safe and controlled reaction.

A sequential addition of quenching agents with increasing reactivity is the cornerstone of a safe disposal protocol. This typically involves an initial quench with a less reactive alcohol, such as isopropanol, followed by a more reactive alcohol like methanol, and finally, the addition of water to ensure complete hydrolysis.

Step-by-Step Disposal Protocol for 9-Benzyl-9-borabicyclo[3.3.1]nonane

This protocol is designed for the safe disposal of small quantities of residual 9-Benzyl-9-BBN in laboratory glassware (e.g., flasks, syringes, needles) and small excess amounts of the reagent. For the disposal of bulk quantities, it is recommended to contact your institution's Environmental Health and Safety (EHS) office.

I. Personal Protective Equipment (PPE) and Engineering Controls

Before initiating any disposal procedures, ensure the following safety measures are in place:

• Engineering Controls : All operations must be conducted in a certified chemical fume hood to ensure adequate ventilation.

• Personal Protective Equipment (PPE) :

  • Flame-resistant lab coat.

  • Chemical splash goggles.

  • Face shield.

  • Appropriate chemical-resistant gloves (nitrile gloves are suitable for incidental contact, but heavier gloves like butyl rubber are recommended for extensive handling).

II. Required Materials

• Inert solvent (e.g., heptane, toluene)

• Isopropanol

• Methanol

• Deionized water

• Dry ice or an ice/water bath

• Appropriate reaction vessel (e.g., a three-necked round-bottom flask) equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet with a bubbler outlet.

• Hazardous waste container for organic waste.

III. Quenching Procedure for Residual 9-Benzyl-9-BBN in Glassware

• Inert Atmosphere : Under a gentle flow of an inert gas (nitrogen or argon), rinse the contaminated glassware with a small amount of an inert solvent like heptane or toluene to dissolve the residual 9-Benzyl-9-BBN.

• Transfer : Transfer the resulting solution via cannula or a syringe to a reaction flask equipped for stirring and cooling, and maintained under an inert atmosphere.

• Dilution : Further dilute the solution with the inert solvent. A higher dilution helps to better control the reaction temperature.

• Cooling : Place the reaction flask in a cooling bath (ice/water or dry ice/acetone).

• Initial Quench : Slowly add isopropanol dropwise from the addition funnel with vigorous stirring. The slow addition is crucial to control the exotherm.

• Secondary Quench : After the initial reaction subsides, slowly add methanol. Methanol is more reactive than isopropanol and helps to ensure the complete destruction of any remaining organoborane.

• Final Hydrolysis : Once the reaction with methanol is complete, slowly add water dropwise to hydrolyze any remaining borate esters to boric acid.

• Neutralization and Waste Collection : After ensuring the reaction is complete (cessation of gas evolution and exotherm), the resulting mixture can be neutralized with a dilute acid or base if necessary. The final solution, containing toluene, alcohols, and boric acid derivatives, should be transferred to a properly labeled hazardous waste container for organic waste.

IV. Quenching Procedure for Small Excess Quantities of 9-Benzyl-9-BBN

• Inert Atmosphere and Dilution : In a suitable reaction flask under an inert atmosphere, suspend or dissolve the excess 9-Benzyl-9-BBN in an inert solvent such as heptane or toluene.

• Cooling : Immerse the flask in a cooling bath.

• Controlled Addition of Quenching Agent : Follow the sequential quenching procedure outlined above (isopropanol, then methanol, then water), ensuring slow, dropwise addition and vigorous stirring.

• Waste Disposal : Once the quenching is complete, the resulting mixture should be disposed of as hazardous organic waste.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and steps for the safe disposal of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Caption: A workflow diagram for the safe disposal of 9-Benzyl-9-borabicyclo[3.3.1]nonane.

Data Summary: Quenching Agents

Quenching Agent	Role in Disposal	Reactivity	Key Considerations
Isopropanol	Initial, gentle quenching	Moderate	Controls the initial, most vigorous phase of the reaction.
Methanol	Secondary, more complete quenching	High	Reacts with any remaining organoborane after the isopropanol quench.
Water	Final hydrolysis	Very High	Ensures all boron-containing species are converted to boric acid or its salts.

Emergency Procedures

In the event of a spill of 9-Benzyl-9-BBN, immediately evacuate the area and alert your institution's EHS. Do not attempt to clean up a large spill without proper training and equipment. For small spills, if you are trained to do so, cover the spill with a dry, inert absorbent material such as sand or vermiculite. Do not use water or combustible materials. The contaminated absorbent should then be quenched using the same procedure as for excess reagent, in a suitable container within a fume hood.

Conclusion

The safe disposal of 9-Benzyl-9-borabicyclo[3.3.1]nonane is a critical aspect of laboratory safety. By adhering to a well-defined, step-by-step quenching protocol that emphasizes a controlled reaction with progressively more reactive protic solvents, researchers can effectively neutralize this reactive reagent. Always prioritize safety by using appropriate personal protective equipment and engineering controls, and consult your institution's EHS for any specific disposal requirements.

References

• UCLA Chemistry and Biochemistry. (n.d.). Procedures for Safe Use of Pyrophoric Solids. Retrieved from [Link]

• University of California, Santa Barbara. (n.d.). Standard Operating Procedure: Pyrophoric Solids. Retrieved from [Link]

• Massachusetts Institute of Technology. (n.d.). Procedure for Disposing of Hazardous Waste. Retrieved from [Link]

• American Chemical Society. (2015). Identifying and Evaluating Hazards in Research Laboratories. Retrieved from [Link]

• National Research Council. (2011). Prudent Practices in the Laboratory: Handling and Disposal of Chemicals. The National Academies Press. [Link]

Mastering the Safe Handling of 9-Benzyl-9-borabicyclo[3.3.1]nonane: A Guide for Laboratory Professionals

For the discerning researcher in drug development and synthetic chemistry, the utility of organoborane reagents is matched only by the imperative for their stringent and informed handling. 9-Benzyl-9-borabicyclo[3.3.1]nonane (9-benzyl-9-BBN), a versatile derivative of 9-BBN, is no exception. This guide provides a procedural and intellectual framework for its safe manipulation, grounded in the principles of causality and self-validating protocols. Our objective is to empower you with the expertise to not only use this reagent effectively but to do so with the highest degree of safety and confidence.

Part 1: Hazard Analysis and Core Safety Principles

The foundational principle for handling 9-benzyl-9-BBN is the maintenance of an inert atmosphere. This is non-negotiable. All manipulations, from storage to reaction quenching, must be conducted under a dry, inert gas such as nitrogen or argon. This can be achieved through the use of a glovebox or by employing Schlenk line techniques.

Part 2: Personal Protective Equipment (PPE) - Your Last Line of Defense

The selection of appropriate Personal Protective Equipment is paramount and should be viewed as the final barrier between the researcher and the reagent. The following table summarizes the essential PPE for handling 9-benzyl-9-BBN.

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield	Provides protection from splashes and potential rapid reactions.
Hand Protection	Flame-resistant gloves (e.g., Nomex®) over nitrile gloves	The outer layer provides protection against fire, while the inner nitrile gloves offer chemical resistance.
Body Protection	Flame-resistant lab coat	Essential for protecting against splashes and potential fires from this pyrophoric compound.
Footwear	Closed-toe leather or solvent-resistant shoes	Protects against spills and provides a stable footing.

Part 3: Procedural Guidance for Safe Handling

The following workflow diagram, rendered in DOT language, outlines the critical decision points and procedural steps for the safe handling of 9-benzyl-9-BBN.

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